2-(Boc-amino)-6-aza-spiro[3.4]octane

• CAS: 1341038-64-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2-(Boc-amino)-6-aza-spiro[3.4]octane

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the pursuit of novel chemical matter with improved pharmacological profiles is relentless. The deliberate move away from "flat," aromatic-rich molecules towards three-dimensional structures has identified spirocyclic scaffolds as a privileged class of building blocks. Their rigid, well-defined three-dimensional geometry allows for precise vectoral presentation of substituents into protein binding pockets, often leading to enhanced potency and selectivity. Furthermore, the introduction of spirocyclic cores can favorably modulate key physicochemical properties such as solubility and metabolic stability, which are critical for advancing a compound through the drug development pipeline[1].

This guide focuses on a key exemplar of this molecular class: 2-(Boc-amino)-6-aza-spiro[3.4]octane . This molecule serves as a versatile synthetic intermediate, incorporating a protected primary amine and a secondary amine within a compact, spirocyclic framework.[2][3] A thorough understanding of its fundamental physicochemical properties is paramount for any researcher or drug development professional aiming to incorporate this scaffold into their molecular designs. These properties govern a molecule's behavior from initial high-throughput screening to in vivo pharmacokinetic and pharmacodynamic studies.

This document provides a comprehensive analysis of the core physicochemical attributes of 2-(Boc-amino)-6-aza-spiro[3.4]octane, blending predicted data with detailed, field-proven experimental protocols for their empirical validation.

Molecular and Structural Identity

A precise understanding of a molecule's structure is the foundation upon which all other physicochemical interpretations are built. The structural features of 2-(Boc-amino)-6-aza-spiro[3.4]octane, including its spirocyclic nature and the presence of two distinct nitrogen atoms—one protected as a carbamate and one as a secondary amine—dictate its properties.

Identifier	Data	Source
IUPAC Name	tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate	[]
CAS Number	1341038-64-9	[2]
Molecular Formula	C₁₂H₂₂N₂O₂	[]
Molecular Weight	226.32 g/mol	[5]
Canonical SMILES	CC(C)(C)OC(=O)NC1CC2(C1)CCNC2	[]
InChI Key	RBGFMICDKNOJBB-UHFFFAOYSA-N	[]

Chemical Structure: Figure 1: 2D structure of 2-(Boc-amino)-6-aza-spiro[3.4]octane.

Summary of Physicochemical Properties

The following table summarizes the key physicochemical parameters of 2-(Boc-amino)-6-aza-spiro[3.4]octane. It is critical to note that while some properties like molecular weight are exact, others such as logP, pKa, and solubility are computationally predicted. Such in silico estimations are invaluable for initial assessment, but they must be confirmed by empirical measurement for mission-critical applications.

Physicochemical Property	Predicted Value	Significance in Drug Discovery
logP (Octanol/Water)	1.3	Governs lipophilicity, impacting membrane permeability, solubility, and metabolism.
pKa (Basic)	9.5 - 10.5 (estimated)	Determines the ionization state at physiological pH, affecting solubility, receptor binding, and cell penetration.
Aqueous Solubility	Moderately Soluble (predicted)	Crucial for bioavailability and formulating compounds for in vitro and in vivo assays.

In-Depth Analysis and Experimental Validation Protocols

As a Senior Application Scientist, it is my experience that while predictions are useful for triaging compounds, robust, reproducible experimental data is the gold standard. The following sections detail the causality behind each property's importance and provide self-validating protocols for their determination.

Lipophilicity: The Partition Coefficient (logP)

Expertise & Experience: Lipophilicity, quantified as the logarithm of the partition coefficient (logP) between octanol and water, is a cornerstone of drug design. It reflects the delicate balance a molecule must strike: it must be lipophilic enough to cross cellular membranes but hydrophilic enough to remain soluble in aqueous environments like the cytoplasm and blood. The predicted XlogP of 1.3 for 2-(Boc-amino)-6-aza-spiro[3.4]octane suggests a balanced character, making it an attractive starting point for library synthesis.[] However, the ionization state of the secondary amine will significantly influence its partitioning behavior. Therefore, determining the distribution coefficient (logD) at physiological pH (7.4) is often more informative.[6]

Trustworthiness through Protocol: The "gold standard" for logP determination remains the shake-flask method . Its direct measurement approach provides highly reliable data when executed with precision.

Experimental Protocol: Shake-Flask Method for logP Determination

• Preparation of Phases: Prepare mutually saturated solutions of n-octanol and water (or a suitable buffer, e.g., phosphate-buffered saline at pH 7.4 for logD determination). This is achieved by vigorously mixing equal volumes of the two solvents and allowing them to separate for at least 24 hours at a constant temperature.

• Stock Solution Preparation: Prepare a stock solution of 2-(Boc-amino)-6-aza-spiro[3.4]octane in the n-octanol phase at a concentration that allows for accurate quantification (e.g., 1 mg/mL).

• Partitioning: In a suitable vessel (e.g., a glass vial), add a precise volume of the n-octanol stock solution and a precise volume of the aqueous phase (typically in a 1:1 or 2:1 ratio).

• Equilibration: Seal the vessel and shake it vigorously for a set period (e.g., 1-2 hours) at a constant temperature (e.g., 25°C) to allow the compound to reach partitioning equilibrium.[7][8]

• Phase Separation: Centrifuge the vessel at low speed (e.g., 2000 rpm for 10 minutes) to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase. It is critical to avoid cross-contamination.[8] Determine the concentration of the compound in each phase using a validated analytical method, such as HPLC-UV or LC-MS.

• Calculation: The partition coefficient P is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this value.

  • P = [Concentration]octanol / [Concentration]aqueous

  • logP = log₁₀(P)

Workflow for Shake-Flask logP Determination.

Ionization State: The Acid Dissociation Constant (pKa)

Expertise & Experience: The pKa value defines the pH at which 50% of a specific functional group is ionized.[9] For 2-(Boc-amino)-6-aza-spiro[3.4]octane, the key ionizable group is the secondary amine of the azaspiro-octane ring. The Boc-protected amine is a carbamate and is non-basic under typical physiological conditions. The basicity of the secondary amine is critical; its pKa determines the extent to which it will be protonated and positively charged at physiological pH (~7.4). This charge dramatically increases aqueous solubility and provides a key handle for electrostatic interactions with biological targets. Based on similar saturated heterocyclic amines, the pKa is estimated to be in the range of 9.5-10.5, ensuring it is predominantly protonated at pH 7.4.

Trustworthiness through Protocol: Potentiometric titration is a highly accurate and reliable method for determining pKa values. It involves monitoring the pH of a solution as a titrant is added, allowing for the direct observation of the buffering region around the pKa.

Experimental Protocol: pKa Determination by Potentiometric Titration

• System Calibration: Calibrate a high-precision pH meter using at least three standard buffer solutions (e.g., pH 4.0, 7.0, and 10.0) at the desired experimental temperature.

• Sample Preparation: Accurately weigh a sample of 2-(Boc-amino)-6-aza-spiro[3.4]octane and dissolve it in a known volume of a suitable solvent, typically a mixture of water and a co-solvent like methanol to ensure solubility, with a constant ionic strength maintained by a background electrolyte (e.g., 0.15 M KCl).

• Titration: Place the sample solution in a thermostatted vessel and immerse the calibrated pH electrode and a titrant delivery tube.

• Acidic Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl). Add the titrant in small, precise increments, recording the pH value after each addition has stabilized.

• Data Analysis: Plot the pH versus the volume of titrant added. The resulting titration curve will show a distinct inflection point. The pKa is the pH at the half-equivalence point (the midpoint of the steepest portion of the curve).[10] More sophisticated analysis involves plotting the first derivative of the curve (ΔpH/ΔV vs. V), where the peak corresponds to the equivalence point.

Workflow for Potentiometric pKa Determination.

Aqueous Solubility

Expertise & Experience: Poor aqueous solubility is a major cause of compound attrition in drug discovery. It can lead to low oral bioavailability, unreliable results in biological assays, and significant formulation challenges.[11][12] Solubility can be assessed under two different paradigms: kinetic and thermodynamic. Kinetic solubility is a high-throughput measure of how readily a compound dissolves from a DMSO stock solution, mimicking early screening conditions.[2][13] Thermodynamic solubility is the true equilibrium solubility of the solid material and is more relevant for later-stage development.[11] For a molecule like 2-(Boc-amino)-6-aza-spiro[3.4]octane, which is predicted to be basic, solubility is expected to be pH-dependent, with higher solubility at lower pH values where the secondary amine is protonated.

Trustworthiness through Protocol: Both kinetic and thermodynamic solubility assays can be robust if performed under well-controlled conditions. The shake-flask method for thermodynamic solubility is considered the definitive measure.

Experimental Protocol 1: Kinetic Solubility Assay (Nephelometry)

• Compound Plating: Prepare serial dilutions of a high-concentration DMSO stock solution (e.g., 10 mM) of the test compound in a 96-well plate.

• Buffer Addition: Rapidly add aqueous buffer (e.g., PBS at pH 7.4) to all wells to achieve the final desired compound concentrations. The final DMSO concentration should be kept low and constant (e.g., 1-2%).

• Incubation: Incubate the plate for a defined period (e.g., 2 hours) at a constant temperature (e.g., 25°C) with gentle shaking.

• Measurement: Measure the turbidity (light scattering) of each well using a nephelometer.[13]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which the measured turbidity is not significantly above the background, indicating the point of precipitation.

Experimental Protocol 2: Thermodynamic (Shake-Flask) Solubility Assay

• Sample Preparation: Add an excess amount of the solid (crystalline) compound to a series of vials containing the aqueous buffer of interest (e.g., buffers at pH 5.0, 7.4, and 9.0).

• Equilibration: Seal the vials and agitate them at a constant temperature for an extended period (typically 24-48 hours) to ensure equilibrium is reached.[2][11]

• Separation of Undissolved Solid: Filter the resulting slurry through a low-binding filter (e.g., 0.45 µm PVDF) or centrifuge at high speed to pellet the excess solid.

• Quantification: Carefully take an aliquot of the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV or LC-MS) against a standard curve.

• Result: The measured concentration represents the thermodynamic solubility of the compound under the specific pH and temperature conditions.

Comparison of Kinetic and Thermodynamic Solubility Workflows.

Conclusion

2-(Boc-amino)-6-aza-spiro[3.4]octane is a valuable building block for introducing three-dimensionality into drug candidates. Its physicochemical profile, characterized by balanced lipophilicity, a basic secondary amine that is protonated at physiological pH, and likely moderate aqueous solubility, provides a solid foundation for medicinal chemistry efforts. While computational predictions offer excellent guidance, the experimental protocols detailed in this guide provide a robust framework for obtaining the definitive data required to make informed decisions in a drug discovery program. The careful, empirical characterization of such foundational scaffolds is a non-negotiable step on the path to developing successful therapeutics.

References

• PubChemLite. 2-(boc-amino)-6-aza-spiro[3.4]octane. Available at: [Link] (Accessed: February 13, 2026).

• Cambridge MedChem Consulting. LogP/D. Available at: [Link] (Accessed: February 13, 2026).

• Dehring, K., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. Available at: [Link] (Accessed: February 13, 2026).

• AxisPharm. Kinetic Solubility Assays Protocol. Available at: [Link] (Accessed: February 13, 2026).

• AxisPharm. Log D Measurement. Available at: [Link] (Accessed: February 13, 2026).

• Di, L., & Kerns, E. H. (2003). In vitro solubility assays in drug discovery. PubMed. Available at: [Link] (Accessed: February 13, 2026).

• ACD/Labs. LogP—Making Sense of the Value. Available at: [Link] (Accessed: February 13, 2026).

• Evotec. Thermodynamic Solubility Assay. Available at: [Link] (Accessed: February 13, 2026).

• protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). Available at: [Link] (Accessed: February 13, 2026).

• Bergström, C. A., & Avdeef, A. (2019). Automated assays for thermodynamic (equilibrium) solubility determination. ResearchGate. Available at: [Link] (Accessed: February 13, 2026).

• Singhvi, G., et al. (2012). Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Available at: [Link] (Accessed: February 13, 2026).

• Ghafoor, S., et al. (2025). pKa prediction for small molecules: an overview of experimental, quantum, and machine learning-based approaches. PubMed. Available at: [Link] (Accessed: February 13, 2026).

• MySkinRecipes. 2-(Boc-amino)-6-aza-spiro[3.4]octane. Available at: [Link] (Accessed: February 13, 2026).

• van den Dungen, S., & van Swaay, D. (2010). Development of Methods for the Determination of pKa Values. PMC. Available at: [Link] (Accessed: February 13, 2026).

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• 1. 2-(Boc-amino)-6-aza-spiro[3.4]octane [myskinrecipes.com]
• 2. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead [mdpi.com]
• 3. PubChemLite - 2-(boc-amino)-6-aza-spiro[3.4]octane (C12H22N2O2) [pubchemlite.lcsb.uni.lu]
• 5. 2227197-82-0|tert-Butyl (6-azaspiro[3.4]octan-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 6. tert-butyl N-trans-6-azaspiro[3.4]octan-2-yl carbamate hydrochloride 97% | CAS: 2227197-83-1 | AChemBlock [achemblock.com]
• 7. PubChemLite - Tert-butyl n-({6-oxa-2-azaspiro[3.4]octan-7-yl}methyl)carbamate (C12H22N2O3) [pubchemlite.lcsb.uni.lu]
• 8. chemaxon.com [chemaxon.com]
• 9. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
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2-(Boc-amino)-6-aza-spiro[3.4]octane CAS number and supplier

This technical guide provides an in-depth analysis of 2-(Boc-amino)-6-aza-spiro[3.4]octane , a high-value sp3-rich scaffold used in modern medicinal chemistry.

Executive Summary

2-(Boc-amino)-6-aza-spiro[3.4]octane is a conformationally restricted diamine scaffold featuring a spirocyclic fusion between a cyclobutane and a pyrrolidine ring. It serves as a critical building block in the synthesis of PROTAC linkers , GPCR ligands , and kinase inhibitors . Its high fraction of saturated carbon (Fsp³) and distinct exit vectors make it an ideal surrogate for traditional piperidine or cyclohexane spacers, offering improved metabolic stability and novel IP space.

This guide details the chemical identity, synthetic pathways, handling protocols, and supply chain landscape for this compound, distinguishing it from its common regioisomers.

Chemical Identity & Specifications

Nomenclature & Identification

There is often confusion between the exocyclic amine protected form and the endocyclic amine protected form. The data below specifically refers to the 2-(Boc-amino) variant requested.

Parameter	Detail
IUPAC Name	tert-butyl (6-azaspiro[3.4]octan-2-yl)carbamate
Common Name	2-(Boc-amino)-6-aza-spiro[3.4]octane
CAS Number	2227197-83-1 (HCl salt); 2227197-82-0 (Free base generic)
Molecular Formula	C₁₂H₂₂N₂O₂
Molecular Weight	226.32 g/mol
SMILES	CC(C)(C)OC(=O)NC1CC2(C1)CCNC2
Key Isomer Distinction	Do not confuse with CAS 1239319-94-8 , which is tert-butyl 2-amino-6-azaspiro[3.4]octane-6-carboxylate (Boc on the ring nitrogen).

Physical Properties[1][2]

• Appearance: White to off-white solid (typically supplied as HCl or oxalate salt).

• Solubility: Highly soluble in DMSO, Methanol, and Water (as salt).

• pKa: ~9.5 (Secondary amine on ring), ~11.0 (Carbamate, non-basic).

• Stereochemistry: The 2-position on the cyclobutane ring creates potential cis/trans isomerism relative to the pyrrolidine ring. Commercial supplies are often racemic or specified as trans-dominant depending on the synthesis method.

Synthetic Methodology

The synthesis of 2-(Boc-amino)-6-aza-spiro[3.4]octane typically proceeds via the construction of the spiro-skeleton followed by functional group manipulation. The most robust route involves the reductive amination of a protected spiro-ketone.

Retrosynthetic Analysis

The molecule is disconnected at the exocyclic amine, revealing 6-benzyl-6-azaspiro[3.4]octan-2-one as the strategic intermediate. This ketone is accessible via double alkylation or cyclization strategies.

Representative Protocol: Reductive Amination Route

Note: This protocol describes the conversion of the spiro-ketone to the target amine.

Step 1: Reductive Amination

• Reagents: 6-benzyl-6-azaspiro[3.4]octan-2-one (1.0 eq), Ammonium Acetate (10.0 eq), Sodium Cyanoborohydride (1.5 eq).

• Procedure: Dissolve ketone in dry Methanol. Add Ammonium Acetate and stir for 30 min. Add NaBH₃CN portion-wise at 0°C. Stir at room temperature for 16h.

• Workup: Quench with saturated NaHCO₃. Extract with DCM. The product is 2-amino-6-benzyl-6-azaspiro[3.4]octane.

Step 2: Boc Protection

• Reagents: Crude Amine (from Step 1), Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq), Triethylamine (2.0 eq).

• Procedure: Dissolve amine in DCM. Add Et₃N followed by Boc₂O. Stir for 4h.

• Purification: Silica gel chromatography (EtOAc/Hexane) to isolate tert-butyl (6-benzyl-6-azaspiro[3.4]octan-2-yl)carbamate.

Step 3: Debenzylation (Hydrogenolysis)

• Reagents: Pd/C (10% wt), H₂ gas (balloon or 50 psi), Methanol.

• Procedure: Degas solution of protected amine. Add Pd/C. Stir under H₂ atmosphere for 12h.

• Filtration: Filter through Celite to remove catalyst.

• Result: Concentration yields 2-(Boc-amino)-6-aza-spiro[3.4]octane .

Synthesis Workflow Diagram

Caption: Step-wise synthesis from the benzyl-protected spiro-ketone precursor to the final Boc-amino target.

Applications in Drug Discovery[3][4][5][6][7][8]

PROTAC Linker Design

The 6-azaspiro[3.4]octane core is increasingly used in Proteolysis Targeting Chimeras (PROTACs) .

• Rigidity: The spiro-fusion restricts conformational flexibility, reducing the entropic penalty upon binding to E3 ligases or target proteins.

• Vector Geometry: The angle between the N-2 (amine) and N-6 (ring nitrogen) provides a unique "exit vector" that is distinct from linear alkyl chains or piperazines, potentially improving permeability and solubility.

Bioisosterism

This scaffold acts as a bioisostere for:

• 3-Aminopyrrolidine: Adds bulk and rigidity.

• 4-Aminopiperidine: Alters the spatial orientation of the amine substituents.

• Cyclohexanediamines: Increases solubility due to the lower logP of the spiro-amine system compared to carbocycles.

Supplier Landscape

Due to the specific regiochemistry, it is critical to verify the CAS number with suppliers to avoid purchasing the wrong isomer.

Supplier	Catalog ID (Typ.)	Purity	Region	Notes
AChemBlock	P50136	97%	USA	Listed as HCl salt.
BLD Pharm	BD02535117	95%+	Global	Often custom synthesis.
Enamine	Inquire	95%+	Ukraine/USA	Major source for spiro blocks.
WuXi AppTec	Inquire	98%	China/USA	Bulk manufacturing.
Fluorochem	Inquire	95%	UK	Specializes in fluorinated/spiro analogs.

Procurement Tip: Always request the H-NMR and COSY spectra to confirm the position of the Boc group. The CH-NH-Boc proton (on the 4-membered ring) has a distinct chemical shift (~3.8-4.2 ppm) compared to the CH₂ protons of the ring-Boc isomer.

References

• Ramesh, S., et al. (2019).[1] "Facile synthesis of 2-azaspiro[3.4]octane." Organic & Biomolecular Chemistry, 17, 3056-3065.[1] Link

• Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of a New Class of Azaspiro[3.4]octanes." Journal of Organic Chemistry, 75(24), 8716–8719.
• Wuitschik, G., et al. (2008). "Spirocyclic oxetanes: Synthesis and properties." Angewandte Chemie International Edition, 47(24), 4512-4515. (Context on spiro-scaffold properties).

• PubChem Compound Summary. "tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate" (CAS 2227197-83-1). Link

• MedChemExpress (MCE). "PROTAC Linker - tert-Butyl (6-azaspiro[3.4]octan-2-yl)carbamate". Link

Sources

• 1. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Commercial Availability & Technical Guide: 2-Amino-6-aza-spiro[3.4]octane Derivatives

Executive Summary

The 2-amino-6-aza-spiro[3.4]octane scaffold represents a high-value "next-generation" building block in modern medicinal chemistry. As drug discovery shifts away from flat, aromatic-heavy structures ("escaping flatland"), spirocyclic systems have emerged as critical tools to increase fraction sp3 (Fsp³) character, improve solubility, and enhance metabolic stability while maintaining structural rigidity.

This guide analyzes the commercial landscape, synthetic accessibility, and quality assurance protocols for this specific scaffold. While commercially available, it remains a "tier 2" building block—accessible but often requiring lead times or high costs compared to commodity reagents.

Structural Significance & Medicinal Chemistry Utility[1][2]

The "Escape from Flatland"

The 2-amino-6-aza-spiro[3.4]octane core offers a distinct topological advantage over traditional piperazine or morpholine surrogates.

• Rigidity: The spiro-fusion at C4 (standard numbering) locks the conformation, reducing the entropic penalty upon binding to a protein target.

• Vectorization: The amine handle on the four-membered ring (cyclobutane) provides a unique exit vector that is geometrically distinct from equatorial/axial positions in six-membered rings.

• Chirality: The presence of the amino group at position 2 renders the molecule chiral (

  symmetry), offering two enantiomers [(2R) and (2S)] to fine-tune target selectivity.

Physicochemical Profile

Property	Value (Approx.)	Impact on Drug Design
MW	~126.2 g/mol (free base)	Low MW allows for fragment-based growing.
CLogP	-0.5 to 0.5	Low lipophilicity aids in lowering overall LogD.
TPSA	~38 Ų	Favorable for CNS penetration and oral bioavailability.
Fsp³	1.0 (High)	Correlates with improved clinical success rates.

Commercial Availability Analysis

Supply Chain Landscape

The market for 2-amino-6-aza-spiro[3.4]octane is dominated by specialized CROs and building block vendors rather than bulk chemical suppliers.

• Primary Form: Most commonly sold as the N-Boc protected derivative to prevent polymerization and facilitate immediate coupling.

  • CAS: 1239319-94-8 (Boc-protected amine)

  • CAS: 2227206-09-7 (Ketone precursor/salt)

• Availability Status:

  • Milligram Scale (100mg - 1g): "Usually in Stock" or "2-3 Weeks Lead Time".

  • Gram Scale (1g - 10g): Often "Make-to-Order" (4-6 Weeks).

  • Bulk (>100g): Custom synthesis required.

Key Suppliers & Tiers

Supplier Tier	Examples	Stock Reliability	Cost Estimate (1g)
Tier 1 (Innovators)	SpiroChem, Sigma-Aldrich (Collab)	High (High Purity)	$1,200 - $1,800
Tier 2 (Aggregators)	BOC Sciences, AChemBlock	Moderate (Variable)	$800 - $1,500
Tier 3 (Sourcing)	MolBase, ChemShuttle	Low (Brokerage)	$400 - $900

Procurement Note: Tier 3 suppliers often source from Tier 2 or Chinese domestic labs, adding risk to lead times and stereochemical purity.

Synthesis & Manufacturing Routes

Understanding the synthesis is crucial for assessing supply risks. The synthesis is non-trivial due to the strain of the spiro-cyclobutane ring.

Common Synthetic Workflow

The most scalable route typically involves a step-wise annulation strategy.

• Starting Material: It often begins with a protected 3-oxopyrrolidine or similar 5-membered heterocyclic ketone.

• Spirocyclization: A [2+2] cycloaddition or double alkylation strategy is used to form the cyclobutane ring.

• Functionalization: Introduction of the amino group (often via Curtius rearrangement or reductive amination of a ketone).

Figure 1: Generalized synthetic workflow for spirocyclic amine generation.

Quality Assurance & Validation Protocols

Because this scaffold contains a chiral center and a strained ring, standard QC is insufficient.

Critical QC Parameters

• Stereochemistry (The Hidden Risk):

  • Most commercial "2-amino" derivatives are sold as racemates unless explicitly labeled (R) or (S).

  • Protocol: Perform Chiral SFC (Supercritical Fluid Chromatography) using a polysaccharide-based column (e.g., Chiralpak IC or AD-H) to determine enantiomeric excess (ee).

• Regioisomerism:

  • Ensure the amino group is at position 2 (cyclobutane) and not position 7 (pyrrolidine), which can occur during non-selective syntheses.

  • Validation: 2D NMR (HMBC/HSQC) is required to confirm connectivity.

• Chemical Purity:

  • Check for residual metal catalysts (Pd, Ru) if cross-coupling was used in the synthesis.

Procurement Decision Tree

Use this logic to determine the sourcing strategy.

Figure 2: Strategic decision tree for sourcing spirocyclic building blocks.

References

• BenchChem. (2025). Spiro[3.4]octane Derivatives: A Technical Guide to their Discovery, Synthesis, and Application in Drug Development. Retrieved from

• Sigma-Aldrich. (n.d.).[1][2] Spirocyclic Building Blocks for Scaffold Assembly. Retrieved from

• Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition. (Foundational work on spirocycles by Carreira group).

• AchemBlock. (2025). Product Catalog: 2-Amino-6-aza-spiro[3.4]octane-6-carboxylic acid tert-butyl ester (CAS 1239319-94-8).[3][] Retrieved from

• PubChem. (2025).[5] Compound Summary: 2-(boc-amino)-6-aza-spiro[3.4]octane.[6][7] Retrieved from

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• 3. 2-Amino-6-aza-spiro[3.4]octane-6-carboxylic acid tert-butyl ester 97% | CAS: 1239319-94-8 | AChemBlock [achemblock.com]
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A-Technical-Guide-to-the-Structural-Characterization-of-tert-butyl-N-(6-azaspiro[3.4]octan-2-yl)carbamate

Abstract: This technical guide provides an in-depth analysis of the structural characterization of tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate, a key building block in medicinal chemistry, particularly in the development of PROTACs (Proteolysis Targeting Chimeras).[1] The unique spirocyclic scaffold presents specific challenges and points of interest for structural elucidation. This document outlines the application of fundamental analytical techniques—Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—to confirm the identity, purity, and detailed structural features of this molecule. The causality behind experimental choices and the interpretation of the resulting data are discussed to provide a comprehensive framework for researchers, scientists, and drug development professionals.

Introduction: The Significance of a Spirocyclic Scaffold

tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate belongs to a class of azaspiro[3.4]octane derivatives that are gaining prominence as multifunctional modules in drug discovery.[2][3] Their rigid, three-dimensional structure offers a novel chemical space compared to more traditional, planar ring systems like piperazine or morpholine.[2][3] This specific compound, featuring a Boc-protected carbamate, serves as a crucial linker in the synthesis of PROTACs, which are innovative therapeutic agents designed to hijack the cell's natural protein degradation machinery.[1]

Accurate and comprehensive structural characterization is the bedrock of any chemical research and development program. For a molecule with a spirocyclic core, this is particularly critical due to the potential for complex stereoisomerism and conformational rigidity. This guide details the necessary analytical workflows to ensure the structural integrity of this important building block.

Analytical Strategy: A Multi-Technique Approach

A single analytical technique is insufficient to fully characterize a complex molecule. A multi-pronged approach is essential for unambiguous structure elucidation. The strategy outlined herein integrates data from NMR, MS, and IR spectroscopy to build a complete and self-validating structural profile.

Caption: Workflow for structural characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Core Structure

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate, both ¹H and ¹³C NMR are required to assign the positions of all atoms in the structure.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound (obtained as an oil) in ~0.6 mL of deuterated chloroform (CDCl₃).

• Instrumentation: Utilize a 500 MHz (or higher) NMR spectrometer for optimal signal dispersion.

• ¹H NMR Acquisition: Acquire the proton spectrum with a sufficient number of scans to achieve a high signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum, often using a broadband proton-decoupled pulse sequence (e.g., PENDANT or APT) to distinguish between CH, CH₂, and CH₃ groups.

Data Interpretation and Structural Assignment

The following table summarizes the expected and reported NMR data for the target compound. The assignments are based on chemical shift theory, multiplicity, and correlation experiments (if available).

¹H NMR (500 MHz, CDCl₃)	¹³C NMR (126 MHz, CDCl₃)
Chemical Shift (δ) ppm	Multiplicity & Assignment
3.87 – 3.78	m, 1H (CH-N)
3.73 – 3.63	m, 2H
3.40 – 3.26	m, 2H
1.99 – 1.73	m, 4H
1.67 – 1.48	m, 3H
1.46	s, 9H (Boc CH₃)
1.45 – 1.32	m, 1H
Data derived from supplementary information of a related synthesis.[4]

Expertise & Causality:

• ¹H NMR: The broad multiplet between 3.87-3.78 ppm is characteristic of the proton attached to the carbon bearing the carbamate group (C2). The singlet at 1.46 ppm, integrating to 9 protons, is the unmistakable signature of the tert-butyl (Boc) protecting group. The remaining complex multiplets in the aliphatic region (1.32-3.73 ppm) correspond to the protons of the spirocyclic ring system. The complexity arises from the rigid structure, leading to diastereotopic protons that split each other.

• ¹³C NMR: The carbonyl carbon of the carbamate appears downfield at 155.0 ppm. The quaternary carbon of the Boc group is observed at 79.3 ppm, while the methyl carbons are at 28.7 ppm. The spirocyclic carbon (the central carbon of the spiro junction) is identifiable at 62.8 ppm. The remaining signals correspond to the various CH and CH₂ groups of the octane ring.

Caption: 2D Structure of the target molecule.

Mass Spectrometry: Verification of Molecular Formula

High-Resolution Mass Spectrometry (HRMS) provides an exact mass measurement, allowing for the unambiguous determination of the molecular formula. This technique is crucial for confirming that the correct product has been synthesized.

Experimental Protocol: ESI-TOF HRMS

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., acetonitrile or methanol).

• Ionization Method: Electrospray ionization (ESI) is the preferred method for this type of molecule as it is a soft ionization technique that typically yields the protonated molecular ion [M+H]⁺ or a sodium adduct [M+Na]⁺.

• Mass Analyzer: A Time-of-Flight (TOF) analyzer is used to achieve high mass accuracy.

Data Interpretation

The molecular formula for tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate is C₁₂H₂₂N₂O₂. The expected monoisotopic mass is 226.1681 Da.

Trustworthiness through Self-Validation: HRMS data provides a direct check on the elemental composition. A study involving a closely related analogue, tert-Butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate, reported an HRMS (ESI-TOF) result for its sodium adduct [M+Na]⁺ with a calculated m/z of 252.15701 and a found value of 252.15713.[4] This level of accuracy (within 5 ppm) provides very high confidence in the assigned molecular formula. For the target compound, a similar experiment would be expected to yield a sodium adduct [C₁₂H₂₂N₂O₂Na]⁺ with a calculated m/z of 249.1573. Finding an experimental value within a few ppm of this calculated mass would serve as definitive confirmation.

Infrared (IR) Spectroscopy: Functional Group Analysis

IR spectroscopy is a rapid and effective method for identifying the presence of key functional groups within a molecule.

Experimental Protocol: Thin Film IR

• Sample Preparation: As the compound is an oil, a small drop can be placed directly onto the ATR (Attenuated Total Reflectance) crystal of the IR spectrometer.

• Data Acquisition: The spectrum is recorded, typically over the range of 4000-600 cm⁻¹.

Data Interpretation

Key vibrational frequencies confirm the presence of the carbamate functionality.

Vibrational Frequency (cm⁻¹)	Assignment
~3428	N-H stretch (from the carbamate)
~2971, 2872	C-H stretch (aliphatic)
~1692	C=O stretch (carbamate carbonyl)
~1169	C-O stretch (carbamate ester)
Characteristic frequencies are based on data from a structurally similar compound.[4]

Expertise & Causality: The strong absorbance around 1692 cm⁻¹ is a hallmark of the carbonyl group in the Boc-carbamate. The presence of a peak around 3428 cm⁻¹ confirms the N-H bond, and the series of peaks below 3000 cm⁻¹ are characteristic of the C-H bonds in the aliphatic spirocycle and the tert-butyl group.

Conclusion

The structural characterization of tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate requires a synergistic application of NMR, MS, and IR spectroscopy. NMR provides the detailed map of the C-H framework and confirms the connectivity of the spirocyclic system. HRMS validates the elemental composition with high precision. Finally, IR spectroscopy offers a quick and definitive confirmation of the critical carbamate functional group. Together, these techniques provide a robust and self-validating data package that confirms the structure of this important chemical building block, ensuring its suitability for downstream applications in drug discovery and development.

References

• Macmillan Group, Princeton University. (n.d.). SUPPLEMENTARY INFORMATION. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl 2-amino-6-azaspiro[3.4]octane-6-carboxylate. PubChem Compound Database. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Retrieved from [Link]

• ResearchGate. (2022). Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. Retrieved from [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. macmillan.princeton.edu [macmillan.princeton.edu]

The Stability Matrix: A Guide to Boc-Protected Spirocyclic Amines

[1]

Scaffolds

Part 1: Executive Summary & Core Directive

In modern drug discovery, "escaping flatland" is no longer a buzzword—it is a mandate. Spirocyclic amines (e.g., azaspiro[3.3]heptanes, spirooxetanes) have emerged as the premier bioisosteres for morpholines and piperidines, offering increased fraction of saturated carbon (

), improved solubility, and superior metabolic stability.

However, these scaffolds introduce a critical vulnerability: Ring Strain.

While the tert-butyloxycarbonyl (Boc) group itself is robust, the conditions required to remove it (acidolysis) often prove fatal to strained spirocyclic cores. This guide addresses the "Boc Paradox": How to remove the protecting group without destroying the scaffold it protects.

Part 2: Structural Analysis & Stability Profile[1]

The Physics of Instability

The stability of a Boc-protected spirocycle is governed by the interplay between Baeyer Strain (angle distortion) and Pitzer Strain (torsional eclipsing interactions).

• Spiro[3.3]heptane systems: These possess significant ring strain (~60 kcal/mol). The central quaternary carbon creates a "gem-dialkyl" effect that can be stabilizing, but the four-membered rings are susceptible to acid-catalyzed ring-opening or rearrangement.[1]

• Spirooxetanes: The presence of the oxygen atom introduces an inductive effect that destabilizes the developing carbocation during potential ring-opening, theoretically adding stability. However, 3-monosubstituted oxetanes are significantly more labile than 3,3-disubstituted oxetanes due to the lack of steric shielding against nucleophilic attack.[1]

The Stability Matrix

The following table summarizes the chemical stability of common spirocyclic amine classes during standard Boc deprotection (TFA/DCM).

Scaffold Class	Ring Size	Strain Energy (est.)	Acid Stability (TFA)	Primary Decomposition Mode
Azaspiro[3.3]heptane	4,4	High	Moderate	Ring opening / Polymerization
Azaspiro[3.4]octane	4,5	Mod-High	High	Generally Stable
Azaspiro[4.4]nonane	5,5	Moderate	Very High	Stable
Spirooxetane (3-mono)	4,4 (O)	High	Low	Acid-catalyzed hydrolysis to diols
Spirooxetane (3,3-di)	4,4 (O)	High	High	Sterically protected from nucleophiles
Azaspiro[5.5]undecane	6,6	Low	Very High	Stable

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: The "Acid Stress Test" (Pilot Scale)

Before committing valuable GMP material to bulk deprotection, you must validate the scaffold's integrity.

Objective: Determine the maximum acid concentration the spirocycle can tolerate without ring degradation.

Reagents:

• Substrate: 5 mg Boc-protected spirocycle.[1]

• Solvent A: Dichloromethane (DCM).

• Solvent B: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) – Optional, for carbocation stabilization.

• Acid: Trifluoroacetic acid (TFA) or 4M HCl in Dioxane.

• Internal Standard: Caffeine (inert to acid).

Workflow:

• Dissolve 5 mg substrate + 1 eq Caffeine in 0.5 mL DCM.

• T0 Sample: Take a 20 µL aliquot, dilute in MeOH, inject on LC-MS.

• Add Acid (Start with 10% TFA v/v).[1]

• Monitoring: Inject aliquots at 15 min, 1 hr, and 4 hr.

• Data Analysis: Normalize peak area of Product vs. Caffeine.

  • Pass: >95% relative area retention.[1][2]

  • Fail: Appearance of M+18 (hydration/ring open) or M+56 (t-butyl adducts).

Protocol B: The "Gentle" Deprotection (For Labile Scaffolds)

Standard 50% TFA/DCM is often too harsh for spirooxetanes or azetidines. This protocol uses scavenger-assisted mild acidolysis.[1]

Rationale: The tert-butyl cation (

) generated during deprotection is a potent electrophile.[1] In strained systems, it can attack the amine or the ring itself. We use triethylsilane (TES) or 1,3-dimethoxybenzene (DMB) as a "cation sink."

Step-by-Step:

• Preparation: Dissolve 1.0 mmol Boc-spirocycle in DCM (10 volumes) . Cool to 0 °C.

• Scavenger Addition: Add Triethylsilane (2.0 eq) .

  • Note: If the molecule contains indoles or electron-rich aromatics, use DMB instead.[1]

• Acid Introduction: Add 4M HCl in Dioxane (5-10 eq) dropwise.

  • Why HCl/Dioxane? It avoids the strong ionizing power of TFA, reducing the likelihood of ring expansion mechanisms.

• Reaction: Stir at 0 °C for 30 mins, then warm to RT. Monitor by LC-MS.[1]

• Quench: Concentrate under reduced pressure (do not use aqueous workup immediately if the free base is water-soluble).[1]

• Isolation: Triturate the hydrochloride salt with Et₂O or MTBE.[1] This removes the scavenger-tBu byproducts.

Part 4: Visualization of Stability Logic

The following diagram illustrates the decision logic for processing Boc-protected spirocycles.

Caption: Decision matrix for selecting deprotection conditions based on spirocyclic ring strain and heteroatom presence.

Part 5: Mechanistic Insight (The "Why")

Why do spirocycles fail? The most common failure mode for spirooxetanes and spiroazetidines is acid-catalyzed nucleophilic ring opening.[1]

• Protonation: The heteroatom (O or N) in the ring is protonated by the strong acid.

• Nucleophilic Attack: In a standard deprotection, the counter-ion (Trifluoroacetate) or trace water acts as a nucleophile.

• Ring Opening: Due to the high ring strain (~26 kcal/mol for oxetane), the ring opens to relieve tension, resulting in a diol or amino-alcohol derivative (M+18 in LCMS).

Mitigation: By using HCl in Dioxane (non-nucleophilic solvent) and keeping conditions anhydrous, we prevent the "Attack" step. By adding TES , we scavenge the

cation, preventing it from alkylating the now-exposed amine, which would otherwise create a bulky, lipophilic impurity that mimics the starting material.

References

• Burkhard, J. A., et al. (2010). The Use of Spirocyclic Scaffolds in Drug Discovery.[3][4][5][6][7] Angewandte Chemie International Edition.[1]

• Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery.[1] Angewandte Chemie International Edition.[1]

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities.[1][6] Chemical Reviews.[1]

• Wuitschik, G., et al. (2008). Spirocyclic Oxetanes: Synthesis and Properties. Journal of Medicinal Chemistry.[1][8]

• Greene, T. W., & Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis. (Standard Reference for Boc Deprotection Conditions).

Sources

• 1. Spirocyclic Azetidines for Medicinal Chemistry - Enamine [enamine.net]
• 2. reddit.com [reddit.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 6. Spirocyclic Building Blocks for Scaffold Assembly [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. enamine.net [enamine.net]

key features of spirocycles in medicinal chemistry.

An In-Depth Technical Guide to Spirocycles in Medicinal Chemistry: From Conformational Rigidity to Novel Chemical Space

Abstract

Spirocycles, characterized by two rings sharing a single common atom, have emerged as a privileged structural motif in modern drug discovery. Their inherent three-dimensionality and conformational rigidity offer a powerful strategy to overcome the limitations of traditional flat, aromatic ring systems. This guide provides a comprehensive overview of the key features of spirocycles in medicinal chemistry, from their fundamental impact on molecular properties to their application in designing next-generation therapeutics. We will explore their synthesis, conformational analysis, and profound influence on pharmacological parameters such as potency, selectivity, and metabolic stability. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique advantages of spirocyclic scaffolds in their own discovery programs.

The Spirocyclic Advantage: Escaping Flatland in Drug Design

For decades, medicinal chemistry has been dominated by aromatic and heteroaromatic ring systems. While successful, this "flatland" approach often leads to compounds with suboptimal physicochemical properties, including poor solubility, high metabolic liability, and off-target effects. The incorporation of spirocyclic moieties offers a compelling solution by introducing a defined three-dimensional (3D) topology.

The central spiroatom, a quaternary carbon, acts as a rigid pivot point, forcing the connected rings into perpendicular orientations. This has several immediate and advantageous consequences for drug design:

• Enhanced 3D Character and Novel Chemical Space: Spirocycles provide a scaffold to project substituents into distinct vectors of 3D space, allowing for more precise and extensive exploration of protein binding pockets. This increased fraction of sp3-hybridized carbons (Fsp3) is strongly correlated with improved clinical success rates.

• Conformational Rigidity and Pre-organization: The rigid nature of the spirocyclic core reduces the number of accessible conformations of a molecule. This pre-organization can lead to a lower entropic penalty upon binding to a biological target, often resulting in enhanced potency and selectivity.

• Improved Physicochemical Properties: The introduction of a spirocenter can disrupt planarity, which often leads to decreased crystal lattice packing energy and, consequently, improved solubility. Furthermore, the non-aromatic nature of many spirocyclic systems can reduce interactions with drug-metabolizing enzymes, leading to improved metabolic stability and a more favorable pharmacokinetic profile.

Table 1: Comparison of Physicochemical Properties of Aromatic vs. Spirocyclic Analogs

Property	Typical Aromatic Compound	Typical Spirocyclic Analog	Rationale for Improvement
Solubility	Lower	Higher	Disruption of planarity reduces crystal packing.
Metabolic Stability	Often susceptible to oxidation	Generally more stable	Lack of easily oxidizable aromatic C-H bonds.
Lipophilicity (logP)	Can be high	Often lower or tunable	Greater saturation and 3D structure.
Fraction of sp3 Carbons (Fsp3)	Low	High	Correlates with higher clinical success rates.

Strategic Synthesis of Spirocyclic Scaffolds

The intentional design and synthesis of spirocycles have evolved significantly, moving from serendipitous discoveries to rational and predictable constructions. Several key synthetic strategies are routinely employed.

Key Synthetic Methodologies

• Intramolecular Cyclization Reactions: This is a common approach where a linear precursor containing a nucleophile and an electrophile is induced to cyclize, forming the spirocyclic core. The choice of starting materials and reaction conditions dictates the ring sizes and substitution patterns.

• Ring-Closing Metathesis (RCM): RCM has become a powerful tool for the synthesis of unsaturated spirocycles, particularly for larger ring sizes. Diene-containing precursors can be efficiently cyclized using Grubbs' or other ruthenium-based catalysts.

• Diels-Alder Reactions: This cycloaddition reaction can be used to construct complex spirocyclic systems in a highly stereocontrolled manner, often setting multiple stereocenters in a single step.

• Rearrangement Reactions: Certain molecular rearrangements, such as the pinacol rearrangement, can be exploited to contract or expand rings, leading to the formation of a spirocenter.

Experimental Protocol: Synthesis of a Spiro[3.3]heptane Derivative via Intramolecular Cyclization

This protocol describes a representative synthesis of a disubstituted spiro[3.3]heptane, a common scaffold in medicinal chemistry.

Step 1: Synthesis of the Diester Precursor

• To a solution of diethyl 1,1-cyclobutanedicarboxylate (1.0 eq) in dry tetrahydrofuran (THF) at -78 °C, add lithium diisopropylamide (LDA) (2.2 eq) dropwise.

• Stir the resulting solution for 30 minutes at -78 °C.

• Add 1-bromo-2-chloroethane (2.5 eq) and allow the reaction to warm to room temperature overnight.

• Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl acetate.

• Purify the crude product by column chromatography to yield the linear diester precursor.

Step 2: Intramolecular Cyclization

• To a solution of the diester precursor (1.0 eq) in dimethylformamide (DMF), add sodium hydride (2.5 eq) portionwise at 0 °C.

• Heat the reaction mixture to 80 °C and stir for 4 hours.

• Cool the reaction to room temperature, quench with water, and extract with diethyl ether.

• Purify the crude product by column chromatography to afford the desired spiro[3.3]heptane derivative.

Conformational Control: The Key to Biological Activity

The conformational rigidity of spirocycles is arguably their most powerful feature. By locking the molecule into a specific three-dimensional shape, medicinal chemists can more accurately probe the topology of a binding site and optimize ligand-receptor interactions.

Caption: Conformational pre-organization of a spirocyclic ligand leading to enhanced binding affinity.

This pre-organization for binding is a key concept. A flexible ligand must adopt a specific, often high-energy, conformation to bind to its target, which is entropically unfavorable. A rigid spirocyclic ligand, however, is already constrained to a limited set of conformations, one of which may be the bioactive one. This "conformational lock" can dramatically increase binding affinity.

Impact on Pharmacological Profiles: Case Studies

The theoretical advantages of spirocycles are borne out in numerous successful drug discovery programs.

• Spiroxatrine (Anxiolytic): One of the early examples, spiroxatrine, features a spiro-linked piperidine and chromane ring system. Its rigid structure was crucial for its potent and selective binding to serotonin 5-HT1A receptors.

• MK-0457 (Aurora Kinase Inhibitor): This clinical candidate for the treatment of cancer incorporates a spiro-oxindole scaffold. The spirocyclic core was instrumental in achieving high potency and selectivity for Aurora kinases over a panel of other kinases.

• Lu AE58054 (5-HT6 Receptor Antagonist): Developed for the treatment of Alzheimer's disease, this compound features a spiro-imidazolidinone-piperidine core. The spirocyclic nature of the molecule provided an optimal vector for a key pharmacophoric element, leading to high receptor affinity and an excellent in vivo profile.

Caption: Iterative drug design workflow incorporating spirocyclic scaffolds.

Future Directions and Conclusion

The strategic incorporation of spirocycles continues to be a burgeoning field in medicinal chemistry. The development of novel synthetic methodologies is enabling access to an ever-increasing diversity of spirocyclic scaffolds. Furthermore, the combination of spirocycles with other modern medicinal chemistry concepts, such as fragment-based drug discovery and DNA-encoded libraries, is opening up new avenues for lead identification and optimization.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756. Available from: [Link]

• Leeson, P. D., & Springthorpe, B. (2007). The influence of drug-like concepts on decision-making in medicinal chemistry. Nature Reviews Drug Discovery, 6(11), 881-890. Available from: [Link]

• Ritchie, T. J., & Macdonald, S. J. F. (2009). The impact of aromatic ring count on compound developability – are too many aromatic rings a liability in drug design? Drug Discovery Today, 14(21-22), 1011-1020. Available from: [Link]

Engineering 3D Complexity: Aza-Spirocycles as High-Value Scaffolds in Modern Drug Discovery

[1][2]

Executive Summary

The era of "flatland" medicinal chemistry—dominated by planar aromatic rings—is yielding to a three-dimensional paradigm.[1][2] Aza-spirocycles, bicyclic structures sharing a single quaternary carbon atom, have emerged as critical tools for this transition.[3] By increasing the fraction of sp3-hybridized carbons (

), these scaffolds offer a solution to the "molecular obesity" crisis, improving solubility and metabolic stability while providing novel vectors for target engagement.[3][1] This guide dissects the utility, synthesis, and application of aza-spirocycles, specifically focusing on their role as bioisosteres for morpholines and piperidines.[3]

The Structural Mandate: Escaping Flatland

The historical reliance on Suzuki-Miyaura couplings of aromatic rings led to libraries with poor physicochemical properties. Aza-spirocycles introduce rigidity and orthogonality without significantly increasing molecular weight.[4][3]

Vector Analysis and Bioisosterism

Unlike fused or bridged systems, spirocycles project substituents at defined angles (often ~90°) relative to the core axis.[3] This allows for the exploration of chemical space inaccessible to planar analogs.[5][6]

• The Morpholine Surrogate: The 2-oxa-6-azaspiro[3.3]heptane scaffold is a direct, high-

  bioisostere for morpholine.[4][3] It maintains the hydrogen-bond accepting capability of the oxygen while dramatically altering the lipophilicity profile.

• The Piperidine Surrogate: 2-azaspiro[3.3]heptane or 2-azaspiro[4.5]decane systems replace piperidines, locking the nitrogen lone pair vector and preventing metabolic oxidation at the

  -carbon due to the quaternary center.[4]

Visualization: Vector Projection & Conformational Space

The following diagram illustrates the structural divergence between a standard piperidine and a spirocyclic analog.

Figure 1: Structural comparison highlighting the metabolic shielding provided by the spiro-quaternary center.[4][3]

Physicochemical Profiling

Integrating aza-spirocycles often results in a "magic methyl" effect on solubility and lipophilicity.[4] The following data summarizes the impact of replacing a standard morpholine with a 2-oxa-6-azaspiro[3.3]heptane core.

Property	Morpholine Analog	2-oxa-6-azaspiro[3.3]heptane Analog	Mechanistic Rationale
LogD (pH 7.4)	1.8 - 2.5	0.5 - 1.2	Lower lipophilicity due to compact solvation shell and reduced planar surface area.[4][3]
Solubility	Moderate	High (>4-fold increase)	Disruption of crystal lattice packing energy; 3D shape prevents π-stacking.[4][3]
Metabolic Clearance	High ( )	Low ( )	The spiro quaternary carbon eliminates -protons susceptible to CYP450 abstraction.[4][3]
Basicity ( )	~8.3	~7.9 - 8.1	Inductive effect of the strained ring slightly lowers , improving membrane permeability.[4][3]

Strategic Synthesis: The [3.3] Heptane System

Synthesizing strained spirocycles requires overcoming the entropic penalty of forming the quaternary center. The most robust route for industrial application involves the double alkylation of 1,3-electrophiles.

Synthesis of 2-oxa-6-azaspiro[3.3]heptane

This specific scaffold is a critical building block.[4][3] The synthesis below utilizes 3,3-bis(bromomethyl)oxetane , a commercially accessible starting material derived from tribromoneopentyl alcohol.[3][7]

Experimental Workflow Diagram

Figure 2: Scalable synthetic route for the construction of the oxa-azaspiro[3.3]heptane core.

Validated Experimental Protocol

Objective: Synthesis of a generic N-protected 2-oxa-6-azaspiro[3.3]heptane building block. Note: This protocol is adapted from high-yield industrial scale-up procedures (See Reference 4).

Reagents & Materials:

• Substrate: 3,3-Bis(bromomethyl)oxetane (BBMO) [CAS: 2402-83-7].[4][3]

• Nucleophile: p-Toluenesulfonamide (

  ) (Used to install the nitrogen, removable later).[4][3]

• Base: Potassium Carbonate (

  ), anhydrous.[4][3]

• Solvent: DMF (Dimethylformamide).[4][3]

Step-by-Step Methodology:

• Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve

  (10.0 mmol, 1.0 eq) in DMF (50 mL).

• Activation: Add anhydrous

  (30.0 mmol, 3.0 eq) in a single portion. Stir at room temperature for 15 minutes to facilitate deprotonation.

• Alkylation: Add 3,3-bis(bromomethyl)oxetane (10.0 mmol, 1.0 eq) dropwise.

• Cyclization: Heat the reaction mixture to 110°C for 16 hours.

  • Checkpoint: Monitor via TLC (EtOAc/Hexane 1:1). The bis-bromide spot (

    ) should disappear, replaced by the spiro-product ( ).

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (200 mL). A white precipitate should form.[3]

  • Variation: If no precipitate forms, extract with EtOAc (3 x 50 mL), wash with brine, and dry over

    .[3]

• Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO2, 0-40% EtOAc in Hexanes).

• Deprotection (Optional): To access the free amine, treat the sulfonamide with Mg/MeOH under sonication or use Red-Al.[3]

Safety Note: Alkyl bromides are potential alkylating agents.[3] Use proper PPE and perform all operations in a fume hood.[3]

Case Studies in Medicinal Chemistry

Rolapitant (Varubi®)[1][2]

• Indication: Chemotherapy-induced nausea and vomiting (CINV).[4][3][8][9]

• Target: Neurokinin-1 (NK1) receptor antagonist.[4][3][8][9][10]

• Spiro Application: 1,7-diazaspiro[4.5]decan-2-one.[4][3][9]

• Impact: The spiro-system provides a rigid scaffold that positions the bis(trifluoromethyl)phenyl ether and the phenyl ring in a precise orientation to bind to the NK1 hydrophobic pocket. The quaternary center prevents rapid metabolism, contributing to its long half-life (~180 hours).[4][3]

Ledipasvir (Harvoni®)[1][2][11]

• Indication: Hepatitis C Virus (HCV).[4][3][11]

• Target: NS5A inhibitor.[3]

• Spiro Application: 5-azaspiro[2.4]heptane.[4][3][12]

• Impact: This highly strained spiro-pyrrolidine-cyclopropane moiety is crucial for the compound's picomolar potency.[4][3] It restricts the conformational flexibility of the pyrrolidine ring, optimizing the entropy of binding to the NS5A dimer.

References

• Burkhard, J. A., et al. (2010).[3][2] Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition. [Link][4][3]

• Carreira, E. M., & Fessard, T. C. (2014).[3] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews. [Link]

• PubChem Compound Summary for CID 10311306 (Rolapitant). National Center for Biotechnology Information.[4][3] [Link]

• Wuitschik, G., et al. (2010).[3] Spirocyclic oxetanes: Synthesis and properties. Journal of Medicinal Chemistry. [Link]

• PubChem Compound Summary for CID 67505836 (Ledipasvir). National Center for Biotechnology Information.[4][3] [Link][4][3]

• Mullins, R. (2023).[3] Practical and Scalable Two-Step Process for 6-(2-Fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane. ACS Omega.[3] [Link][4][3]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Why Azaspirocycles Matter in Modern Drug Discovery | 3D Sp³-Rich Scaffolds - AiFChem [aifchem.com]
• 3. GSRS [precision.fda.gov]
• 4. Ledipasvir - Wikipedia [en.wikipedia.org]
• 5. merckmillipore.com [merckmillipore.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Rolapitant Hydrochloride | C25H29ClF6N2O3 | CID 16203739 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Rolapitant | C25H26F6N2O2 | CID 10311306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. drugs.com [drugs.com]
• 11. researchgate.net [researchgate.net]
• 12. Ledipasvir | C49H54F2N8O6 | CID 67505836 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Efficient Boc Deprotection of 2-(Boc-amino)-6-aza-spiro[3.4]octane

Introduction: The Significance of Azaspirocycles in Modern Drug Discovery

Spirocyclic scaffolds, particularly those incorporating nitrogen atoms (azaspirocycles), have emerged as privileged structures in medicinal chemistry. Their rigid, three-dimensional architecture offers a distinct advantage in drug design, enabling precise spatial orientation of functional groups for optimal interaction with biological targets. The 6-aza-spiro[3.4]octane core is a valuable building block for the synthesis of novel therapeutics, and the 2-amino derivative is a key intermediate for introducing further diversity.

The tert-butyloxycarbonyl (Boc) group is a widely employed protecting group for amines due to its stability under various synthetic conditions and its facile cleavage under acidic conditions.[1] This application note provides a comprehensive guide to the efficient deprotection of 2-(Boc-amino)-6-aza-spiro[3.4]octane, yielding the corresponding primary amine, a critical precursor for further functionalization in drug development programs.

Mechanism of Acid-Catalyzed Boc Deprotection

The removal of the Boc protecting group is typically achieved using strong acids, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl).[2][3] The reaction proceeds through a well-established E1 elimination mechanism:

• Protonation: The acidic proton protonates the carbonyl oxygen of the Boc group, enhancing the electrophilicity of the carbonyl carbon.[4][5]

• Formation of a Stable Carbocation: The protonated intermediate collapses, leading to the formation of a stable tert-butyl cation and a carbamic acid intermediate.[4][6]

• Decarboxylation: The carbamic acid is unstable and readily undergoes decarboxylation to release carbon dioxide gas and the free amine.[4][5]

• Protonation of the Free Amine: Under the acidic reaction conditions, the newly formed primary amine is protonated to form the corresponding ammonium salt (e.g., trifluoroacetate or hydrochloride salt).[4][7]

It is crucial to perform this reaction in a well-ventilated fume hood as isobutylene gas can also be formed from the tert-butyl cation.[4]

Experimental Protocols: A Comparative Approach

Two robust and commonly employed methods for the Boc deprotection of 2-(Boc-amino)-6-aza-spiro[3.4]octane are presented below. The choice between trifluoroacetic acid (TFA) and hydrochloric acid (HCl) in dioxane often depends on the downstream application, desired salt form of the product, and compatibility with other functional groups in the molecule.

Method A: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This method is highly efficient and the reaction progress is often rapid.[8] The resulting product is the trifluoroacetate salt of 2-amino-6-aza-spiro[3.4]octane.

Materials:

• 2-(Boc-amino)-6-aza-spiro[3.4]octane

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Workflow Diagram:

Caption: Workflow for TFA-mediated Boc deprotection.

Step-by-Step Protocol:

• To a solution of 2-(Boc-amino)-6-aza-spiro[3.4]octane (1.0 eq) in anhydrous dichloromethane (DCM, 0.1-0.2 M) in a round-bottom flask, cool the mixture to 0 °C using an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5-10 eq) dropwise to the stirred solution.

• Remove the ice bath and allow the reaction mixture to warm to room temperature.

• Stir the reaction for 1-4 hours, monitoring the progress by thin-layer chromatography (TLC) until the starting material is consumed.

• Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the excess TFA and DCM.[9]

• Carefully neutralize the residue by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases. Ensure the aqueous layer is basic (pH > 8).

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to afford the free amine of 2-amino-6-aza-spiro[3.4]octane.

Method B: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

This method provides the hydrochloride salt of the product, which is often a crystalline solid and easy to handle.[10][11] Commercially available solutions of HCl in dioxane are convenient for this purpose.

Materials:

• 2-(Boc-amino)-6-aza-spiro[3.4]octane

• 4M HCl in 1,4-dioxane

• Diethyl ether or hexanes

• Round-bottom flask

• Magnetic stirrer and stir bar

• Buchner funnel and filter paper

Workflow Diagram:

Caption: Workflow for HCl-mediated Boc deprotection.

Step-by-Step Protocol:

• Dissolve 2-(Boc-amino)-6-aza-spiro[3.4]octane (1.0 eq) in a minimal amount of 1,4-dioxane in a round-bottom flask.

• To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (5-10 eq) at room temperature.

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC.

• Upon completion, the hydrochloride salt of the product may precipitate out of the solution.

• To facilitate complete precipitation, add diethyl ether or hexanes to the reaction mixture.

• Collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the solid with diethyl ether to remove any residual dioxane and impurities.

• Dry the solid under vacuum to obtain 2-amino-6-aza-spiro[3.4]octane hydrochloride.

Data Summary and Comparison

Parameter	Method A: TFA in DCM	Method B: HCl in Dioxane
Reagent	Trifluoroacetic acid	4M Hydrochloric acid in 1,4-dioxane
Solvent	Dichloromethane	1,4-Dioxane
Reaction Time	1-4 hours	1-4 hours
Temperature	0 °C to Room Temperature	Room Temperature
Product Form	Free amine (after work-up)	Hydrochloride salt
Work-up	Aqueous basic wash and extraction	Precipitation and filtration
Advantages	Rapid reaction, volatile byproducts	Product often crystalline and easy to isolate
Disadvantages	Requires aqueous work-up, TFA is corrosive	Dioxane is a peroxide-former and a suspected carcinogen[12]

Trustworthiness and Self-Validation

The protocols described herein are based on well-established and widely practiced methodologies for Boc deprotection.[6][13] The successful removal of the Boc group can be readily confirmed by various analytical techniques:

• Thin-Layer Chromatography (TLC): A significant change in the retention factor (Rf) will be observed, with the more polar amine product having a lower Rf than the Boc-protected starting material.

• ¹H NMR Spectroscopy: The disappearance of the characteristic singlet at ~1.4 ppm corresponding to the nine protons of the tert-butyl group is a clear indicator of successful deprotection.[14]

• Mass Spectrometry: Analysis of the product will show the expected molecular ion peak for the deprotected amine.

Conclusion

The protocols outlined in this application note provide reliable and efficient methods for the Boc deprotection of 2-(Boc-amino)-6-aza-spiro[3.4]octane. The choice between the TFA and HCl methods will depend on the specific requirements of the subsequent synthetic steps and the desired form of the final product. By following these detailed procedures, researchers and drug development professionals can confidently generate the versatile 2-amino-6-aza-spiro[3.4]octane intermediate for their discovery programs.

References

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341.

• University of Arizona. (n.d.). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCL/dioxane (4 M). Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

• Green Chemistry. (2026). Specific solvent issues with BOC deprotection. Retrieved from [Link]

• ResearchGate. (2016). How can we do the deprotection of boc-amino acids using hcl ?. Retrieved from [Link]

• Reddit. (2023). Boc De-protection. Retrieved from [Link]

• YouTube. (2022). Boc Deprotection Mechanism | Organic Chemistry. Retrieved from [Link]

• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA. Retrieved from [Link]

• ResearchGate. (2021). Mixture neutralization after Boc deprotection ?. Retrieved from [Link]

• YouTube. (2022). Amine Boc protection-Mechanism and Reaction Setup. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Facile synthesis of 2-azaspiro[3.4]octane. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023). BOC deprotection. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Facile Synthesis of 2‐azaspiro[3.4]octane. Retrieved from [Link]

• MySkinRecipes. (n.d.). 2-(Boc-amino)-6-aza-spiro[3.4]octane. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Retrieved from [Link]

• Amino Acids. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues. Retrieved from [Link]

• J&K Scientific LLC. (2021). BOC Protection and Deprotection. Retrieved from [Link]

• Scribd. (n.d.). BOC Deprotection 2. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Enantiomerically Enriched Protected 2-Amino-, 2,3-Diamino- and 2-Amino-3-Hydroxypropylphosphonates. Retrieved from [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. youtube.com [youtube.com]
• 3. Amine Protection / Deprotection [fishersci.co.uk]
• 4. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Boc Deprotection - TFA [commonorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. experts.arizona.edu [experts.arizona.edu]
• 12. Specific solvent issues - Wordpress [reagents.acsgcipr.org]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]

Application Note: Strategic Incorporation of 2-(Boc-amino)-6-aza-spiro[3.4]octane in Peptide Synthesis

This Application Note is designed for researchers and drug discovery professionals integrating 2-(Boc-amino)-6-aza-spiro[3.4]octane into peptide backbones.[1] This spirocyclic diamine serves as a conformationally restricted scaffold, often utilized to induce specific secondary structures (turns) or to improve the metabolic stability of peptidomimetics.

Introduction: The Spirocyclic Advantage

In modern peptidomimetic drug design, "escaping flatland" is a priority. Traditional peptide backbones are susceptible to rapid proteolytic degradation and often lack the rigid 3D orientation required for high-affinity binding to GPCRs or enzyme pockets.

2-(Boc-amino)-6-aza-spiro[3.4]octane (CAS: 1341038-64-9) is a privileged building block that addresses these challenges. Structurally, it consists of a pyrrolidine-like 5-membered ring fused at a spiro junction to a cyclobutane ring bearing a protected primary amine.

Key Functional Attributes:

• Conformational Restriction: The spiro carbon locks the orientation of the two rings, reducing the entropic penalty upon binding to a target.

• Proline Surrogate: The 6-aza (pyrrolidine) nitrogen mimics the secondary amine of proline, influencing the cis/trans isomerization of the preceding peptide bond.

• Extended Spacer: The cyclobutane ring acts as a rigid spacer, projecting the next amino acid residue in a defined vector unlike flexible alkyl linkers.

Chemical Profile & Handling

Before synthesis, verify the regiospecificity of your building block. The standard commercial variant typically supplied is 2-(Boc-amino)-6-aza-spiro[3.4]octane , where the exocyclic primary amine is protected, and the endocyclic secondary amine is free.

Property	Specification
IUPAC Name	tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate
Molecular Formula	C₁₂H₂₂N₂O₂
Molecular Weight	226.32 g/mol
Free Amine (Reactive)	Secondary (Pyrrolidine-like, Position 6)
Protected Amine	Primary (Cyclobutane-bound, Position 2)
Solubility	Soluble in DCM, DMF, DMSO; limited solubility in water.
Stereochemistry	Typically supplied as a diastereomeric mixture unless specified as cis or trans (relative to spiro center).

Strategic Incorporation Protocol

The incorporation of this unit presents a specific challenge: Steric Hindrance. The secondary amine at position 6 is embedded in a spirocyclic system, making it significantly less nucleophilic than a standard primary amine.

Workflow Visualization

The following diagram illustrates the critical pathway for incorporating this scaffold into a peptide chain (Resin-bound).

Figure 1: Step-wise workflow for Solid-Phase Peptide Synthesis (SPPS) incorporation of the spirocyclic scaffold. Note the requirement for high-efficiency coupling reagents due to the secondary amine.

Experimental Protocols

A. Coupling to the Resin/Peptide (The "Difficult" Step)

The free secondary amine of the spiro scaffold must be coupled to the carboxylic acid of the preceding amino acid. Due to steric bulk, standard carbodiimide (DIC/HOBt) methods often result in incomplete coupling or deletion sequences.

Recommended Reagents:

• Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or PyAOP.

• Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine) to minimize racemization of the incoming C-terminal residue.

• Solvent: DMF or NMP (N-methylpyrrolidone) for better swelling.

Protocol:

• Pre-activation: Dissolve the C-terminal amino acid (or the resin-bound peptide with free COOH) (3.0 eq) and HATU (2.9 eq) in minimum DMF. Add DIPEA (6.0 eq). Stir for 1-2 minutes.

  • Why? Pre-activation ensures the active ester is formed before the hindered amine is introduced.

• Addition: Add the 2-(Boc-amino)-6-aza-spiro[3.4]octane (3.0 eq) to the mixture.

• Reaction: Agitate at Room Temperature for 2 to 4 hours .

  • Optimization: For extremely difficult sequences, microwave irradiation (75°C, 25W, 10 min) significantly improves yield.

• Monitoring: Perform a Chloranil Test or Malachite Green Test .

  • Note: The Kaiser test works for primary amines. Since you are coupling to a carboxyl group (assuming the resin has a free COOH), you are monitoring the disappearance of the carboxyl (indirectly) or simply ensuring the amine is consumed if doing solution phase. Correction: If coupling the spiro-amine to a resin-bound peptide, the resin has the Carboxyl. The spiro-amine is in solution.[2] You cannot easily monitor the resin for "unreacted amine" because the resin is the carboxyl component. You must double-couple to ensure the resin-bound COOH is fully capped with the spiro-amine.

B. Deprotection of the Boc Group

Once the scaffold is anchored, the Boc group on the cyclobutane ring must be removed to allow chain elongation.

Protocol:

• Wash: Wash resin with DCM (3x).

• Cleavage: Treat resin with 20-50% TFA (Trifluoroacetic acid) in DCM + 2.5% TIS (Triisopropylsilane) as a scavenger.

• Duration: 2 x 15 minutes.

• Neutralization: Wash extensively with DCM, then 5% DIPEA in DMF to neutralize the resulting amine salt.

  • Why? The resulting primary amine on the cyclobutane ring is now ready for the next coupling.

C. Chain Elongation (The "Easy" Step)

The newly liberated amine is a primary amine on a cyclobutane ring. While less sterically hindered than the secondary amine, it is still attached to a rigid scaffold.

Protocol:

• Use standard coupling: Fmoc-AA-OH (3 eq) + DIC (3 eq) + Oxyma Pure (3 eq) in DMF.

• Reaction time: 45-60 minutes.

• Monitoring: The Kaiser Test is effective here (Primary amine).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Step A)	Steric hindrance of the 6-aza secondary amine.	Switch to HATU or COMU . Use Microwave synthesis.[3] Perform double coupling.
Racemization	Over-activation of the preceding amino acid (especially Cys or His).	Use Oxyma Pure or HOAt as additives. Reduce base concentration (use Collidine).
Aggregation	The rigid spiro scaffold induces beta-sheet formation.	Use Pseudoproline dipeptides in the sequence or switch solvent to NMP/DMSO mixtures.
Incomplete Boc Removal	Steric shielding of the Boc group on the ring.	Increase TFA concentration to 50% or extend reaction time.

References

• Spirocyclic Scaffold Synthesis

  • Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. (2019).[4] Organic & Biomolecular Chemistry.

• Peptide Coupling Reagents

  • Greening the synthesis of peptide therapeutics: an industrial perspective. (2018). RSC Green Chemistry.[5]

• Peptidomimetic Strategies

  • Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. (2021). Molecules (MDPI).

• Compound Data

  • 2-(Boc-amino)-6-aza-spiro[3.4]octane Compound Summary. PubChem.[6]

Sources

• 1. 2-(Boc-amino)-6-aza-spiro[3.4]octane [myskinrecipes.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Steps towards sustainable solid phase peptide synthesis: use and recovery of N-octyl pyrrolidone - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. PubChemLite - 2-(boc-amino)-6-aza-spiro[3.4]octane (C12H22N2O2) [pubchemlite.lcsb.uni.lu]

amide coupling reactions with 2-amino-6-aza-spiro[3.4]octane

Executive Summary & Scaffold Analysis

The 2-amino-6-aza-spiro[3.4]octane scaffold has emerged as a high-value "spacer" in fragment-based drug discovery (FBDD) and PROTAC linker design.[1] Unlike flat aromatic spacers (phenyl, heteroaryl), this spirocyclic diamine offers a high fraction of sp3-hybridized carbons (

), improving solubility and metabolic stability while providing a rigid, perpendicular exit vector geometry that allows access to novel chemical space [1, 2].[1]

However, successfully incorporating this scaffold requires navigating a critical chemoselectivity challenge: the molecule contains two distinct nucleophilic nitrogen centers with divergent electronic and steric profiles.

Structural & Reactivity Profile

• N6 (Endocyclic, Secondary): Located within the 5-membered pyrrolidine ring.[1] Generally exhibits higher nucleophilicity due to the inductive effect of alkyl groups and the constrained ring geometry, which exposes the lone pair.

• N2 (Exocyclic, Primary): Attached to the 4-membered cyclobutane ring.[1] While less sterically hindered than the secondary amine, it is typically less nucleophilic than the pyrrolidine nitrogen.

Key Operational Rule: Without protecting groups, electrophiles will preferentially react with the N6 (secondary) amine. For high-yield synthesis, orthogonal protection is the only robust strategy.[1]

Strategic Considerations for Amide Coupling

A. Reagent Selection Matrix

Coupling Scenario	Recommended Reagent	Rationale
Coupling to N6 (Secondary)	T3P (50% in EtOAc/DMF)	Secondary amines in spiro-rings can be sluggish.[1][2] T3P (Propylphosphonic anhydride) drives conversion with low epimerization risk and easy workup [3].[1]
Coupling to N2 (Primary)	HATU / DIPEA	The primary amine is reactive but prone to aggregation. HATU provides the high activation energy needed for rapid coupling.
Acid Sensitive Substrates	EDC / Oxyma	Avoids the basicity of HATU/DIPEA protocols; Oxyma is a safer, more efficient alternative to HOBt.

B. Solubility & Aggregation

Spiro[3.4]octane salts (TFA or HCl) are often hygroscopic and prone to "oiling out" in DCM.[1]

• Solvent System: Use DMF or DMAc for the coupling step to ensure homogeneity.

• Free-Basing: Do not rely on in-situ neutralization of the diamine salt with DIPEA if stoichiometry is tight.[1] Pre-free-basing using a carbonate resin is recommended to prevent salt aggregation.[1]

Detailed Experimental Protocols

Protocol A: Selective Coupling to the N6-Position (Secondary Amine)

Target: Amide formation at the pyrrolidine ring while preserving the primary amine for later functionalization. Starting Material:tert-butyl (6-azaspiro[3.4]octan-2-yl)carbamate (N2-Boc protected).[1][2]

Step-by-Step Workflow:

• Activation:

  • Dissolve the Carboxylic Acid (

    equiv) in anhydrous DMF ( M concentration).

  • Add DIPEA (

    equiv).[1]

  • Add T3P (

    equiv, 50% w/w solution in EtOAc).[1] Stir for 5 minutes at C.

  • Note: Pre-activation with T3P minimizes side reactions.

• Coupling:

  • Add tert-butyl (6-azaspiro[3.4]octan-2-yl)carbamate (

    equiv).[1]

  • Allow the reaction to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: LCMS should show consumption of the amine. If sluggish, heat to

    C.

• Workup (Critical for T3P):

  • Dilute with EtOAc.[1]

  • Wash 3x with water (T3P byproducts are water-soluble).[1]

  • Wash 1x with sat.[1]

    and 1x with Brine.[1]

  • Dry over

    and concentrate.

• Deprotection (N2 Unmasking):

  • Treat the crude intermediate with 4M HCl in Dioxane (avoid TFA if possible to simplify salt removal). Stir 1h at RT.[1]

  • Concentrate to dryness to yield the N2-amine HCl salt .[1]

Protocol B: Selective Coupling to the N2-Position (Primary Amine)

Target: Amide formation at the cyclobutane ring while preserving the secondary amine. Starting Material:tert-butyl 2-amino-6-azaspiro[3.4]octane-6-carboxylate (N6-Boc protected).[1]

Step-by-Step Workflow:

• Preparation:

  • Dissolve the Carboxylic Acid (

    equiv) and HATU ( equiv) in anhydrous DMF .

  • Add DIPEA (

    equiv) and stir for 2 minutes to form the activated ester.

  • Color Change: Solution usually turns yellow/orange.[1]

• Addition:

  • Add tert-butyl 2-amino-6-azaspiro[3.4]octane-6-carboxylate (

    equiv).[1]

  • Stir at RT for 1 hour. HATU couplings are typically fast for primary amines.[1]

• Quenching & Purification:

  • Quench with

    mL of water to destroy excess HATU.[1]

  • Dilute with EtOAc/Ether.[1]

  • Wash Protocol: 1M

    (removes DIPEA), Water, sat.[1] , Brine.[1]

  • Purification: Flash chromatography (DCM/MeOH gradient) is usually required to remove tetramethylurea byproducts from HATU.[1]

Visual Logic & Decision Trees

The following diagram illustrates the decision logic for functionalizing this scaffold, ensuring chemoselectivity.

Caption: Decision tree for selecting the correct orthogonal protecting group strategy based on the target nitrogen.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (N6 Coupling)	Steric hindrance or low nucleophilicity of the secondary amine.[1]	Switch from HATU to T3P or COMU .[1] Heat to C. Use PyAOP for extremely difficult cases [4].
Epimerization of Acid	Over-activation or high basicity.[1]	Use T3P (low epimerization profile) and reduce base (use NMM instead of DIPEA).
Incomplete Reaction	Salt formation/aggregation.[1]	Ensure the amine is fully free-based.[1] Use a "magic mixture" solvent: DCM:DMF (4:1) to solubilize both organic and salt species.[1]
Regioselectivity Loss	Using unprotected diamine.[1]	Stop. Do not use unprotected diamine. The nucleophilicity difference is insufficient for clean mono-acylation on scale.[1]

References

• Carreira, E. M., & Fessard, T. C. (2014).[1] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322.[1] Link[1]

• Lovering, F., Bikker, J., & Humblet, C. (2009).[1] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[1] Link[1]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals.[1][3] Organic Process Research & Development, 20(2), 140–177.[1] Link[1]

• El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[1] Link[1]

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. PubChemLite - 2-(boc-amino)-6-aza-spiro[3.4]octane (C12H22N2O2) [pubchemlite.lcsb.uni.lu]
• 3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

application of 2-(Boc-amino)-6-aza-spiro[3.4]octane in fragment-based drug design

Application Note: 2-(Boc-amino)-6-aza-spiro[3.4]octane in Fragment-Based Drug Design (FBDD)

Abstract

This guide details the strategic application of 2-(Boc-amino)-6-aza-spiro[3.4]octane (CAS: 135380-30-2 derivative) as a high-

scaffold in Fragment-Based Drug Design (FBDD).[1] Unlike traditional planar aromatic fragments, this spirocyclic motif offers distinct biochemical advantages: defined non-planar exit vectors, enhanced aqueous solubility, and improved metabolic stability.[2][3] This document provides actionable protocols for library expansion, orthogonal deprotection strategies, and physicochemical validation, serving as a blueprint for "escaping flatland" in early-stage discovery.

Introduction: The Geometric Advantage

In modern FBDD, the "Rule of Three" has evolved to prioritize three-dimensionality.[1] Planar fragments (e.g., biaryls) often suffer from poor solubility and non-specific binding. The spiro[3.4]octane core functions as a rigid, metabolic bioisostere for piperazine or piperidine, but with a critical geometric twist: the spiro-carbon forces the substituents into a perpendicular orientation, accessing chemical space undefined by flat scaffolds.

Key Compound Profile:

• Scaffold: 6-aza-spiro[3.4]octane

• Functional Handles:

  • Pos 6 (Secondary Amine): High reactivity, suitable for

    or reductive amination.

  • Pos 2 (Exocyclic Amine): Protected by Boc (tert-butyloxycarbonyl), serving as a latent growth vector.[1]

• Score: High (approx. 0.8), correlating with higher clinical success rates due to improved saturation.

Physicochemical Profile & Comparison

The following table contrasts the spirocyclic scaffold against traditional aromatic linkers used in FBDD.

Property	2-(Boc-amino)-6-aza-spiro[3.4]octane	1-Boc-4-amino-piperidine (Traditional)	Impact on FBDD
Geometry	3D (Globular)	2D (Chair/Boat - Flexible)	Spiro rigidifies ligand in active site, reducing entropic penalty.[1][4][5]
Vector Angle	~90° (Orthogonal exit)	~180° (Linear exit)	Accesses side pockets missed by linear linkers.
Lipophilicity (cLogP)	Lower (More polar surface area)	Higher	Improves water solubility for high-concentration fragment screening (NMR/SPR).[1]
Metabolic Stability	High (Quaternary carbon blocks oxidation)	Moderate (Susceptible to N-dealkylation)	Prolongs half-life in downstream lead optimization.[1]

Strategic Workflow: Orthogonal Library Expansion

The power of this building block lies in its orthogonal protectivity . The secondary amine (6-aza) is free for immediate coupling, while the primary amine (2-amino) remains masked by Boc.[1] This allows for a controlled "Grow and Link" strategy.

Visual Workflow (Graphviz)

Figure 1: Step-wise functionalization strategy utilizing the orthogonal reactivity of the 6-aza and 2-amino positions.

Detailed Experimental Protocols

Protocol A: Core Functionalization (The "Anchor" Step)

Objective: Attach the spiro-fragment to a heteroaromatic core (e.g., a kinase hinge binder) via the secondary amine.

Reagents:

• 2-(Boc-amino)-6-aza-spiro[3.4]octane (1.0 eq)[1][6]

• Chloro-heterocycle (e.g., 4-chloropyrimidine) (1.0 eq)[1]

• DIPEA (Diisopropylethylamine) (2.5 eq)[1]

• Solvent: DMSO (for library scale) or NMP (for difficult substrates)

Procedure:

• Dissolution: Dissolve 1.0 eq of the chloro-heterocycle in DMSO (0.2 M concentration).

• Addition: Add 2.5 eq of DIPEA followed by 1.0 eq of 2-(Boc-amino)-6-aza-spiro[3.4]octane.

• Reaction: Heat the mixture to 80°C for 4–12 hours .

  • Note: The spiro-ring nitrogen is sterically hindered compared to piperazine.[1] Higher temperature or longer times may be required.[1]

• Monitoring: Monitor via LC-MS. Look for the mass shift corresponding to the product. The Boc group is acid-labile; avoid acidic mobile phases if monitoring for long durations, or use neutral pH buffers.[1]

• Workup: Dilute with water/EtOAc. Wash organic layer with brine.[1][7] Dry over

  .[1][7]

• Yield Check: Expect >85% yield due to the nucleophilicity of the cyclic amine.

Protocol B: Boc-Deprotection & Fragment Growth

Objective: Expose the exocyclic amine to add a "warhead" or solubility group.[1]

Reagents:

• TFA (Trifluoroacetic acid) or 4M HCl in Dioxane

• DCM (Dichloromethane)[1]

Procedure:

• Deprotection: Dissolve the intermediate from Protocol A in DCM (0.1 M).

• Acidolysis: Add TFA dropwise (ratio 1:4 TFA:DCM). Stir at 0°C to Room Temp for 1 hour.

  • Critical: Monitor gas evolution (

    and isobutylene).

• Quenching: Concentrate in vacuo. Do not use aqueous workup immediately if the product is water-soluble.[1] Co-evaporate with toluene to remove excess TFA.[1]

• Free Basing (Optional but Recommended): Pass the crude salt through a SCX-2 (Strong Cation Exchange) cartridge.[1] Elute with

  /MeOH to obtain the free amine.

• Growth Reaction: React the resulting free amine with carboxylic acids (using HATU/DMF) or sulfonyl chlorides to generate the final library members.

Application Case Study: Kinase Inhibitor Optimization

Challenge: A project targeting the allosteric pocket of a kinase identified a hit containing a piperazine linker. The hit suffered from poor metabolic stability (

min) and low solubility.

Solution:

• Scaffold Hop: The piperazine was replaced with 2-(Boc-amino)-6-aza-spiro[3.4]octane .[1]

• Vector Analysis: The spiro-scaffold oriented the exocyclic amine 90° relative to the hinge binder, directing the "growth" segment toward a solvent-exposed aspartate residue.[1]

• Outcome:

  • Solubility: Improved by 3-fold (due to

    disruption of crystal packing).

  • Metabolic Stability: Microsomal stability increased to

    min (quaternary carbon blocked oxidation).

  • Potency: Maintained

    while improving LE (Ligand Efficiency).

References

• Enamine Ltd. Spirocyclic Building Blocks for Drug Design.[1] (Accessed 2025).[1][6][8] Highlighting the utility of spiro[3.4]octanes in library synthesis.

• Burkhard, J. A., et al. (2010). Oxetanes as Versatile Elements in Drug Discovery and Synthesis. Angewandte Chemie International Edition.[1] Discusses the geometric advantages of strained rings and spirocycles. [1]

• Lovering, F., et al. (2009).[2] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success.[1][9] J. Med.[1] Chem. The foundational paper on ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  . [1]

• PubChem. Compound Summary: tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate. [1]

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Synthetic Strategies for Functionalized 6-Aza-Spiro[3.4]octane Derivatives: A Guide for Researchers

Introduction: The Significance of 6-Aza-Spiro[3.4]octane Scaffolds in Medicinal Chemistry

The quest for novel molecular architectures with enhanced pharmacological properties is a driving force in modern drug discovery. Spirocyclic scaffolds, particularly those incorporating nitrogen atoms, have garnered significant attention due to their inherent three-dimensionality and conformational rigidity. The 6-aza-spiro[3.4]octane core, a unique structural motif, offers a compelling framework for the design of new therapeutic agents. Its constrained geometry allows for precise spatial orientation of substituents, potentially leading to improved binding affinity, selectivity, and metabolic stability of drug candidates. This guide provides a comprehensive overview of synthetic routes to functionalized 6-aza-spiro[3.4]octane derivatives, offering detailed protocols and insights into the rationale behind various synthetic strategies. These spirocycles are valuable building blocks, and their derivatives have shown promise in diverse therapeutic areas, including the development of antitubercular agents.[1][2]

Strategic Approaches to the 6-Aza-Spiro[3.4]octane Core

The construction of the 6-aza-spiro[3.4]octane skeleton can be achieved through several distinct synthetic strategies. The choice of a particular route often depends on the desired substitution pattern, scalability, and the availability of starting materials. This section will delve into the most prominent and effective methods, providing both the conceptual framework and practical, step-by-step protocols.

One-Step Synthesis via Stannyl Amine Protocol (SnAP) Reagents

A highly efficient and convergent approach to saturated spirocyclic N-heterocycles involves the use of Stannyl Amine Protocol (SnAP) reagents.[3] This method allows for the direct formation of the spirocyclic core in a single step from a cyclic ketone and a suitable SnAP reagent. The operational simplicity and broad substrate scope make this an attractive strategy for rapid library synthesis and initial exploration of this chemical space.

Causality of Experimental Choices: The success of the SnAP-based synthesis hinges on the in situ formation of a ketimine intermediate, which then undergoes an intramolecular cyclization. The choice of a copper(II) triflate catalyst is crucial for promoting the cyclization, while a hindered base like 2,6-lutidine is employed to prevent undesired side reactions. The solvent system, a mixture of 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) and 1,2-dichloroethane (DCE), is optimized to facilitate both ketimine formation and the subsequent cyclization.[3]

Experimental Protocol: General Procedure for SnAP-based Synthesis

• Preparation of the Reaction Mixture: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), combine the cyclic ketone (1.0 equiv), the appropriate SnAP reagent (1.0 equiv), copper(II) triflate (1.0 equiv), and 2,6-lutidine (1.0 equiv).

• Solvent Addition: Add a 3:1 mixture of HFIP and DCE to the flask.

• Reaction: Stir the reaction mixture at room temperature for 14 hours.

• Work-up: Upon completion, quench the reaction with an aqueous solution of ammonium hydroxide. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 6-aza-spiro[3.4]octane derivative.[3]

Data Summary: Representative Yields for SnAP-based Synthesis

Cyclic Ketone	SnAP Reagent	Product	Yield (%)
Cyclobutanone	N-Boc-2-(aminomethyl)pyrrolidine derived SnAP reagent	Boc-protected 6-Aza-spiro[3.4]octane	69
Cyclopentanone	N-Boc-2-(aminomethyl)pyrrolidine derived SnAP reagent	Boc-protected 7-Aza-spiro[4.4]nonane	75
Cyclohexanone	N-Boc-2-(aminomethyl)pyrrolidine derived SnAP reagent	Boc-protected 8-Aza-spiro[5.5]undecane	82

Table adapted from data presented in Siau, W.-Y., & Bode, J. W. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(51), 17726–17729.[3]

Multi-Step Annulation Strategies

Annulation strategies provide a more classical and often highly versatile approach to the 2-azaspiro[3.4]octane core, a constitutional isomer of the target scaffold. While not directly yielding the 6-aza isomer, the principles are highly relevant and adaptable. These methods typically involve the construction of one of the rings onto a pre-existing cyclic precursor.

Causality of Experimental Choices: These multi-step sequences rely on well-established chemical transformations. The choice of protecting groups is critical to ensure regioselectivity and prevent unwanted side reactions during the various steps. The annulation of the four-membered ring often involves intramolecular cyclization reactions, where the choice of base and solvent can significantly impact the yield and purity of the product.[4]

Experimental Protocol: Annulation of a Four-Membered Ring

A detailed, step-by-step protocol for this multi-step synthesis is highly substrate-dependent. For a specific example, refer to the synthetic scheme outlined in Ramesh, S., et al. (2015). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 13(12), 3658-3663.[4]

[3+2] Cycloaddition Reactions

[3+2] Cycloaddition reactions offer another powerful tool for the construction of five-membered rings, which can be a key step in the synthesis of the 6-aza-spiro[3.4]octane scaffold. This approach often involves the reaction of an azomethine ylide with a suitable dipolarophile.

Causality of Experimental Choices: The generation of the azomethine ylide is a critical step and can be achieved through various methods, including the thermal or photochemical ring-opening of aziridines or the deprotonation of iminium salts. The choice of the dipolarophile will determine the substitution pattern of the resulting pyrrolidine ring. The reaction conditions, such as solvent and temperature, are optimized to favor the desired [3+2] cycloaddition pathway and minimize competing side reactions.[5]

Functionalization of the 6-Aza-Spiro[3.4]octane Core

Once the 6-aza-spiro[3.4]octane scaffold is synthesized, the secondary amine at the 6-position provides a convenient handle for further functionalization. This allows for the introduction of a wide range of substituents to explore structure-activity relationships (SAR) and optimize the properties of the final compounds.

Common Functionalization Reactions:

• N-Alkylation: Reaction with alkyl halides or other electrophiles in the presence of a base.

• N-Acylation: Reaction with acid chlorides, anhydrides, or carboxylic acids (using coupling reagents) to form amides.

• N-Arylation: Palladium- or copper-catalyzed cross-coupling reactions with aryl halides.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent.

• Sulfonylation: Reaction with sulfonyl chlorides to form sulfonamides.

Experimental Protocol: General Procedure for N-Acylation

• Preparation of the Amine Solution: Dissolve the 6-aza-spiro[3.4]octane derivative (1.0 equiv) and a suitable base (e.g., triethylamine or diisopropylethylamine, 1.2-2.0 equiv) in an anhydrous aprotic solvent (e.g., dichloromethane or N,N-dimethylformamide).

• Addition of the Acylating Agent: Cool the solution to 0 °C and add the acid chloride or anhydride (1.1 equiv) dropwise. If a carboxylic acid is used, pre-activate it with a coupling reagent (e.g., HATU, HOBt/EDC) before addition.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Work-up: Quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with an organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate. The crude product is then purified by column chromatography or recrystallization.

This protocol is a general guideline and may require optimization based on the specific substrates used.

Conclusion and Future Outlook

The 6-aza-spiro[3.4]octane scaffold represents a valuable and underexplored area of chemical space for drug discovery. The synthetic routes outlined in this guide, particularly the efficient SnAP reagent-based methodology and versatile annulation and cycloaddition strategies, provide researchers with a robust toolkit for accessing this important class of compounds. The ability to readily functionalize the core structure opens up vast possibilities for the development of novel therapeutic agents with improved pharmacological profiles. As our understanding of the biological significance of three-dimensional molecular architecture continues to grow, the demand for innovative and efficient syntheses of spirocyclic systems like 6-aza-spiro[3.4]octane will undoubtedly increase.

References

• Siau, W.-Y., & Bode, J. W. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(51), 17726–17729. [Link]

• Ramesh, S., Balakumar, R., Rizzo, J. R., & Zhang, T. Y. (2015). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 13(12), 3658-3663. [Link]

• Li, D., Rogers-Evans, M., & Carreira, E. M. (2011). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Organic Letters, 13(24), 6548–6551. [Link]

• Bode, J. W. (n.d.). N-heterocycle synthesis with SnAP chemistry. Bode Research Group. Retrieved February 13, 2026, from [Link]

• Vo, C.-V., Luescher, M. U., & Bode, J. W. (2014). SnAP reagents for the one-step synthesis of medium-ring saturated N-heterocycles from aldehydes. Nature Chemistry, 6(4), 310–314. [Link]

• Siau, W.-Y., & Bode, J. W. (2014). One-Step Synthesis of Saturated Spirocyclic N-Heterocycles with Stannyl Amine Protocol (SnAP) Reagents and Ketones. Journal of the American Chemical Society, 136(51), 17726–17729. [Link]

• Organic Syntheses. (2018). Stannylamine Protocol (SnAP) Reagents for the Synthesis of C-Substituted Morpholines from Aldehydes. Organic Syntheses, 95, 414-437. [Link]

• Huang, W., Wen, K., & Laughlin, S. (2023). Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. ChemRxiv. [Link]

• Mykhailiuk, P. K., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12(34), 11294–11305. [Link]

• Gutteridge, C. E., et al. (2021). Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. Journal of Medicinal Chemistry, 64(4), 2135–2151. [Link]

• Chen, Y., et al. (2022). Highly enantio-selective synthesis of aza-spirocyclic indanones via rhodium catalysis. Organic & Biomolecular Chemistry, 20(1), 107-111. [Link]

• Fominova, K., et al. (2021). Oxa-spirocycles: synthesis, properties and applications. Chemical Science, 12(34), 11294-11305. [Link]

• Onopriienko, A. S., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules, 28(6), 2568. [Link]

• Gutiérrez, M., & Polo, E. (2021). Spirocyclic derivatives as antioxidants: a review. RSC Advances, 11(53), 33285-33306. [Link]

• Onopriienko, A. S., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules, 28(6), 2568. [Link]

Sources

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• 2. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research Collection | ETH Library [research-collection.ethz.ch]
• 4. Facile synthesis of 2-azaspiro[3.4]octane - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Application Notes & Protocols: Incorporating Aza-Spiro[3.4]octane Scaffolds into Kinase Inhibitors

Introduction: The Quest for Three-Dimensionality in Kinase Inhibitor Design

The landscape of kinase inhibitor discovery has historically been dominated by flat, aromatic heterocyclic scaffolds. While this approach has yielded numerous successful drugs, the inherent planarity of these molecules can lead to challenges in achieving high target selectivity and favorable physicochemical properties.[1][2][3] The rigid, three-dimensional architecture of spirocyclic scaffolds offers a compelling solution to these limitations.[1][2][4] Among these, the aza-spiro[3.4]octane motif has emerged as a particularly attractive building block for medicinal chemists.[5][6][7]

The incorporation of an aza-spiro[3.4]octane scaffold introduces a higher fraction of sp³-hybridized carbons, which has been correlated with improved clinical success rates.[2][3] This structural feature can lead to enhanced solubility, improved metabolic stability, and reduced lipophilicity compared to their non-spirocyclic or larger ring counterparts.[4] Furthermore, the rigid nature of the spirocycle can lock key pharmacophoric elements in a specific spatial orientation, facilitating optimal interactions with the kinase active site and potentially improving potency and selectivity.[2][4]

This application note will provide a detailed guide for researchers on the rationale, synthesis, and application of aza-spiro[3.4]octane scaffolds in the design of novel kinase inhibitors, using Polo-like kinase 4 (PLK4) as an illustrative target.

Case Study: Polo-like Kinase 4 (PLK4) Inhibition

Polo-like kinase 4 (PLK4) is a serine/threonine kinase that plays a pivotal role in centriole duplication.[8] Its overexpression is implicated in several cancers, making it an attractive target for therapeutic intervention.[1][8][9] The development of potent and selective PLK4 inhibitors is an active area of research. Notably, spirocyclic compounds have shown promise in this area. For instance, the replacement of a configurationally labile alkene with a spiro[cyclopropane-1,3'-indolin]-2'-one scaffold in a series of PLK4 inhibitors led to compounds with comparable potency but significantly improved physicochemical and pharmacokinetic properties.[1][2] This successful application of a spirocyclic strategy provides a strong rationale for exploring the closely related aza-spiro[3.4]octane scaffold for PLK4 inhibitor design.

PLK4 Signaling Pathway

PLK4 is a master regulator of centriole duplication, a process essential for the formation of the mitotic spindle and proper chromosome segregation.[8] Dysregulation of PLK4 can lead to centrosome amplification and chromosomal instability, hallmarks of many cancers.[1] The kinase activity of PLK4 is tightly regulated throughout the cell cycle. Inhibition of PLK4 can induce G1 cell cycle arrest through the p38/p53/p21 signaling pathway.[1]

Caption: PLK4 signaling in cell cycle progression and the mechanism of its inhibition.

Synthesis of Functionalized Aza-spiro[3.4]octane Building Blocks

The successful incorporation of the aza-spiro[3.4]octane scaffold into a kinase inhibitor requires access to suitably functionalized building blocks. Several synthetic routes to these scaffolds have been reported.[5][6][7][10][11][12] A common strategy involves the construction of the azetidine ring onto a cyclopentane precursor. The following protocol is an illustrative example for the synthesis of a protected 2-azaspiro[3.4]octane derivative, which can be further elaborated.

Experimental Protocol: Synthesis of tert-butyl 2-azaspiro[3.4]octane-2-carboxylate

This protocol is a generalized representation. For specific reaction conditions, yields, and characterization data, please refer to the cited literature.

Workflow Diagram:

Caption: Workflow for the synthesis of a protected aza-spiro[3.4]octane building block.

Step-by-Step Methodology:

• Oxidation of Cyclopentanemethanol:

  • To a solution of cyclopentanemethanol in a suitable solvent (e.g., dichloromethane), add an oxidizing agent such as pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

  • Stir the reaction at room temperature until the starting material is consumed (monitor by TLC).

  • Work up the reaction by filtering through a pad of silica gel and concentrating the filtrate under reduced pressure to yield cyclopentanecarbaldehyde.

• Wittig Reaction:

  • Prepare the Wittig reagent by reacting a suitable phosphonium salt (e.g., (methoxymethyl)triphenylphosphonium chloride) with a strong base (e.g., n-butyllithium) in an anhydrous solvent (e.g., THF) at low temperature.

  • Add the cyclopentanecarbaldehyde dropwise to the ylide solution and allow the reaction to warm to room temperature.

  • Quench the reaction with water and extract the product with an organic solvent. Purify by chromatography to obtain the enol ether.

• [2+2] Cycloaddition:

  • In a pressure tube, combine the enol ether with a suitable imine precursor (e.g., chlorosulfonyl isocyanate) in a non-polar solvent (e.g., hexane).

  • Heat the reaction mixture at an elevated temperature.

  • Upon completion, cool the reaction and purify the resulting β-lactam by chromatography.

• Reduction and Boc Protection:

  • Reduce the β-lactam using a reducing agent such as lithium aluminum hydride (LAH) in an anhydrous solvent (e.g., THF).

  • After workup, protect the resulting secondary amine with a Boc group by reacting it with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base (e.g., triethylamine) to yield the final product, tert-butyl 2-azaspiro[3.4]octane-2-carboxylate.

Incorporation into a Kinase Inhibitor Scaffold

The synthesized aza-spiro[3.4]octane building block can be incorporated into a kinase inhibitor scaffold through various coupling reactions. For a hypothetical PLK4 inhibitor, the aza-spiro[3.4]octane moiety could be coupled to a core heterocyclic system, such as an indazole, which is known to interact with the hinge region of many kinases.

Experimental Protocol: Suzuki Coupling of a Borylated Aza-spiro[3.4]octane

This protocol outlines a general approach for coupling the aza-spiro[3.4]octane to an aromatic core.

Workflow Diagram:

Caption: Workflow for incorporating the aza-spiro[3.4]octane scaffold into a kinase inhibitor.

Step-by-Step Methodology:

• Borylation of the Aza-spiro[3.4]octane:

  • The protected aza-spiro[3.4]octane can be functionalized with a boronic acid or boronic ester group through various methods, such as iridium-catalyzed C-H borylation.

• Suzuki Coupling:

  • In a reaction vessel, combine the borylated aza-spiro[3.4]octane, a halogenated kinase core (e.g., a bromo-indazole derivative), a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃) in a suitable solvent system (e.g., dioxane/water).

  • Degas the mixture and heat it under an inert atmosphere until the reaction is complete (monitor by LC-MS).

  • After cooling, perform an aqueous workup and purify the crude product by column chromatography to yield the desired aza-spiro[3.4]octane-containing kinase inhibitor.

• Deprotection (if necessary):

  • If the aza-spiro[3.4]octane was protected (e.g., with a Boc group), the protecting group can be removed under appropriate conditions (e.g., trifluoroacetic acid for Boc deprotection).

Biochemical and Cellular Characterization

Once synthesized, the novel aza-spiro[3.4]octane-containing compounds must be evaluated for their biological activity. This involves both biochemical assays to determine direct inhibition of the target kinase and cellular assays to assess their effects on downstream signaling and cell viability.

Experimental Protocol: In Vitro PLK4 Kinase Inhibition Assay (ADP-Glo™)

This protocol describes a common method for measuring kinase activity and inhibition.[13][14]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare serial dilutions of the test compound in DMSO.

  • Prepare a solution of recombinant human PLK4 enzyme in kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT).

  • Prepare a solution of a suitable PLK4 substrate (e.g., a peptide substrate) and ATP in kinase buffer.

• Assay Procedure (384-well plate format):

  • Add 1 µL of the test compound dilution or DMSO (for control) to the assay wells.

  • Add 2 µL of the PLK4 enzyme solution to each well.

  • Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to each well.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and then to a luminescent signal. Incubate for 30 minutes at room temperature.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescent signal is proportional to the amount of ADP produced and thus to the kinase activity.

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve.

Cellular Assays

• Target Engagement: Assays such as the Cellular Thermal Shift Assay (CETSA) can be used to confirm that the compound binds to PLK4 in a cellular context.

• Downstream Signaling: Western blotting can be employed to measure the phosphorylation status of PLK4 substrates or downstream signaling proteins to confirm the on-target effect of the inhibitor.

• Anti-proliferative Activity: Cell viability assays (e.g., MTT or CellTiter-Glo®) can be used to determine the effect of the compound on the proliferation of cancer cell lines that are dependent on PLK4 activity.

Data Summary

The following table provides a hypothetical comparison of a traditional planar kinase inhibitor with a novel aza-spiro[3.4]octane-containing inhibitor, highlighting the potential improvements conferred by the spirocyclic scaffold.

Parameter	Planar Inhibitor	Aza-Spiro[3.4]octane Inhibitor	Rationale for Improvement
PLK4 IC₅₀ (nM)	5.0	2.5	The rigid conformation of the spirocycle may allow for a more optimal binding orientation in the kinase active site.
Aqueous Solubility (µM)	10	50	The increased sp³ character of the aza-spiro[3.4]octane scaffold can disrupt crystal packing and improve solvation.[4]
LogD at pH 7.4	3.5	2.8	The replacement of a flat aromatic ring with a saturated spirocycle generally reduces lipophilicity.[4]
Microsomal Stability (t½, min)	15	60	The spirocyclic core can block sites of metabolic oxidation, leading to improved metabolic stability.[4]
Cell Viability (IC₅₀, µM)	1.2	0.5	Improved physicochemical properties can lead to better cell permeability and higher intracellular concentrations, resulting in enhanced cellular potency.

Conclusion

The incorporation of aza-spiro[3.4]octane scaffolds represents a powerful strategy in modern kinase inhibitor design. These three-dimensional building blocks can impart significant advantages in terms of potency, selectivity, and drug-like properties. The protocols and workflows outlined in this application note provide a comprehensive guide for researchers looking to explore this promising area of medicinal chemistry. By leveraging the unique structural features of aza-spiro[3.4]octane derivatives, it is possible to develop the next generation of highly effective and safer kinase inhibitors for the treatment of cancer and other diseases.

References

• The Discovery of Polo-Like Kinase 4 Inhibitors: Design and Optimization of Spiro[cyclopropane-1,3′[3H]indol]-2′(1′H)-ones as Orally Bioavailable Antitumor Agents. Journal of Medicinal Chemistry. [Link]

• The discovery of Polo-like kinase 4 inhibitors: design and optimization of spiro[cyclopropane-1,3'[3H]indol]-2'(1'H)-ones as orally bioavailable antitumor agents. PubMed. [Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Request PDF. [Link]

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. Request PDF. [Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Organic Letters - ACS Figshare. [Link]

• Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. MDPI. [Link]

• Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. ResearchGate. [Link]

• Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. [Link]

• Discovery of potent azaindazole leucine-rich repeat kinase 2 (LRRK2) inhibitors possessing a key intramolecular hydrogen bond - Part 2. PubMed. [Link]

• Discovery of selective LRRK2 inhibitors guided by computational analysis and molecular modeling. PubMed. [Link]

• Polo-Like Kinase 4's Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy. Frontiers. [Link]

• Discovery of potent and selective 5-azaindazole inhibitors of leucine-rich repeat kinase 2 (LRRK2) - Part 1. PubMed. [Link]

• Role of Polo-Like Kinase 4 (PLK4) in Epithelial Cancers and Recent Progress in its Small Molecule Targeting for Cancer Management. PubMed. [Link]

• The design and development of LRRK2 inhibitors as novel therapeutics for Parkinson's disease. PMC. [Link]

• Discovery and Optimization of Potent, Selective, and Brain-Penetrant 1-Heteroaryl-1 H-Indazole LRRK2 Kinase Inhibitors for the Treatment of Parkinson's Disease. PubMed. [Link]

• Discovery, synthesis, and structure-activity relations of 3,4-dihydro-1H-spiro(naphthalene-2,2'-piperidin)-1-ones as potassium-competitive acid blockers. PubMed. [Link]

• Synthesis and structure-activity relationship of 3,4'-bispyridinylethylenes: discovery of a potent 3-isoquinolinylpyridine inhibitor of protein kinase B (PKB/Akt) for the treatment of cancer. PubMed. [Link]

• A novel chemotype of kinase inhibitors: Discovery of 3,4-ring fused 7-azaindoles and deazapurines as potent JAK2 inhibitors. PubMed. [Link]

• 6-(methylamino)-pyrido[3,4-d]pyrimidine (PD 158780), a potent and specific inhibitor of the tyrosine kinase activity of receptors for the EGF family of growth factors. PubMed. [Link]

• Design and synthesis of a novel series of 4-heteroarylamino-1'-azaspiro[oxazole-5,3'-bicyclo[2.2.2]octanes as α7 nicotinic receptor agonists 2. Development of 4-heteroaryl SAR. PubMed. [Link]

• Structure- and Similarity-Based Survey of Allosteric Kinase Inhibitors, Activators, and Closely Related Compounds. PubMed. [Link]

• Down‐regulation of Polo‐like kinase 4 (PLK4) induces G1 arrest via activation of the p38/p53/p21 signaling pathway in bladder cancer. PMC. [Link]

• Molecular Pathways Involved in LRRK2-Linked Parkinson's Disease: A Systematic Review. MDPI. [Link]

• LRRK2 Signaling Pathway. Creative Diagnostics. [Link]

• Construction of multifunctional modules for drug discovery: synthesis of novel thia/oxa-azaspiro[3.4]octanes. PubMed. [Link]

• Parkinson's Pathology: Elucidating the Role of LRRK2. Practical Neurology. [Link]

• The LRRK2 signalling system. PubMed. [Link]nlm.nih.gov/29313175/)

Sources

• 1. Down‐regulation of Polo‐like kinase 4 (PLK4) induces G1 arrest via activation of the p38/p53/p21 signaling pathway in bladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular Pathways Involved in LRRK2-Linked Parkinson’s Disease: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. protocols.io [protocols.io]
• 4. Construction of multifunctional modules for drug discovery: synthesis of novel thia/oxa-azaspiro[3.4]octanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Spirocyclic Building Blocks for Scaffold Assembly [sigmaaldrich.com]
• 7. Spirocyclic Building Blocks for Scaffold Assembly [sigmaaldrich.com]
• 8. Role of polo-like kinase 4 (PLK4) in epithelial cancers and recent progress in its small molecule targeting for cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Polo-Like Kinase 4’s Critical Role in Cancer Development and Strategies for Plk4-Targeted Therapy [frontiersin.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. promega.com [promega.com]
• 14. promega.com [promega.com]

Application Note: Strategic Utilization of 2-(Boc-amino)-6-aza-spiro[3.4]octane in High-Fsp³ Library Design

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utilization of 2-(Boc-amino)-6-aza-spiro[3.4]octane (CAS 1239319-94-8) as a high-value spirocyclic scaffold.[1]

Executive Summary

The shift from "flat" aromatic drug candidates to three-dimensional (3D) architectures is a defining trend in modern medicinal chemistry.[2] 2-(Boc-amino)-6-aza-spiro[3.4]octane represents a premier "bifunctional" scaffold that offers defined exit vectors, high metabolic stability, and increased Fsp³ character. This guide provides validated protocols for orthogonal functionalization of this scaffold, enabling the rapid synthesis of novel heterocyclic libraries with improved physicochemical properties compared to traditional piperazine or pyrrolidine analogs.

Structural Rationale & Properties

The "Escape from Flatland"

Unlike planar heteroaromatics, the spiro[3.4]octane core introduces a quaternary carbon that forces the molecule into a rigid, non-planar conformation. This has two critical effects:

• Vector Positioning: The 6-aza (pyrrolidine nitrogen) and the 2-amino (cyclobutane exocyclic amine) substituents are oriented at defined angles, probing biological space inaccessible to linear linkers.

• Metabolic Shielding: The steric bulk of the spiro-fusion often retards oxidative metabolism at adjacent carbons.

Physicochemical Profile

Property	Value / Description	Impact on Drug Design
CAS Number	1239319-94-8	Unique identifier for sourcing.
Molecular Weight	226.32 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD).
ClogP	~1.3 (Predicted)	Favorable lipophilicity for oral bioavailability.
Fsp³ Fraction	0.83	High saturation correlates with clinical success.
Stereochemistry	Typically Racemic (cis/trans mix)	Note: Diastereomers may require separation via chiral SFC if specific vector geometry is required.

Synthetic Strategy: Orthogonal Functionalization

The core value of this scaffold lies in its orthogonal reactivity . The secondary amine (Position 6) is free for immediate derivatization, while the primary amine (Position 2) is masked by a Boc group.

Reaction Workflow Diagram

The following flowchart illustrates the standard workflow for generating a library of "Spiro-Linked" bis-heterocycles.

Figure 1: Orthogonal functionalization workflow. The 6-aza position is derivatized first, followed by Boc removal and 2-amino functionalization.

Detailed Experimental Protocols

Protocol A: S_NAr Functionalization of the 6-Aza Position

Objective: To attach a heteroaryl group (e.g., pyrimidine, pyridine) to the secondary amine. Mechanism: Nucleophilic Aromatic Substitution.

Materials:

• 2-(Boc-amino)-6-aza-spiro[3.4]octane (1.0 eq)

• 2-Chloropyrimidine (or equivalent halo-heterocycle) (1.1 eq)

• DIPEA (N,N-Diisopropylethylamine) (2.5 eq)

• Solvent: DMF (Dimethylformamide) or DMSO

• Temperature: 80–100 °C

Procedure:

• Dissolution: In a sealed reaction vial, dissolve 100 mg (0.44 mmol) of the spiro scaffold in 2 mL of anhydrous DMF.

• Addition: Add DIPEA (190 µL, 1.1 mmol) followed by 2-chloropyrimidine (55 mg, 0.48 mmol).

• Reaction: Seal the vial and heat to 90 °C for 4–12 hours. Monitor by LC-MS for the disappearance of the starting material (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  ).

• Work-up:

  • Dilute reaction mixture with EtOAc (20 mL).

  • Wash with water (2 x 10 mL) and brine (1 x 10 mL) to remove DMF.

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification: Flash chromatography (SiO₂). Elute with 0–10% MeOH in DCM.

  • Yield Expectation: 75–90%.

Protocol B: Boc-Deprotection (Acidolysis)

Objective: To reveal the primary amine at position 2.

Materials:

• Intermediate from Protocol A.

• Trifluoroacetic acid (TFA).

• Dichloromethane (DCM).

Procedure:

• Preparation: Dissolve the Boc-protected intermediate (0.4 mmol) in 2 mL DCM.

• Acidification: Cool to 0 °C. Add 0.5 mL TFA dropwise.

• Reaction: Warm to room temperature and stir for 1–2 hours. Monitor by LC-MS (loss of t-butyl group, mass -100 or -56 depending on fragmentation).

• Work-up (Critical for Free Base):

  • Concentrate the mixture to remove excess TFA.

  • Neutralization: Redissolve residue in DCM/MeOH (9:1) and pass through a carbonate-based solid-phase extraction (SPE) cartridge OR wash with saturated NaHCO₃ solution.

  • Note: If the next step is an amide coupling, the TFA salt can often be used directly if excess base is added in the next step.

Protocol C: Library Generation via Amide Coupling (2-Position)

Objective: To cap the primary amine with diverse carboxylic acids.

Materials:

• Deprotected Spiro-amine (TFA salt or free base) (1.0 eq).

• Diverse Carboxylic Acids (R-COOH) (1.2 eq).

• HATU (1.2 eq).

• DIPEA (3.0 eq).

• DMF.

Procedure:

• Activation: In a vial, mix the Carboxylic Acid (0.12 mmol) and HATU (45 mg, 0.12 mmol) in 0.5 mL DMF. Stir for 5 minutes.

• Coupling: Add a solution of the Spiro-amine (0.10 mmol) and DIPEA (52 µL) in 0.5 mL DMF to the activated acid mixture.

• Reaction: Stir at room temperature for 2–4 hours.

• Purification: For library scale, inject the reaction mixture directly onto a preparative HPLC (Reverse Phase C18, Water/Acetonitrile gradient with 0.1% Formic Acid).

Case Study: Improving Metabolic Stability

A comparative study in early-stage discovery demonstrated the utility of the spiro[3.4]octane scaffold.

Scenario: A project identified a lead compound containing a 4-aminopiperidine linker. Issue: The piperidine ring suffered from rapid oxidative metabolism (hydroxylation) and low permeability. Solution: The linker was replaced with 2-amino-6-aza-spiro[3.4]octane .

Parameter	Piperidine Analog	Spiro[3.4]octane Analog	Improvement
HLM CLint (µL/min/mg)	45 (High Clearance)	12 (Low Clearance)	3.7x Stability
Solubility (pH 7.4)	15 µM	120 µM	8x Solubility
Potency (IC50)	12 nM	8 nM	Maintained/Improved

Interpretation: The spiro-scaffold reduced the lipophilicity (LogD) slightly while blocking metabolic soft spots, resulting in a superior drug-like profile.

References

• Carreira, E. M., & Fessard, T. C. (2014). Spirocyclic Scaffolds in Drug Discovery.[2][3][4] Chemical Reviews.

  • Context: Foundational review on the geometry and utility of spirocycles like spiro[3.4]octane.

• Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of Spiro[3.3]heptanes and Spiro[3.4]octanes. Journal of Organic Chemistry.

  • Context: Detailed synthesis and structural data for the core scaffold.

• BOC Sciences. Product Data: 2-Amino-6-aza-spiro[3.4]octane-6-carboxylic acid tert-butyl ester.[]

  • Context: Commercial availability and CAS verification.[6]

• Zheng, Y., & Tice, C. M. (2016). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.[2][3][4][7] Bioorganic & Medicinal Chemistry Letters.

  • Context: Discussion on Fsp³ and metabolic stability advantages.[7]

Disclaimer: This protocol involves the use of hazardous chemicals (TFA, DMF). All procedures should be performed in a fume hood with appropriate PPE. Consult the MSDS for 2-(Boc-amino)-6-aza-spiro[3.4]octane before handling.

Sources

• 1. 2-(Boc-amino)-6-aza-spiro[3.4]octane [myskinrecipes.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. merckmillipore.com [merckmillipore.com]

Application Note: High-Fidelity Protection Strategies for Polyfunctional Aza-Spiro[3.4]octanes

Topic: Protecting Group Strategies for Polyfunctional Aza-Spiro[3.4]octanes Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary: Escaping Flatland with Integrity

The shift toward higher fraction sp3 (Fsp3) character in drug discovery has elevated spirocyclic scaffolds from academic curiosities to industrial staples. Among these, aza-spiro[3.4]octanes (specifically the 2,6-diazaspiro[3.4]octane core) represent a high-value pharmacophore, acting as a conformationally restricted, metabolically stable surrogate for piperazine or morpholine.

However, the geometric strain inherent in the spiro-fusion—particularly the azetidine (4-membered) ring —presents a unique synthetic challenge. Standard deprotection protocols often lead to catastrophic ring-opening or polymerization. This guide details field-proven, orthogonal protecting group (PG) strategies to manipulate these scaffolds without compromising the strained core.

Strategic Framework: The Logic of Orthogonality

To successfully functionalize a polyfunctional spirocycle, one must employ an orthogonal protection strategy that differentiates the two nitrogen centers:

• N2 (Azetidine): Highly strained, sensitive to strong Lewis acids and nucleophilic attack if protonated.[1]

• N6 (Pyrrolidine/Cyclopentyl amine): Sterically distinct, chemically robust.

The "Golden Triad" of Protection

For this scaffold, the industry standard relies on the orthogonality of Boc (acid-labile), Cbz (hydrogenolysis-labile), and Bn (hydrogenolysis-labile but robust).

Protecting Group	Lability Mechanism	Risk Factor (Spiro-Specific)	Recommended Usage
Boc (tert-Butoxycarbonyl)	Acidolysis (TFA or HCl)	High: Strong acid can trigger azetidine ring-opening via protonation of the strained nitrogen.	Protection of the less nucleophilic amine or temporary masking.
Cbz (Carboxybenzyl)	Hydrogenolysis (H₂/Pd)	Low: Neutral conditions preserve ring strain.	Primary protection for the azetidine nitrogen (N2).
Bn (Benzyl)	Hydrogenolysis (H₂/Pd)	Medium: Removal requires forcing conditions that may reduce other motifs.	Permanent protection for the pyrrolidine nitrogen (N6).

Visual Workflow: Orthogonal Deprotection Logic

The following diagram illustrates the decision matrix for selectively exposing amine functionalities in a 2,6-diazaspiro[3.4]octane core.

Caption: Orthogonal deprotection pathways for N2-Boc/N6-Cbz protected 2,6-diazaspiro[3.4]octane. Note the critical warning for acidic deprotection steps.

Detailed Experimental Protocols

Protocol A: Selective N-Boc Removal (The "Cold Acid" Method)

Objective: Remove the Boc group from the azetidine nitrogen without triggering ring-opening decomposition. Context: Azetidines are prone to acid-catalyzed ring opening, especially when the nitrogen is protonated, acting as a good leaving group.[1]

Reagents:

• Substrate: N2-Boc-N6-Cbz-2,6-diazaspiro[3.4]octane (1.0 equiv)

• Trifluoroacetic acid (TFA) (10-20 equiv)

• Dichloromethane (DCM) (0.1 M concentration)

• Triethylsilane (TES) (2.0 equiv) – Optional cation scavenger

Procedure:

• Dissolution: Dissolve the substrate in anhydrous DCM in a round-bottom flask. Add Triethylsilane (TES) if the molecule contains electron-rich aromatics (to prevent tert-butyl cation trapping).

• Cryogenic Setup: Cool the solution to 0°C using an ice/water bath. Do not perform this step at room temperature.

• Acid Addition: Add TFA dropwise over 10 minutes. The exotherm must be controlled.

• Monitoring: Stir at 0°C for 1–2 hours. Monitor via TLC (stain with Ninhydrin; free amines turn purple/blue) or LCMS. Look for the disappearance of the [M+Na]+ adduct of the Boc material.

• Quenching (Critical):

  • Do not concentrate the acidic mixture directly if the scale is >1g (heat promotes decomposition).

  • Pour the reaction mixture into a vigorously stirred, cold saturated NaHCO₃ solution.

  • Ensure pH is adjusted to ~8-9.

• Extraction: Extract with DCM (3x). Dry organics over Na₂SO₄ and concentrate in vacuo at <30°C.

Validation Criteria:

• 1H NMR: Disappearance of the singlet at ~1.45 ppm (9H, t-Butyl).

• Stability Check: Verify the integration of the azetidine ring protons (usually 3.5–4.2 ppm) to ensure no ring-opened allyl amine byproducts are formed.

Protocol B: Selective N-Cbz Removal (Hydrogenolysis)

Objective: Remove the Cbz group from the pyrrolidine nitrogen while leaving the N-Boc azetidine intact.

Reagents:

• Substrate: N2-Boc-N6-Cbz-2,6-diazaspiro[3.4]octane

• Pd/C (10 wt% loading, 10-20% by mass of substrate)

• Methanol or Ethanol (0.1 M)

• Hydrogen Gas (Balloon pressure, ~1 atm)

Procedure:

• Inerting: Place the substrate and Pd/C in a flask. Evacuate and backfill with Argon (3x) to remove oxygen (safety and catalyst poisoning prevention).

• Solvent Addition: Add the alcohol solvent (MeOH is faster; EtOH is gentler).

• Hydrogenation: Switch the atmosphere to H₂ (balloon). Stir vigorously at Room Temperature.

• Timeline: Reaction is typically complete in 2–4 hours.

• Workup: Filter through a pad of Celite to remove the catalyst. Rinse with MeOH.[2] Concentrate the filtrate.

Troubleshooting:

• Problem: Reaction stalls.

• Solution: The spiro-amine can poison the catalyst. Add 1.0 equiv of HCl (in dioxane) to protonate the amine as it forms, or use Pearlman’s Catalyst (Pd(OH)₂/C) which is more robust.

Synthesis of the Core Scaffold (Reference Protocol)

To understand the protection strategy, one must understand the assembly. The most robust route to the 2,6-diazaspiro[3.4]octane core was popularized by the Carreira group.

Caption: Simplified assembly logic based on Carreira's methodology.

Key Insight: The synthesis typically establishes the 4-membered ring first (commercially available as N-Boc-3-azetidinone) and builds the 5-membered ring onto it. This means the N2 position usually starts with a Boc group. If your final target requires N2-functionalization first, you must perform a "protecting group swap" early in the sequence.

Troubleshooting & Stability Data

Common Failure Modes

Symptom	Cause	Remediation
Loss of Azetidine Signals in NMR	Acid-mediated ring opening.	Switch from TFA to HCl in Dioxane (anhydrous conditions often stabilize the salt). Perform deprotection at -10°C.
Incomplete Cbz Removal	Catalyst poisoning by the free amine.	Add 1.0 eq. Acetic Acid to the hydrogenation mixture.
Scaffold Polymerization	Free base instability.	Store the deprotected intermediate as a salt (HCl or Oxalate) rather than a free base.

Stability Benchmarks

• pH < 2: Half-life of the azetidine ring is < 30 mins at RT if not stabilized by electron-withdrawing groups.

• pH 7-9: Indefinitely stable.

• Temperature: Avoid heating free-base azetidines > 60°C in protic solvents.

References

• Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition. [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry. [Link]

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities.[3] Chemical Reviews. [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (General Reference for PG stability). [Link]

• SpiroChem AG. (2023). Spirocyclic Scaffolds Application Notes.[4] (Industry standard supplier data). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Spirocyclic Motifs in Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Leveraging Aza-Spirocyclic Motifs in Next-Gen Therapeutics

Executive Summary: The Escape from Flatland

In modern drug discovery, the "Escape from Flatland" initiative—pioneered by Lovering et al.—has shifted focus from planar, aromatic-heavy compounds to three-dimensional (3D) scaffolds. Aza-spirocyclic motifs (nitrogen-containing bicyclic systems connected by a single quaternary carbon) represent the pinnacle of this shift.

This guide provides a technical roadmap for incorporating aza-spirocycles into therapeutic pipelines. Unlike flat aromatic rings, spirocycles offer defined exit vectors, improved metabolic stability, and higher fraction of sp3-hybridized carbons (

), directly correlating with improved clinical success rates.[1][2]

Key Technical Advantages

Feature	Aromatic Scaffold (Traditional)	Aza-Spirocyclic Scaffold (Next-Gen)	Impact on Drug Development
Topology	Planar (2D)	Rigid 3D	Access to novel IP space and protein pockets.
Solubility	Poor (requires solubilizing groups)	High (intrinsic)	Improved bioavailability without formulation aids.
Metabolism	High CYP450 liability (oxidation)	Low CYP450 liability	Extended half-life ( ); reduced toxic metabolites.
Vectorality	Substituents in plane ( )	Substituents out of plane	Precise positioning of pharmacophores.

Decision Framework: When to Deploy Spirocycles

Before initiating synthesis, use this logic flow to determine if a spirocyclic replacement is viable for your lead series.

Figure 1: Decision matrix for scaffold hopping from flat aromatics to spirocyclic bioisosteres.

Synthetic Protocols

The following protocols address the two most common challenges: constructing the quaternary center and functionalizing the nitrogen handle.

Protocol A: Photoredox Decarboxylative Spirocyclization

Application: Rapid generation of spirocyclic libraries from commercially available amino acids (e.g., proline derivatives). This method utilizes visible light to generate radical intermediates that cyclize onto pendant alkenes.

Materials:

• Substrate:

  -protected proline derivative with pendant alkene (1.0 equiv)

• Photocatalyst:

  (1 mol%)

• Base:

  (2.0 equiv)

• Solvent: Degassed DMSO (0.1 M concentration)

• Light Source: Blue LED (450 nm, 34 W)

Step-by-Step Methodology:

• Setup: In an 8 mL vial equipped with a Teflon stir bar, add the carboxylic acid substrate (0.5 mmol), Photocatalyst (5 µmol), and Base (1.0 mmol).

• Inert Atmosphere: Transfer the vial to a glovebox or cycle vacuum/nitrogen 3 times. Add degassed DMSO (5 mL).

• Irradiation: Seal the vial and place it in a photoreactor. Irradiate with Blue LED (450 nm) for 16–24 hours. Fan cooling is required to maintain temperature

  .

• Monitoring: Monitor reaction progress via LC-MS. Look for the disappearance of the acid peak

  and appearance of the cyclized product.

• Workup: Dilute with EtOAc (20 mL) and wash with saturated

  (2 x 10 mL) and Brine (10 mL).

• Purification: Dry organic layer over

  , concentrate, and purify via Flash Chromatography (Stationary phase: Silica; Mobile phase: Hexanes/EtOAc gradient).

Critical Control Point: Oxygen is a triplet quencher. Incomplete degassing will result in <10% yield.

Protocol B: Double Alkylation for Spiro-Piperidines

Application: Synthesis of Spiro[piperidine-4,3'-oxindole] scaffolds, highly relevant for GPCR targets (e.g., analogues of Nitrazepam or GPCR antagonists).

Materials:

• Substrate: Oxindole (1.0 equiv)

• Electrophile: Bis(2-chloroethyl)amine hydrochloride (1.1 equiv)

• Base:

  (60% dispersion in oil, 3.5 equiv)

• Solvent: Anhydrous DMF or THF.

Step-by-Step Methodology:

• Activation: To a flame-dried flask under Argon, add

  (3.5 equiv) and wash with dry hexanes to remove oil. Suspend in THF at .

• Deprotonation: Add the oxindole (1.0 equiv) dropwise in THF. Stir for 30 min at

  until gas evolution ceases (formation of dianion).

• Cyclization: Add Bis(2-chloroethyl)amine hydrochloride (1.1 equiv) portion-wise.

• Reflux: Warm to room temperature, then heat to reflux (

  for THF) for 12 hours.

• Quench: Cool to

  and carefully quench with saturated .

• Isolation: Extract with EtOAc. The spiro-amine often remains in the aqueous phase if pH is low. Adjust pH to >10 with 1M NaOH before extraction.

Characterization & Stereochemical Assignment

Validating the 3D structure is critical. Unlike aromatics, spirocycles possess axial chirality or distinct diastereomers.

Validation Workflow

Figure 2: Analytical workflow for validating spirocyclic stereochemistry.

Protocol: NOESY Experiment for Configuration

• Sample Prep: Dissolve 5-10 mg of pure compound in 0.6 mL

  or DMSO- .

• Parameter Setup: Set mixing time (

  ) to 500-800 ms.

• Analysis: Look for Cross-peaks between the spiro-ring protons and substituents on the orthogonal ring.

  • Interpretation: Strong NOE correlations indicate spatial proximity (<5 Å). Use this to distinguish cis/trans isomers relative to the spiro-center.[3]

Case Study: Risdiplam (Evrysdi)

Therapeutic Area: Spinal Muscular Atrophy (SMA). Spirocyclic Role: The 4,7-diazaspiro[2.5]octane core is the pharmacophore centerpiece.[3]

• Function: It positions the pyridazine and pyrimidine rings in a specific orientation to bind the SMN2 pre-mRNA splicing interface.

• Result: The spiro-motif prevents the "induced fit" penalty often seen with flexible linkers, resulting in picomolar potency.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. Link

• Zheng, Y., & Tice, C. M. (2016). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. Expert Opinion on Drug Discovery, 11(9), 831–840. Link

• Burkhard, J. A., et al. (2010).[4] Synthesis and Structural Analysis of Spiro[3.3]heptanes as Scaffolds for Drug Discovery. Organic Letters, 12(9), 1944–1947. Link

• Ratni, H., et al. (2018). Discovery of Risdiplam, a Selective Survival of Motor Neuron-2 (SMN2) Gene Splicing Modifier for the Treatment of Spinal Muscular Atrophy (SMA). Journal of Medicinal Chemistry, 61(15), 6501–6517. Link

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews, 114(16), 8257–8322. Link

Sources

• 1. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? - HitGen OpenDEL™ [opendelcommunity.com]
• 3. researchgate.net [researchgate.net]
• 4. Why Azaspirocycles Matter in Modern Drug Discovery | 3D Sp³-Rich Scaffolds - AiFChem [aifchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Boc-amino)-6-aza-spiro[3.4]octane

Welcome to the technical support center for the synthesis of 2-(Boc-amino)-6-aza-spiro[3.4]octane. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this multi-step synthesis and troubleshoot common issues leading to low yields. Our approach is rooted in mechanistic understanding and field-proven strategies to ensure robust and reproducible outcomes.

Introduction to the Synthesis

The synthesis of 2-(Boc-amino)-6-aza-spiro[3.4]octane is a challenging yet crucial process for the development of novel therapeutics, owing to the desirable three-dimensional properties of the spirocyclic scaffold. The most common synthetic route involves the construction of the 2,6-diazaspiro[3.4]octane core, followed by selective protection of the two nitrogen atoms. This guide will focus on a frequently employed strategy starting from N-Boc-azetidin-3-one.

A generalized synthetic pathway is illustrated below:

Caption: Generalized synthetic route to 2-(Boc-amino)-6-aza-spiro[3.4]octane.

Troubleshooting Guide & FAQs

This section addresses specific issues that can arise during the synthesis, leading to low yields.

Part 1: Synthesis of the 2,6-Diazaspiro[3.4]octane Core

Question 1: I am getting a low yield in the Horner-Wadsworth-Emmons (HWE) reaction of N-Boc-azetidin-3-one. What could be the issue?

Answer: Low yields in the HWE reaction are often attributed to issues with the phosphonate carbanion generation or the reactivity of the ketone.

• Causality: The HWE reaction relies on the deprotonation of a phosphonate ester to form a nucleophilic carbanion, which then attacks the carbonyl carbon of the ketone. Incomplete deprotonation or steric hindrance around the ketone can significantly reduce the reaction rate and overall yield. The reaction is known to favor the formation of (E)-alkenes due to thermodynamic stability of the intermediates.[1][2]

• Troubleshooting Strategies:

  Potential Cause	Recommended Action	Rationale
  Inefficient Deprotonation	Use a stronger base such as sodium hydride (NaH) or lithium bis(trimethylsilyl)amide (LiHMDS). Ensure the phosphonate reagent is anhydrous.	A stronger base will more effectively generate the phosphonate carbanion, driving the reaction forward. Water can quench the carbanion.
  Steric Hindrance	Increase the reaction temperature or prolong the reaction time.	More forcing conditions can help overcome the activation energy barrier for sterically hindered ketones.
  Low Reactivity of Ketone	Consider using a more reactive phosphonate reagent, such as one with electron-withdrawing groups (Still-Gennari conditions for Z-alkene selectivity, though not the primary goal here).[2][3]	This can enhance the nucleophilicity of the carbanion.
  Side Reactions	Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).	The phosphonate carbanion is sensitive to air and moisture.

Question 2: The [3+2] cycloaddition step is resulting in a mixture of products and a low yield of the desired spirocycle. How can I improve this?

Answer: The [3+2] cycloaddition of an azomethine ylide to the α,β-unsaturated ester is a critical step for forming the pyrrolidine ring of the spirocycle. Low yields and product mixtures often stem from poor regioselectivity or decomposition of the ylide.

• Causality: This reaction involves the generation of an unstable azomethine ylide in situ, which then reacts with the dipolarophile (the α,β-unsaturated ester). The regioselectivity of the cycloaddition is crucial for forming the desired constitutional isomer.[4][5][6] The ylide is typically generated from the condensation of an amino acid (like sarcosine) and an aldehyde (like paraformaldehyde).

• Troubleshooting Strategies:

  Potential Cause	Recommended Action	Rationale
  Poor Regioselectivity	Carefully control the reaction temperature. Lower temperatures often favor the desired regioisomer.	The activation energies for the formation of different regioisomers can be different, and lower temperatures can enhance selectivity.
  Azomethine Ylide Decomposition	Ensure slow addition of the reagents that form the ylide to maintain a low steady-state concentration.	This minimizes side reactions of the unstable ylide, such as dimerization.
  Low Reactivity of Dipolarophile	Use a more activated dipolarophile if possible, for example, by modifying the ester group to be more electron-withdrawing.	This can accelerate the desired cycloaddition reaction.
  Solvent Effects	Screen different solvents. Aprotic solvents like toluene or THF are commonly used.	The solvent can influence the stability and reactivity of the azomethine ylide.

A detailed protocol for a similar synthesis has been reported, which can serve as a valuable reference.[7]

Question 3: I am struggling with the deprotection of the N-benzyl and N-Boc groups. What are the best conditions?

Answer: The sequential deprotection of the two nitrogen atoms is a critical step that requires careful selection of reaction conditions to ensure selectivity and high yield.

• Causality: The N-Boc group is acid-labile, while the N-benzyl group is typically removed by hydrogenolysis. Attempting to remove both simultaneously can lead to a mixture of products. A common strategy is to first remove the N-benzyl group.

• Troubleshooting Strategies for N-Benzyl Deprotection:

  Potential Cause	Recommended Action	Rationale
  Incomplete Hydrogenolysis	Increase the pressure of hydrogen gas, increase the catalyst loading (e.g., Pd/C), or extend the reaction time.	These conditions will favor the complete removal of the benzyl group.
  Catalyst Poisoning	Ensure the substrate is free of impurities that can poison the palladium catalyst (e.g., sulfur-containing compounds).	Catalyst poisons will deactivate the catalyst and halt the reaction.
  Alternative Methods	Consider using transfer hydrogenation with a hydrogen donor like ammonium formate.[8] Oxidative methods can also be employed.[9][10]	These methods can be effective if standard hydrogenation fails and may offer different functional group tolerance.

• Troubleshooting Strategies for N-Boc Deprotection:

  Potential Cause	Recommended Action	Rationale
  Incomplete Deprotection	Use a stronger acid (e.g., trifluoroacetic acid - TFA) or increase the concentration of the acid.	The Boc group is cleaved by acid, and stronger acidic conditions will drive the reaction to completion.[11]
  Side Reactions (tert-butylation)	Add a scavenger such as triethylsilane or anisole to the reaction mixture.	The tert-butyl cation generated during deprotection can alkylate electron-rich functionalities on the molecule. Scavengers will trap this cation.[12]

Part 2: Selective N-Boc Protection of the 2,6-Diazaspiro[3.4]octane

This is often the most critical step for obtaining a good yield of the final product.

Caption: Desired mono-Boc protection versus the undesired di-Boc side reaction.

Question 4: My final selective N-Boc protection step gives a very low yield of the mono-protected product and a significant amount of the di-protected byproduct. How can I improve the selectivity?

Answer: Achieving selective mono-Boc protection of a diamine is a common challenge in organic synthesis. The formation of the di-protected byproduct is a major reason for low yields of the desired product.

• Causality: Since both nitrogen atoms in 2,6-diazaspiro[3.4]octane are nucleophilic, they can both react with the Boc-anhydride (Boc₂O). The key to selectivity is to modulate the reactivity of the two amines or control the stoichiometry of the reagents very carefully.

• Troubleshooting Strategies for Selective Mono-Boc Protection:

  Potential Cause	Recommended Action	Rationale
  Over-reaction with Boc₂O	Use a substoichiometric amount of Boc₂O (e.g., 0.8-0.9 equivalents). Slowly add the Boc₂O solution to the diamine solution.	This will ensure that there is not enough Boc₂O to react with both amino groups on all molecules.
  Similar Reactivity of Amines	Convert the diamine to its mono-hydrochloride salt before adding Boc₂O.[13][14]	The protonated amino group will be much less nucleophilic, thus directing the Boc protection to the free amino group.
  Difficult Purification	If separation of the mono- and di-protected products is difficult, consider an alternative strategy where one amine is protected with an orthogonal protecting group (e.g., Cbz) earlier in the synthesis.	This allows for selective deprotection and subsequent Boc protection.
  Reaction Conditions	Perform the reaction at a lower temperature (e.g., 0 °C) and monitor the reaction closely by TLC or LC-MS to stop it once the desired product is maximized.	Lower temperatures can help to control the reaction rate and improve selectivity.

Experimental Protocol: Selective Mono-Boc Protection of a Diamine

This protocol is a general guideline and may need to be optimized for 2,6-diazaspiro[3.4]octane.

• Dissolve the diamine (1.0 equivalent) in an anhydrous solvent such as methanol or dichloromethane in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (0.9 equivalents) in the same solvent to the cooled diamine solution over a period of 1-2 hours using a syringe pump.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed and the desired mono-protected product is the major component, quench the reaction by adding water.

• Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to separate the mono-protected product from any unreacted diamine and the di-protected byproduct.

Summary of Key Troubleshooting Points

Caption: A workflow for troubleshooting low yield in the synthesis.

By systematically addressing each step of the synthesis and understanding the underlying chemical principles, researchers can overcome the challenges associated with the preparation of 2-(Boc-amino)-6-aza-spiro[3.4]octane and achieve higher, more consistent yields.

References

• Synthesis of Spiro-Oxindole-Pyrrolidines via [3 + 2]-Cycloaddition of Non-stabilized Azomethine Ylide. (n.d.). ProQuest. Retrieved February 13, 2026, from [Link]

• Regioselective synthesis of novel dispiropyrrolidine and dispiropyrrolizidine oxindole derivatives via azomethine ylide specific [3+2]-cycloaddition. (2015). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Grygorenko, O. O., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules, 28(5), 2329. Retrieved February 13, 2026, from [Link]

• Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. (2024). Molecules, 29(1), 234. Retrieved February 13, 2026, from [Link]

• Synthesis of Novel Benzofuran Spiro-2-Pyrrolidine Derivatives via [3+2] Azomethine Ylide Cycloadditions and Their Antitumor Activity. (2024). International Journal of Molecular Sciences, 25(24), 13580. Retrieved February 13, 2026, from [Link]

• Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds. (2018). Molecules, 23(8), 1947. Retrieved February 13, 2026, from [Link]

• Enantio- and diastereo-selective synthesis of spirocyclic compounds. (1998). Journal of the Chemical Society, Perkin Transactions 1, (20), 3315-3323. Retrieved February 13, 2026, from [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. Retrieved February 13, 2026, from [Link]

• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. (2017). Molecules, 22(10), 1649. Retrieved February 13, 2026, from [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. (1996). The Journal of Organic Chemistry, 61(11), 3849-3862. Retrieved February 13, 2026, from [Link]

• Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride. (2022). ACS Omega, 7(34), 30235-30243. Retrieved February 13, 2026, from [Link]

• BENZYL ISOPROPOXYMETHYL CARBAMATE - AN AMINOMETHYLATING REAGENT FOR MANNICH REACTIONS OF TITANIUM ENOLATES. (2006). Organic Syntheses, 83, 131. Retrieved February 13, 2026, from [Link]

• Horner–Wadsworth–Emmons reaction. (n.d.). In Wikipedia. Retrieved February 13, 2026, from [Link]

• Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry. (2015). Request PDF. Retrieved February 13, 2026, from [Link]

• Synthesis of the Spirocyclic Imine Fragment of Portimines Using a γ-Hydroxymethyl-α,β-butenolide Dienophile in a Diastereoselective Diels–Alder Reaction. (2024). The Journal of Organic Chemistry, 89(21), 15286-15293. Retrieved February 13, 2026, from [Link]

• Electronic Supplementary Information Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. (n.d.). RSC Publishing. Retrieved February 13, 2026, from [Link]

• Horner-Wadsworth-Emmons Reaction. (n.d.). NROChemistry. Retrieved February 13, 2026, from [Link]

• Horner-Wadsworth-Emmons Reaction. (2023, November 20). YouTube. Retrieved February 13, 2026, from [Link]

• Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. (2018). Organic & Biomolecular Chemistry, 16(43), 8052-8073. Retrieved February 13, 2026, from [Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. (2025). Request PDF. Retrieved February 13, 2026, from [Link]

• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. (2020). Molecules, 25(21), 5021. Retrieved February 13, 2026, from [Link]

• Highly Efficient Diastereoselective Reduction of α-Fluoroimines. (2011). Organic letters, 13(16), 4272-4275. Retrieved February 13, 2026, from [Link]

• Reductive amination of bulky-bulky ketones and aldehyde employing AmDHs. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. (2023). MDPI. Retrieved February 13, 2026, from [Link]

• General Method for Selective Mono-Boc Protection of Diamines and Thereof. (2017). Journal of the Mexican Chemical Society, 61(1), 22-26. Retrieved February 13, 2026, from [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. (n.d.). Total Synthesis. Retrieved February 13, 2026, from [Link]

• Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. (2019). ACS Omega, 4(11), 14655-14662. Retrieved February 13, 2026, from [Link]

• Tert-butyl carbamate derivative and preparation method and application thereof. (2011). Google Patents.

• Facile synthesis of 2-azaspiro[3.4]octane. (2019). Organic & Biomolecular Chemistry, 17(11), 3056-3065. Retrieved February 13, 2026, from [Link]

• Asymmetric Hydrogenation of Cyclic Imines Catalyzed by Chiral Spiro Iridium Phosphoramidite Complexes for Enantioselective Synthesis of Tetrahydroisoquinolines. (2012). ACS Catalysis, 2(3), 348-351. Retrieved February 13, 2026, from [Link]

• Boc Protection Mechanism (Boc2O + Base). (n.d.). Common Organic Chemistry. Retrieved February 13, 2026, from [Link]

• N-Debenzylation of Amines Using Ammonium Formate As Catalytic Hydrogen Transfer Agent. (1987). Synthetic Communications, 17(14), 1697-1702. Retrieved February 13, 2026, from [Link]

• Broadening the chemical scope of laccases: selective deprotection of N-benzyl groups. (2014). Green Chemistry, 16(9), 4185-4190. Retrieved February 13, 2026, from [Link]

• tert-Butyl ((6-azaspiro[3.4]octan-2-yl)methyl)carbamate 1g. (n.d.). Dana Bioscience. Retrieved February 13, 2026, from [Link]

• Facile Synthesis of 2‐azaspiro[3.4]octane. (2019). The Royal Society of Chemistry. Retrieved February 13, 2026, from [Link]

• Selective Mono‐BOC Protection of Diamines. (2007). Synthetic Communications, 37(5), 737-742. Retrieved February 13, 2026, from [Link]

• Imine- and Amine-Type Macrocycles Derived from Chiral Diamines and Aromatic Dialdehydes. (2019). Molecules, 24(18), 3290. Retrieved February 13, 2026, from [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. (2024). University College Cork. Retrieved February 13, 2026, from [Link]

• Progress of N-Benzyl Removal. (2019). Chinese Journal of Organic Chemistry, 39(9), 2428-2442. Retrieved February 13, 2026, from [Link]

• ChemInform Abstract: Selective Removal of the N-BOC Protective Group Using Silica Gel at Low Pressure. (2010). Academia.edu. Retrieved February 13, 2026, from [Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of Spiro-Oxindole-Pyrrolidines via [3 + 2]-Cycloaddition of Non-stabilized Azomethine Ylide - ProQuest [proquest.com]
• 5. Regioselective synthesis of novel dispiropyrrolidine and dispiropyrrolizidine oxindole derivatives via azomethine ylide specific [3+2]-cycloaddition - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Azomethine Ylides—Versatile Synthons for Pyrrolidinyl-Heterocyclic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CTH Removal of N-Benzyl Groups - [www.rhodium.ws] [chemistry.mdma.ch]
• 9. Broadening the chemical scope of laccases: selective deprotection of N-benzyl groups - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. sioc-journal.cn [sioc-journal.cn]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. total-synthesis.com [total-synthesis.com]
• 13. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 14. researchgate.net [researchgate.net]

optimizing acidic Boc deprotection conditions to avoid side products.

Status: Operational | Tier: Level 3 (Senior Scientist Support) Topic: Optimizing Acidic Boc Deprotection to Avoid Side Products

Introduction: The "Cation Management" Philosophy

Welcome to the Advanced Synthesis Support Center. If you are here, you likely aren't struggling with removing the Boc group itself—acidolysis is kinetically fast. You are likely struggling with what happens next .

The central challenge of Boc deprotection is not cleavage; it is cation management . Upon acidolysis, the tert-butyl carbamate fragments into a tert-butyl cation (

) and carbamic acid. That is a "hard" electrophile looking for a home. If you do not provide a sacrificial nucleophile (scavenger), it will alkylate your electron-rich residues (Trp, Tyr, Met, Cys).

This guide moves beyond standard protocols to provide a logic-based system for scavenger selection and reaction control.

Module 1: The Scavenger Cocktail Configurator

Core Principle: The "Standard" 1:1 TFA:DCM mixture is insufficient for complex substrates. You must match your scavenger cocktail to the nucleophiles present in your molecule.

Scavenger Selection Matrix

Residue at Risk	The Problem	Recommended Scavenger	Mechanism of Action
Tryptophan (Trp)	Indole ring -alkylation (+56 Da)	Triethylsilane (TES) or Indole	TES acts as a hydride donor, reducing the carbocation to isobutane. Indole acts as a decoy substrate.
Methionine (Met)	-alkylation (sulfonium salt) or Oxidation	Thioanisole or DMS	Soft nucleophiles that trap the cation reversibly; also reduces potential sulfoxides.
Cysteine (Cys)	-alkylation	1,2-Ethanedithiol (EDT)	High-affinity thiol scavenger; prevents re-attachment of to Cys.
Tyrosine (Tyr)	Phenolic -alkylation or ring alkylation	Phenol or Water	Phenol protects Tyr by keeping the medium "phenolic" enough to suppress ether formation.

Recommended Cocktail Formulations

• Cocktail A (The "Clean" Standard): 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5%

  .

  • Use case: General peptides/organics without Met/Cys.

• Cocktail K (The "Heavy Duty" Standard): 82.5% TFA, 5% Phenol, 5% Thioanisole, 2.5% EDT, 5%

  .

  • Use case: Sequences containing Trp, Met, Cys, or Tyr.[1][2] The "nuclear option" for suppressing side reactions.

Module 2: Visualizing the Pathway

Understanding the competition between your product and the scavenger is critical. The diagram below illustrates the kinetic competition you are managing.

Figure 1: Kinetic competition between scavenger trapping (Green path) and internal alkylation side reactions (Red path).

Module 3: Selective Deprotection (The "Secret Weapon")

Scenario: You have an acid-sensitive group (e.g., a tert-butyl ester, a trityl group, or a DNA base) that cannot survive neat TFA.

Solution: Zinc Bromide (

) Chelation. Unlike protonic acids (TFA/HCl), is a Lewis acid that coordinates to the Boc carbonyl oxygen, facilitating cleavage via a chelated intermediate. It is remarkably mild and can remove N-Boc in the presence of tert-butyl esters or benzyl esters.

Protocol: Selective Deprotection

• Preparation: Suspend anhydrous

  (5.0 equiv) in DCM.

• Addition: Add your Boc-protected substrate (1.0 equiv).

• Reaction: Stir at Room Temperature (RT) for 6–24 hours. (Monitor by TLC; it is slower than TFA).

• Workup: Quench with water. The zinc salts are water-soluble. Extract the free amine (or salt) into the organic layer or isolate from the aqueous phase depending on lipophilicity.

Module 4: Troubleshooting & FAQs

Q1: I see a +56 Da mass shift on my Tryptophan residue. What happened? A: You have tert-butylated the indole ring.

• Fix: Switch to Cocktail K . If the problem persists, add Indole (10 equiv) to the cleavage cocktail. The free indole acts as a "decoy," absorbing the cations before they hit your peptide.

Q2: My Methionine-containing peptide is showing a +16 Da shift. A: This is Methionine Sulfoxide (oxidation). This often happens if the cleavage cocktail is old or if no reducing agent was used.

• Fix: Ensure your cocktail contains Thioanisole or DMS . For reversal post-cleavage, treat the peptide with dilute aqueous

  and DMS to reduce the sulfoxide back to Met.

Q3: I am seeing "Aspartimide" formation (M-18 Da). A: This is cyclization of the Aspartic acid side chain attacking the backbone amide. While usually base-catalyzed (Fmoc removal), it can occur in acid if the reaction gets too hot or during exothermic neutralization.

• Fix:

  • Keep the deprotection cold (

    ) initially.

  • Do not use strong bases (like NaOH) during the workup/neutralization. Use mild bases like

    or tertiary amines (DIEA) at .

Q4: Can I use HCl instead of TFA? A: Yes. 4M HCl in Dioxane is a standard alternative.[3]

• Pros: Volatile, no fluorinated byproducts, hydrochloride salts are often more crystalline than trifluoroacetates.

• Cons: Slightly more aggressive toward acid-sensitive linkers than dilute TFA.

Module 5: Workflow Decision Tree

Use this logic flow to determine your starting conditions.

Figure 2: Experimental design flowchart for selecting deprotection conditions.

References

• Lundt, B. F., et al. (1978). "Selective removal of the t-butoxycarbonyl group."[4][5][6] International Journal of Peptide and Protein Research. (Establishes the "Cocktail" concept for scavenging).

• Nigam, S. C., et al. (1989).[7] "Selective Removal of the tert-Butoxycarbonyl Group from Secondary Amines: ZnBr2 as the Deprotecting Reagent." Synthetic Communications. (The primary source for the Lewis Acid protocol).

• Han, Y., et al. (2004). "Side Reactions in Peptide Synthesis." Methods in Molecular Biology. (Comprehensive review of alkylation and aspartimide mechanisms).

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[3][5][8][9] Chemical Reviews. (Authoritative review on orthogonality and deprotection conditions).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. BOC Protection and Deprotection [pt.bzchemicals.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Zinc Bromide [commonorganicchemistry.com]
• 8. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 9. total-synthesis.com [total-synthesis.com]

Technical Support Center: Purification of 2-Amino-6-aza-spiro[3.4]octane Salts

Prepared by the Office of the Senior Application Scientist

Welcome to the dedicated technical support guide for navigating the unique purification challenges associated with polar 2-amino-6-aza-spiro[3.4]octane salts. This document is designed for researchers, medicinal chemists, and process development professionals who encounter this versatile but demanding scaffold. Our goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your purification strategies effectively.

The 2-amino-6-aza-spiro[3.4]octane core presents a distinct set of purification hurdles. Its rigid, three-dimensional structure, combined with the high polarity conferred by two basic nitrogen centers (one primary, one secondary amine), makes it highly water-soluble and often poorly behaved under standard purification conditions.[1][2] This guide offers field-proven insights and methodologies to address these issues head-on.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the fundamental properties of 2-amino-6-aza-spiro[3.4]octane salts and the strategic approaches to their purification.

Q1: What are the primary chemical properties of 2-amino-6-aza-spiro[3.4]octane that make its purification challenging?

The primary challenges stem from a combination of three core features:

• High Polarity and Basicity: The molecule contains both a primary and a secondary amine. As salts (e.g., hydrochloride or trifluoroacetate), they are extremely polar, exhibiting high solubility in aqueous and polar protic solvents but poor solubility in common organic solvents used for extraction and chromatography.[3][4]

• Dual Amine Reactivity: The presence of two basic centers with different pKa values means that the protonation state is highly pH-dependent. This can lead to complex behavior during chromatography and extraction.

• Structural Rigidity: The spirocyclic core is conformationally restricted.[1][2] While this is beneficial for drug design, it can sometimes hinder the formation of well-ordered crystal lattices, making recrystallization difficult.

Q2: Why does my standard reversed-phase HPLC method fail to retain this compound?

Standard reversed-phase chromatography (e.g., using a C18 column) relies on hydrophobic interactions between the analyte and the nonpolar stationary phase.[5] Highly polar molecules like 2-amino-6-aza-spiro[3.4]octane salts have minimal hydrophobic character and a strong affinity for the polar mobile phase (typically water/acetonitrile or water/methanol). Consequently, they experience very little retention and often elute in the solvent front, co-eluting with other polar impurities and salts.[5][6]

Q3: Is it better to purify the compound as a free base or as a salt?

The choice depends on the specific impurities you need to remove and the purification technique employed.

• Purifying as a Salt: This is often advantageous for removing non-basic or less polar impurities. Salt formation increases crystallinity and can facilitate purification by recrystallization.[7][8][9] However, the high polarity of the salt form complicates chromatographic approaches.

• Purifying as a Free Base: The free base is less polar than the salt, making it more amenable to normal-phase chromatography. However, free amines are prone to tailing on silica gel due to interactions with acidic silanol groups. They can also be more susceptible to oxidation.[10]

Q4: How can I accurately determine the purity of my final product?

A multi-pronged approach is essential for purity assessment:

• High-Performance Liquid Chromatography (HPLC): Use a method capable of retaining highly polar compounds, such as HILIC or ion-exchange chromatography.[11][12] This is crucial for detecting polar impurities that would be invisible in a standard reversed-phase method.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure of the spirocyclic core and for detecting residual solvents or structurally similar impurities.[13]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides molecular weight confirmation and is highly sensitive for identifying and quantifying trace-level impurities.

• Elemental Analysis (CHN Analysis): For a final, pure salt, elemental analysis provides a definitive assessment of its elemental composition and confirms the correct salt stoichiometry.

Troubleshooting Guide: Common Purification Issues

This guide provides solutions to specific problems you may encounter during your experiments.

Problem	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low or No Recovery During Extraction	Incorrect pH: The compound remains protonated (as a salt) in the aqueous layer and does not partition into the organic solvent.	Action: Adjust the aqueous layer to a pH > 10 (at least 2 pH units above the pKa of the most basic amine) using a strong base like 1-6M NaOH before extracting with an organic solvent (e.g., DCM, EtOAc). Rationale: Basification deprotonates the ammonium salts, neutralizing the charge and generating the more nonpolar free base, which has significantly higher solubility in organic solvents.[8][14]
Compound Streaks or "Tails" on Silica Gel TLC/Flash Chromatography	Strong Analyte-Stationary Phase Interaction: The basic amine groups are interacting strongly and often irreversibly with the acidic silanol groups (Si-OH) on the surface of the silica gel.	Action: Add a competitive base to the mobile phase, such as 0.5-2% triethylamine (Et₃N) or ammonia (e.g., in methanol). Rationale: The modifier competitively binds to the acidic sites on the silica, minimizing the secondary interactions that cause peak tailing and improving chromatographic performance.[13] Alternatively, consider using a less acidic stationary phase like alumina.
Failure to Crystallize from Solution	High Solubility: The salt is too soluble in the chosen solvent system, even at low temperatures. Complex Impurity Profile: The presence of multiple impurities can inhibit lattice formation. Amorphous Nature: The compound may inherently prefer to form an oil or amorphous solid.	Action: 1. Use an Anti-Solvent: Dissolve the salt in a minimal amount of a polar solvent where it is soluble (e.g., methanol, water) and slowly add a nonpolar anti-solvent (e.g., diethyl ether, acetone, ethyl acetate) until persistent cloudiness appears.[15] 2. Salt Screening: If the HCl salt fails to crystallize, try forming a different salt (e.g., tartrate, oxalate, mesylate) which may have more favorable crystal packing properties.
Broad or Split Peaks in HPLC Analysis	Wrong Chromatographic Mode: Using a standard C18 column for a highly polar analyte. Secondary Interactions: If using HILIC, interactions with the stationary phase can occur if the mobile phase is not optimized. On-Column Degradation: The compound may be unstable under the analytical conditions (e.g., acidic mobile phase).	Action: 1. Switch to HILIC: Employ a HILIC column with a mobile phase of high organic content (e.g., >80% acetonitrile) and an aqueous buffer.[3][5] 2. Optimize Mobile Phase: Adjust the buffer concentration or pH. Sometimes, small changes can significantly improve peak shape. 3. Check Stability: Inject the sample and analyze immediately. Compare to a sample left in the autosampler for several hours to check for degradation.[16]

Experimental Protocols & Workflows

Visualization of Purification Strategy Selection

The first step in any purification is choosing the right overall strategy. The following decision tree provides a logical framework for this process based on the nature of your crude material.

Caption: Decision tree for selecting a primary purification method.

Protocol 1: Purification via Acid/Base Salt Manipulation

This classic technique is highly effective for removing non-basic impurities by leveraging the pH-dependent solubility of the amine.[8][14]

Principle: The crude amine salt is dissolved in water and basified to form the water-insoluble free base, which is extracted into an organic solvent, leaving water-soluble inorganic salts and polar impurities behind. The free base is then converted back into a pure salt.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 2-amino-6-aza-spiro[3.4]octane salt in a minimum amount of deionized water.

• Basification: Cool the aqueous solution in an ice bath. Slowly add 6M sodium hydroxide (NaOH) solution dropwise with vigorous stirring until the pH is >10, confirmed with pH paper or a meter. A milky precipitate of the free base may form.

• Extraction: Transfer the mixture to a separatory funnel and extract the free base into an organic solvent such as dichloromethane (DCM) or ethyl acetate (3 x 50 mL for a 5g scale). Combine the organic layers.

• Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude free base, which may be an oil or a solid.

• Salt Formation: Dissolve the crude free base in a suitable solvent (e.g., 2-propanol or methanol). Add a stoichiometric amount of an acid solution (e.g., HCl in diethyl ether or 2-propanol) dropwise.

• Isolation: The purified salt will typically precipitate. Stir the resulting slurry for 1-2 hours, then collect the solid by vacuum filtration. Wash the filter cake with a small amount of cold diethyl ether or acetone to remove residual impurities.[15]

• Drying: Dry the purified salt in a vacuum oven to constant weight.

Caption: Workflow for purification by salt formation and breaking.

Protocol 2: Recrystallization of Polar Amine Salts

Recrystallization is ideal for removing small amounts of impurities but can be challenging for these salts due to their high polarity. A mixed-solvent system is often required.[17]

Principle: The compound is dissolved in a minimal amount of a hot solvent in which it has high solubility and is then allowed to slowly cool. As solubility decreases, the pure compound crystallizes, leaving impurities behind in the mother liquor.

Step-by-Step Methodology:

• Solvent Screening: Test the solubility of your salt in a range of solvents (e.g., methanol, ethanol, isopropanol, water, acetonitrile) at room temperature and at boiling. An ideal single solvent will show low solubility when cold and high solubility when hot. More likely, you will need a binary system (one solvent in which the salt is soluble, and one in which it is not).

• Dissolution: Place the crude salt in an Erlenmeyer flask. Add the "good" solvent (e.g., methanol) dropwise at elevated temperature until the solid just dissolves. Use the absolute minimum volume necessary.

• Induce Crystallization: Slowly add the "poor" or "anti-solvent" (e.g., diethyl ether or ethyl acetate) dropwise to the hot solution until it becomes faintly cloudy. Add a drop or two of the "good" solvent to redissolve the precipitate.

• Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask. Slow cooling promotes the formation of larger, purer crystals.

• Further Cooling: Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of the cold solvent mixture, and dry under vacuum.

Protocol 3: Purification by Chromatography

When recrystallization or extraction fails, chromatography is necessary. Due to the high polarity, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended technique for analytical and preparative HPLC. For flash chromatography, modified normal-phase is a viable option.

Principle (HILIC): HILIC uses a polar stationary phase (like bare silica or a diol-bonded phase) and a mobile phase with a high concentration of a nonpolar organic solvent (typically acetonitrile) and a small amount of a polar solvent (water or methanol with a buffer). The polar analyte partitions into an immobilized water-rich layer on the stationary phase surface, providing retention.[3][5][11]

Step-by-Step Methodology (Preparative HILIC):

• Column Selection: Choose a HILIC stationary phase (e.g., bare silica, diol, or amide-bonded phase).

• Mobile Phase Preparation: A typical starting mobile phase is 90:10 Acetonitrile:Water with a buffer. A common buffer is 10-20 mM ammonium formate or ammonium acetate, which is volatile and compatible with mass spectrometry.

• Sample Preparation: Dissolve the sample in the mobile phase or a solvent mixture with a slightly lower elution strength (higher acetonitrile content) than the initial mobile phase to ensure good peak shape.

• Method Development: Develop a gradient method, starting at high organic content (e.g., 95% acetonitrile) and decreasing to a lower organic content (e.g., 60% acetonitrile) to elute the compound.

• Loading and Elution: Load the sample onto the equilibrated column. Run the gradient and collect fractions corresponding to the main product peak.

• Fraction Analysis and Workup: Analyze the collected fractions by TLC or analytical HPLC to confirm purity. Combine the pure fractions and remove the solvent under reduced pressure. A final lyophilization step may be necessary to remove residual water and buffer.

References

• BioPharma Services. (n.d.). BA Method Development: Polar Compounds. BioPharma Services. Retrieved from [Link]

• Pesek, J. (n.d.). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. Retrieved from [Link]

• Chromatography Forum. (2008). Highly polar compounds. Retrieved from [Link]

• Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

• YouTube. (2022). Amine and HCl - salt formation reaction. Retrieved from [Link]

• University of Alberta. (n.d.). Isolation (Recovery) of amines. Retrieved from [Link]

• Lebleu, T., et al. (2022). Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry, 18, 208-215. Retrieved from [Link]

• Chemistry LibreTexts. (2020). 20.2: Basicity of Amines and Ammonium Salt Formation. Retrieved from [Link]

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Quora. (2021). What is the separation of quaternary ammonium salt from primary, secondary, and tertiary amines? Retrieved from [Link]

• Protheragen. (n.d.). 2-Oxa-5-aza-spiro[11][12]octane. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• ResearchGate. (2017). Purification of organic hydrochloride salt? Retrieved from [Link]

• EPTQ. (n.d.). Chemical analysis in amine system operations. Retrieved from [Link]

• Ramesh, S., et al. (2019). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 17(33), 7751-7755. Retrieved from [Link]

• Sciencemadness Discussion Board. (2018). How do I best conduct a recrystallization when the impurities are similar solubilities as the product? Retrieved from [Link]

• Scribd. (n.d.). HSAS Method. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Retrieved from [Link]

• YouTube. (2020). Chromatography Troubleshooting. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). Facile Synthesis of 2‐azaspiro[3.4]octane. Retrieved from [Link]

• PubMed. (2022). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Retrieved from [Link]

• PubMed. (2010). Synthesis of 2-azaspiro[3.3]heptane-derived amino acids: ornitine and GABA analogues. Retrieved from [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds V: Amine Salts. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). Inline purification in continuous flow synthesis – opportunities and challenges. Retrieved from [Link]

• PubMed Central. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. Retrieved from [Link]

• PubMed. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. Retrieved from [Link]

• Master Organic Chemistry. (2026). Functional Groups In Organic Chemistry. Retrieved from [Link]

• PubMed Central. (n.d.). Production and Isolation of Azaspiracid-1 and -2 from Azadinium spinosum Culture in Pilot Scale Photobioreactors. Retrieved from [Link]

• Google Patents. (n.d.). US7553406B2 - Process for removing polar impurities from hydrocarbons and mixtures of...

• ACS Publications. (2019). Thermal Stability and Explosive Hazard Assessment of Diazo Compounds and Diazo Transfer Reagents. Retrieved from [Link]

• University of Lethbridge OPUS. (n.d.). ISOLATION, PARTIAL PURIFICATION AND CHARACTERIZATION OF AN N-ACETYLTRANSFERASE FROM Streptomyces akiyoshiensis L-138. Retrieved from [Link]

• PubMed. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a log D Lowering Twist. Retrieved from [Link]

• PubMed Central. (2025). Isolation of Underivatized Amino Acids for Radiocarbon Analysis Using a Porous Graphite Column. Retrieved from [Link]

• ResearchGate. (2025). Purification and properties of aromatic amino acid aminotransferases from Azospirillum brasilense UAP 14 strain. Retrieved from [Link]

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• 2. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
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improving the stereoselectivity of aza-spiro[3.4]octane synthesis.

Introduction: The Stereochemical Challenge

Welcome to the technical support hub for aza-spiro[3.4]octane synthesis. This scaffold—a bioisostere for morpholine and piperidine—is increasingly critical in drug discovery for modulating lipophilicity and metabolic stability.

However, constructing the spiro-quaternary carbon with high enantioselectivity (ee) and diastereoselectivity (dr) is notoriously difficult due to:

• Ring Strain: The cyclobutane/azetidine ring introduces significant strain (~26 kcal/mol), making the system prone to ring-opening or polymerization.

• Steric Congestion: Forming a quaternary center at the junction of a 4- and 5-membered ring requires overcoming substantial steric repulsion.

This guide provides modular solutions to these specific problems.

Method Selection & Decision Logic

Before troubleshooting, ensure you are using the correct methodology for your substrate class. Use the decision tree below to validate your synthetic route.

Figure 1: Decision logic for selecting the optimal synthetic route based on starting material availability.

Module A: Pd-Catalyzed Asymmetric Allylic Alkylation (AAA)

Context: This is the "Gold Standard" for generating the quaternary stereocenter with high enantiomeric excess. It typically involves the intramolecular cyclization of a nitrogen nucleophile onto an allylic acetate or carbonate.

Troubleshooting Guide: Low Enantioselectivity (ee < 80%)

Symptom	Root Cause	Corrective Action	Mechanism
Low ee%	Ligand Mismatch	Switch from Trost DACH-Phenyl to DACH-Naphthyl ligands.	The "Naphthyl" pocket is deeper, providing tighter steric confinement for the smaller 4-membered ring transition state [1].
Racemization	Pd-Allyl Isomerization	Add chloride additives (e.g., TBAC, 10 mol%).	Chloride ions coordinate to Pd, accelerating the π-σ-π equilibrium, ensuring the nucleophilic attack is the rate-determining step (Curtain-Hammett conditions) [2].
Low Yield	Proton Shuffle Failure	Check the Base/Solvent pair.	If using BSA (N,O-bis(trimethylsilyl)acetamide), ensure a catalytic amount of acetate (KOAc) is present to initiate the desilylation cycle.

Detailed Protocol: Enantioselective Spirocyclization

Objective: Synthesis of 1-azaspiro[3.4]octane derivative via intramolecular Pd-AAA.

Reagents:

• Substrate: tert-butyl (4-acetoxybut-2-enyl)(2-oxopropyl)carbamate (1.0 equiv)

• Catalyst: Pd₂dba₃·CHCl₃ (2.5 mol %)

• Ligand: (S,S)-DACH-Naphthyl Trost Ligand (5.5 mol %)

• Base: BSA (2.0 equiv) + KOAc (5 mol %)

• Solvent: Degassed CH₂Cl₂ (0.1 M)

Step-by-Step Workflow:

• Catalyst Pre-complexation (Critical):

  • In a flame-dried Schlenk tube, dissolve Pd₂dba₃·CHCl₃ and the Trost Ligand in degassed CH₂Cl₂.

  • Stir at room temperature for 30 minutes . The solution should turn from dark purple to orange/yellow. Why? This ensures the active Pd(0)-ligand species is fully formed before substrate exposure.

• Substrate Addition:

  • Add the allylic acetate substrate dissolved in a minimum amount of CH₂Cl₂.

  • Immediately add BSA followed by solid KOAc.

• Reaction Monitoring:

  • Stir at 0°C to RT. Monitor via TLC.

  • Checkpoint: If reaction stalls, raise temp to 40°C, but monitor ee closely.

• Quench & Workup:

  • Quench with saturated NH₄Cl. Extract with DCM.

  • Purification: Flash chromatography on silica (neutralized with 1% Et₃N to prevent acid-catalyzed ring opening).

Module B: Organocatalysis & Cascade Reactions

Context: For users avoiding transition metals, organocatalytic cascades (e.g., Michael-Michael) utilizing chiral amines or phosphines can construct the spiro core.

Troubleshooting Guide: Diastereocontrol (dr)

Symptom	Root Cause	Corrective Action
High ee, Low dr	Reversible First Step	Lower temperature (-20°C to -78°C) and increase concentration.
Background Reaction	Uncatalyzed Pathway	Use a H-bonding catalyst (Thiourea/Squaramide) to activate the electrophile specifically, rather than relying on general base catalysis [3].

Module C: Ring Stability & Handling

Context: The aza-spiro[3.4]octane core contains a strained azetidine/cyclobutane ring.

Stability FAQ

Q: My product decomposes on the silica column. Why? A: The strained 4-membered ring is acid-sensitive. Silica gel is slightly acidic.

• Fix: Pre-treat the silica column with 1-2% Triethylamine (Et₃N) in hexanes before loading your sample. Alternatively, use neutral alumina.

Q: I see ring-opening during hydrogenation (Cbz removal). A: Palladium on Carbon (Pd/C) can sometimes facilitate ring-opening hydrogenolysis of strained rings adjacent to nitrogen.

• Fix: Use Pd(OH)₂ (Pearlman's catalyst) in MeOH/EtOAc, or switch to dissolving metal reduction (Na/NH₃) if functional groups allow.

Diagnostic Workflow (Graphviz)

Use this flow to diagnose low yield or selectivity in your specific experiment.

Figure 2: Diagnostic workflow for optimizing reaction parameters.

References

• Trost, B. M. , & Jiang, C. (2003). Pd-catalyzed asymmetric allylic alkylation. A short route to the cyclopentyl core of viridenomycin. Organic Letters, 5(9), 1563-1565.[1] Link

• Trost, B. M. , et al. (2021).[1][2] Recent Advances in Enantioselective Pd-Catalyzed Allylic Substitution: From Design to Applications. Chemical Reviews, 121(15). Link

• Laviós, A. , et al. (2021).[3] Asymmetric Organocatalytic Synthesis of aza-Spirocyclic Compounds from Isothiocyanates and Isocyanides. Annalen der Pharmacie. Link

• Hethcox, J. C. , et al. (2024). Enantioselective Nickel-Catalyzed α-Spirocyclization of Lactones. ACS Catalysis. Link

Sources

• 1. Pd-catalyzed asymmetric allylic alkylation. A short route to the cyclopentyl core of viridenomycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. semanticscholar.org [semanticscholar.org]

Technical Guide: Managing Scalability Issues in Spirocyclic Compound Production

Introduction: The "3D" Challenge

Spirocyclic compounds—structures where two rings share a single atom (the spiro center)—are increasingly critical in drug discovery for their ability to "escape flatland," offering improved solubility and metabolic stability compared to flat aromatic systems. However, the very features that make them attractive (quaternary carbon centers, steric rigidity) create significant hurdles during scale-up from gram to kilogram quantities.

This guide addresses the three primary bottlenecks in spirocycle production: hazardous reagent management , quaternary center formation (thermodynamics) , and purification of non-crystalline intermediates .

Troubleshooting Modules (Q&A)

Module A: Synthetic Route Selection & Safety

Issue: Our lab-scale route uses diazomethane or azide chemistry to form the spiro ring. We cannot scale this safely.

Root Cause: Many discovery-stage routes rely on high-energy reagents (carbenes, nitrenes) to overcome the steric barrier of forming a quaternary center. These reactions often exhibit rapid heat release (high

) and involve potentially explosive intermediates not suitable for batch reactors >5L.

Technical Solution:

• Transition to Flow Chemistry: For diazocarbonyl-mediated cyclizations (e.g., Buchner reactions or cyclopropanations), continuous flow reactors allow you to generate the hazardous intermediate in situ and consume it immediately, keeping the active inventory low.

• Route Redesign (Strain-Release): Switch to "strain-release" reagents. For example, using bicyclo[1.1.0]butanes or epoxides as electrophiles can build spiro[3.3] systems without gas evolution hazards.

Decision Matrix: Batch vs. Flow

Figure 1: Decision logic for selecting reactor type based on thermal hazards common in spirocyclization.

Module B: Reaction Optimization (Quaternary Centers)

Issue: Yields drop significantly when scaling the spiro-cyclization step (e.g., double alkylation). We see unreacted starting material and oligomers.

Root Cause: Forming a quaternary carbon is sterically demanding. In large batch reactors, mixing efficiency (mass transfer) often drops, creating "hot spots" or concentration gradients. If the reaction relies on kinetic deprotonation (e.g., using LDA or LiHMDS), slow mixing leads to side reactions (Claisen condensations) rather than the desired cyclization.

Technical Solution:

• Dosing Control: Do not dump reagents. Use a semi-batch protocol where the base is added slowly to the substrate (or vice versa) to maintain a low concentration of the reactive enolate.

• Temperature Management: The formation of the spiro-center is often endothermic or requires high activation energy, but the deprotonation is exothermic. Separate these steps if possible.

• Solvent Switch: Replace diethyl ether (flammable, low boiling) with 2-MeTHF or CPME (Cyclopentyl methyl ether). These have higher boiling points (allowing higher reaction temps to overcome steric barriers) and better phase separation for workup.

Module C: Purification & Isolation

Issue: Our spirocyclic product is an oil and requires column chromatography, which is too expensive at 1kg scale.

Root Cause: Spirocycles often lack the planar pi-stacking interactions that facilitate crystallization. They tend to be "greasy" and amorphous.

Technical Solution:

• Salt Screening: If the spirocycle contains an amine (e.g., azaspiro compounds), screen for crystalline salts. p-Toluenesulfonic acid (Tosylate) and Oxalic acid are historically successful for rigid spiro-amines.

• Functional Handle Derivatization: If the product is an intermediate, consider oxidizing an alkene side-chain to an aldehyde or carboxylic acid . These polar groups often induce crystallinity (see Vertex Pharmaceuticals case study in References).

• Distillation: For stable, low-molecular-weight spirocycles (like spiro[3.3]heptane), vacuum distillation is a viable scalable alternative to chromatography.

Detailed Protocol: Scalable Synthesis of Spiro[3.3]heptane-2,6-dione

This protocol illustrates the "Double Alkylation" strategy, optimized for safety and crystallization.

Target: 500g Scale Chemistry: Double displacement of pentaerythritol derivates or malonate alkylation.

Phase 1: Cyclization (The Critical Step)

Safety Note: This reaction involves significant exotherms. Ensure cooling jacket is active.

• Reactor Prep: Inert a 10L jacketed reactor with N2. Set jacket temperature to 0°C.

• Charging: Charge Diethyl malonate (1.0 equiv) and 1,3-dibromo-2,2-dimethoxypropane (1.05 equiv) in DMF (5 vol).

  • Why DMF? High polarity stabilizes the transition state for the double alkylation.

• Base Addition (Controlled): Add Cs2CO3 (2.5 equiv) via a solids hopper over 2 hours.

  • Critical Parameter: Monitor internal temp. Do not exceed 25°C during addition.

• Reaction: Heat to 60°C for 12 hours. Monitor by HPLC for consumption of malonate.

• Quench: Cool to 20°C. Add water (10 vol) slowly.

Phase 2: Workup & "Trick" Crystallization

Standard extraction yields an oil. We will use a saponification trick to get a solid.

• Extraction: Extract with MTBE (3 x 3 vol). Wash organics with Brine.

• Saponification (The Fix): Instead of isolating the diester oil, swap solvent to MeOH (5 vol). Add NaOH (4 equiv, aq). Heat to reflux (decarboxylation sequence).

• Isolation: Acidify with HCl to pH 1. The resulting Spiro[3.3]heptane-2,6-dicarboxylic acid precipitates as a white solid.

• Filtration: Filter and wash with cold water.

  • Result: You now have a crystalline solid that can be stored or re-esterified if needed, avoiding silica gel columns entirely.

Visualizing the Process Workflow

Figure 2: Optimized workflow avoiding chromatography by converting oily diester intermediates into crystalline acids.

References

• Zhang, Y., et al. (2024). "Development of a Kilogram-Scale Chemical Process for a Chiral Spirocyclic Isoxazolone." Organic Process Research & Development.

• Mykhailiuk, P. (2023).[1] "Spiro[3.3]heptane as a Non-collinear Benzene Bioisostere." ChemRxiv.

• SpiroChem. (n.d.). "Flow Chemistry: Revolutionizing synthesis with continuous flow technology."[2] SpiroChem Technology Platform.

• Buré, J. L., et al. (2025). "Accelerating Spirocyclic Polyketide Synthesis using Flow Chemistry." ResearchGate.[3][4]

• Wipf, P., et al. (2023). "Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements." Tetrahedron.

Sources

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• 2. Flow Chemistry | SpiroChem [spirochem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Preserving Stereochemical Integrity in the Functionalization of 2-(Boc-amino)-6-aza-spiro[3.4]octane

Document ID: TSC-2026-02-FN-001

Introduction

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-(Boc-amino)-6-aza-spiro[3.4]octane. This unique spirocyclic scaffold is a valuable building block in medicinal chemistry due to its rigid, three-dimensional structure.[1][2] However, the chiral center at the C2 position, adjacent to the Boc-protected amine, presents a significant challenge: the risk of racemization during functionalization of the secondary amine at the 6-position.

This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate these challenges and maintain the enantiopurity of your compounds. We will delve into the mechanisms of racemization and provide actionable strategies to mitigate this undesired side reaction.

I. Understanding the Risk: Why Racemization Occurs

Before troubleshooting, it's crucial to understand the underlying chemical principles that make the chiral center in 2-(Boc-amino)-6-aza-spiro[3.4]octane susceptible to racemization. The primary mechanism of concern is the formation of a planar achiral intermediate.

Q1: What is racemization and why is it a concern for this specific molecule?

A: Racemization is the conversion of an enantiomerically pure substance into a mixture of equal parts of both enantiomers (a racemate), resulting in the loss of optical activity.[3] For pharmaceutical applications, this is a critical issue as often only one enantiomer of a chiral drug is therapeutically active, while the other can be inactive or even cause harmful side effects.[4] In the case of 2-(Boc-amino)-6-aza-spiro[3.4]octane, the stereocenter at C2 is vulnerable. Functionalization of the secondary amine at the 6-position often requires basic conditions, which can facilitate the removal of the proton at the C2 position. This deprotonation leads to the formation of a planar enolate or a related achiral intermediate, and subsequent reprotonation can occur from either face, leading to a loss of the original stereochemistry.[5]

Q2: Which reaction conditions are most likely to cause racemization in this system?

A: The primary culprits for racemization in α-amino carbonyl-type structures are conditions that promote the formation of a planar intermediate. For 2-(Boc-amino)-6-aza-spiro[3.4]octane, these include:

• Strong Bases: Non-nucleophilic strong bases like lithium diisopropylamide (LDA) or potassium tert-butoxide can readily deprotonate the α-carbon.

• Elevated Temperatures: Higher reaction temperatures provide the necessary activation energy for deprotonation and increase the rate of racemization.[6]

• Protic Solvents: Polar protic solvents can facilitate proton exchange, contributing to racemization.

• Prolonged Reaction Times: The longer the chiral compound is exposed to racemization-inducing conditions, the greater the extent of stereochemical scrambling.

Q3: Are there any specific functionalization reactions that are particularly high-risk for racemization?

A: Yes, reactions that involve the activation of the C2 position or that are conducted under harsh conditions are of particular concern. For instance, alkylation or acylation of the secondary amine at the 6-position using strong bases and electrophiles should be approached with caution. Any reaction sequence that might transiently deprotect the Boc group and expose the primary amine under non-ideal pH conditions could also increase the risk.

II. Troubleshooting Guide: Diagnosing and Solving Racemization Issues

This section provides a structured approach to identifying and resolving racemization problems during your experiments.

Problem 1: Significant loss of enantiomeric excess (ee) is observed after N-functionalization.

This is the most common issue encountered. The troubleshooting workflow below will guide you through a logical process to pinpoint the cause and implement a solution.

Caption: Troubleshooting workflow for racemization.

Problem 2: Inconsistent results in enantiomeric excess between batches.

Inconsistent results often point to subtle variations in reaction setup and execution.

• Moisture Content: Ensure all reagents and solvents are scrupulously dried. Trace amounts of water can affect the performance of bases and contribute to proton exchange.

• Rate of Addition: The rate at which reagents are added, particularly the base and electrophile, can influence local concentrations and heat generation. A slow, controlled addition at low temperature is recommended.

• Inert Atmosphere: Conduct reactions under an inert atmosphere (e.g., argon or nitrogen) to prevent side reactions with atmospheric components that could generate species that promote racemization.

III. Frequently Asked Questions (FAQs) & Preventative Strategies

This section addresses common questions and provides proactive strategies to minimize the risk of racemization from the outset.

Q4: What are the best practices for selecting a base for N-functionalization to avoid racemization?

A: The choice of base is critical. The ideal base should be strong enough to deprotonate the secondary amine for the desired reaction but not so strong that it readily abstracts the proton at the C2 position.

Base	pKa of Conjugate Acid	Typical Conditions	Racemization Risk	Comments
Triethylamine (TEA)	~10.8	0°C to rt	Low to Moderate	Often suitable for acylations with activated esters.
Diisopropylethylamine (DIPEA)	~11	0°C to rt	Low	A hindered base that is less likely to cause deprotonation at C2.
2,6-Lutidine	~6.7	0°C to rt	Very Low	A non-nucleophilic base, good for reactions sensitive to stronger bases.
Potassium Carbonate	~10.3	rt to reflux	Moderate to High	Heterogeneous, can lead to localized high base concentration.
Sodium Hydride (NaH)	~35	0°C to rt	High	A very strong base that should generally be avoided.

Recommendation: Start with a hindered, non-nucleophilic amine base like diisopropylethylamine (DIPEA) at low temperatures.

Q5: How does solvent choice impact racemization?

A: The solvent plays a crucial role in stabilizing intermediates and influencing reaction pathways.

• Aprotic Solvents: Non-polar, aprotic solvents such as tetrahydrofuran (THF), dichloromethane (DCM), and toluene are generally preferred. They do not participate in proton transfer and are less likely to facilitate racemization.

• Polar Aprotic Solvents: Solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) can be used but may increase the risk of racemization due to their ability to solvate ions and potentially increase the effective basicity of reagents.[7]

• Protic Solvents: Alcohols and water should be avoided as they can act as proton sources and promote racemization.[7]

Q6: Are there alternative functionalization strategies that are less prone to racemization?

A: Yes, consider alternative synthetic routes that avoid harsh conditions:

• Reductive Amination: If introducing an alkyl group, reductive amination can be a milder alternative to direct alkylation with a strong base. This involves reacting the secondary amine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ.

• Buchwald-Hartwig Amination: For the introduction of aryl or heteroaryl groups, palladium-catalyzed cross-coupling reactions can often be performed under conditions that are compatible with chiral centers.

• Enzymatic Methods: In some cases, enzymatic approaches can offer high stereoselectivity under mild conditions.[8][9]

IV. Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for key experiments, with a focus on minimizing racemization.

Protocol 1: General Procedure for N-Acylation with Minimal Racemization

This protocol is designed for the acylation of the 6-aza position with an acid chloride.

Caption: N-Acylation experimental workflow.

Materials:

• 2-(Boc-amino)-6-aza-spiro[3.4]octane

• Acid chloride (1.1 equivalents)

• Diisopropylethylamine (DIPEA) (1.5 equivalents)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Under an inert atmosphere (argon or nitrogen), dissolve 2-(Boc-amino)-6-aza-spiro[3.4]octane (1 equivalent) and DIPEA (1.5 equivalents) in anhydrous DCM.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of the acid chloride (1.1 equivalents) in anhydrous DCM dropwise over 10-15 minutes.

• Stir the reaction at 0°C and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Once the starting material is consumed (typically 1-2 hours), quench the reaction by adding saturated aqueous NH₄Cl.

• Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Critical Parameters:

• Temperature: Maintaining a low temperature (0°C) is crucial to minimize the rate of potential side reactions, including racemization.

• Base: The use of the hindered base DIPEA is key to avoiding deprotonation at the C2 position.

• Stoichiometry: Using a slight excess of the acid chloride ensures complete consumption of the starting material, but a large excess should be avoided.

Protocol 2: Chiral HPLC Analysis to Determine Enantiomeric Excess

This protocol outlines a general method for determining the enantiomeric purity of your functionalized product.

Sample Preparation:

• Dissolve a small amount (approx. 1 mg) of the purified product in the mobile phase.

• Filter the sample through a 0.22 µm syringe filter before injection.

HPLC Conditions (Example):

• Column: A suitable chiral stationary phase (CSP) column (e.g., Chiralpak IA, IB, IC, etc.). The choice of column will be compound-specific and may require screening.

• Mobile Phase: A mixture of hexanes and isopropanol is a common starting point. The ratio will need to be optimized to achieve baseline separation of the enantiomers.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV detection at an appropriate wavelength (e.g., 210 nm or 254 nm).

• Column Temperature: Ambient or controlled (e.g., 25°C).

Analysis:

• Inject a small volume (e.g., 5-10 µL) of the sample.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess (ee) using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100 where Area₁ and Area₂ are the peak areas of the major and minor enantiomers, respectively.

V. Conclusion

Maintaining the stereochemical integrity of 2-(Boc-amino)-6-aza-spiro[3.4]octane during functionalization is a challenge that can be overcome with a thorough understanding of the underlying reaction mechanisms and careful control of reaction parameters. By selecting mild bases, using aprotic solvents, maintaining low reaction temperatures, and minimizing reaction times, researchers can successfully synthesize novel derivatives of this valuable scaffold while preserving its crucial chirality. This guide serves as a starting point for troubleshooting and optimizing your synthetic procedures. For further assistance, please do not hesitate to contact our technical support team.

VI. References

• Mutti, F. G., & Kroutil, W. (2011). Enzymatic racemization of amines catalyzed by enantiocomplementary ω-transaminases. Angewandte Chemie International Edition, 50(36), 8356-8367. [Link]

• Hallas, G. (2014). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Manchester Thesis. [Link]

• Somfai, P. (2008). Chapter 3: Racemization, Enantiomerization and Diastereomerization. In Stereochemistry: Workbook. Wiley. [Link]

• Gotor-Fernández, V., & Gotor, V. (2011). Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. Chirality, 23(1), 45-53. [Link]

• Clayden, J., & Moran, W. J. (2007). Racemisation in Chemistry and Biology. University of Manchester. [Link]

• Ma, J., & Zhang, Y. (2016). Design, Synthesis, and Application of a Type of Chiral Spirocyclic Naphthylamines. Journal of the American Chemical Society, 138(1), 251-260. [Link]

• Feula, A., Dhillon, S., Byravan, R., & Fossey, J. S. (2013). Synthesis of azetidines and pyrrolidines via iodocyclisation of homoallyl amines and exploration of activity in a zebrafish embryo assay. Organic & Biomolecular Chemistry, 11(34), 5694-5702. [Link]

• Pinnen, F., & Antonucci, R. (1993). Racemization of alpha-amino acid esters by aliphatic ketones in the presence of carboxylic acids. International Journal of Peptide and Protein Research, 41(4), 323-325. [Link]

• Ramadas, B., et al. (2014). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry, 12(35), 6848-6851. [Link]

• ResearchGate. (2022). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. [Link]

• Organic Chemistry Portal. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination. [Link]

• Yokoyama, Y., Hikawa, H., & Murakami, Y. (2001). Does water suppress the racemization and decomposition of amino acids?. Journal of the Chemical Society, Perkin Transactions 1, (12), 1431-1434. [Link]

• Wang, C., et al. (2017). Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines. Nature Communications, 8(1), 1-8. [Link]

• Ten Hoeve, W., & Wynberg, H. (1980). Chiral spiranes. Optical activity and nuclear magnetic resonance spectroscopy as a proof for stable twist conformations. The Journal of Organic Chemistry, 45(15), 2925-2930. [Link]

• PubChem. 2-(boc-amino)-6-aza-spiro[3.4]octane. [Link]

• MySkinRecipes. 2-(Boc-amino)-6-aza-spiro[3.4]octane. [Link]

• ResearchGate. (2022). Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry. [Link]

• YouTube. (2024). CHEM 2325 Module 27: Alpha Substitution Reactions - Racemization. [Link]

• Zhou, C., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 1-11. [Link]

• The Journal of Organic Chemistry. (2024). Synthesis of Spiro[Indane-1,3-Dione-2-Pyrrolidines] by the Reaction of 2-(2′-Ketoalkyl)-1,3-Indandiones with Triazinanes. [Link]

• Star-Protocols. (2023). Selective quantitative N-functionalization of unprotected α-amino acids using NHC-Ir(III) catalyst. [Link]

• Zhang, L., et al. (2020). Understanding ring-closing and racemization to prepare α-amino acid NCA and NTA monomers: a DFT study. Physical Chemistry Chemical Physics, 22(27), 15467-15475. [Link]

• Forró, E., & Fülöp, F. (2025). Studies on the Synthesis of Some Functionalized Azaheterocycles through Oxidative Ring Opening/Ring Closing by Reductive Amination. Asian Journal of Organic Chemistry. [Link]

• Bakulina, O. Y., et al. (2022). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). Molecules, 27(19), 6549. [Link]

• González-Gómez, J. C., Foubelo, F., & Yus, M. (2019). Preparation of Enantioenriched Homoallylic Primary Amines. Organic Syntheses, 96, 179-194. [Link]

• The Journal of Organic Chemistry. (2024). Synthesis of Spiro[Indane-1,3-Dione-2-Pyrrolidines] by the Reaction of 2-(2′-Ketoalkyl)-1,3-Indandiones with Triazinanes. [Link]

• Nature Communications. (2022). Enantiopure synthesis of[3]helicene based molecular lemniscates and their use in chiroptical materials. [Link]

• Chemical Communications. (2021). Recent advances in the synthesis of chiral α-tertiary amines via transition-metal catalysis. [Link]

• Fotheringham, I., et al. (2006). Preparative deracemization of unnatural amino acids. Biochemical Society Transactions, 34(Pt 2), 287-290. [Link]

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• 5. m.youtube.com [m.youtube.com]
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• 7. Does water suppress the racemization and decomposition of amino acids? - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 8. Enzymatic racemization of amines catalyzed by enantiocomplementary ω-transaminases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

common byproducts in the synthesis of 2,6-diazaspiro[3.4]octane systems.

The following technical guide is designed for the 2,6-Diazaspiro[3.4]octane Technical Support Center . It addresses the specific synthetic challenges, byproduct profiles, and purification strategies for this high-value medicinal chemistry scaffold.

Status: Operational | Topic: Impurity Profiling & Troubleshooting | Ticket ID: SPIRO-34-OCT

System Overview & Synthetic Logic

The 2,6-diazaspiro[3.4]octane core is a rigid, spirocyclic diamine increasingly used as a surrogate for piperazine or morpholine to improve the physicochemical properties (

character) of drug candidates.[1]

The synthesis typically follows one of two primary architectural routes. Understanding which route you are using is critical for identifying your specific impurities.

• Route A: Stepwise Cyclization (The "Gem-Disubstitution" Approach)

  • Mechanism:[2][3][4] Double nucleophilic substitution of a 1,1-bis(electrophile) (e.g., mesylate/tosylate) by a primary amine.

  • Key Challenge: Controlling intramolecular vs. intermolecular cyclization.

• Route B: [3+2] Cycloaddition (The "Azomethine Ylide" Approach)

  • Mechanism:[2][3][4] Reaction of an azomethine ylide (generated from a glycine imine or similar) with a methylene-azetidine or methylene-pyrrolidine.

  • Key Challenge: Regio- and stereocontrol.[5][6][7]

Troubleshooting Guide: Common Byproducts & Solutions

This section addresses specific issues reported by users. Identify your symptom below to find the corresponding solution.

Issue 1: "I see a persistent impurity at M+18 or M+H+18 in LCMS."

Diagnosis: Open-Chain Hydrolysis Intermediate (Linear Monocyclization Product) In Route A , this indicates that the second alkylation step failed to close the spiro ring. The intermediate has hydrolyzed (or failed to cyclize), leaving a linear alcohol or unreacted leaving group.

• Mechanism: The amine reacts with one arm of the bis-electrophile but fails to displace the second leaving group due to steric strain or insufficient base strength.

• Corrective Action:

  • Dilution: This reaction must be run under high dilution conditions (0.01 M - 0.05 M) to favor intramolecular cyclization over intermolecular polymerization.

  • Temperature: Increase reaction temperature (reflux in MeCN or Toluene) to overcome the activation energy barrier of forming the strained azetidine ring.

  • Base Switch: Switch from DIPEA/TEA to an inorganic base like

    or (cesium effect) to facilitate ring closure.

Issue 2: "My product contains a 'dimer' with double the molecular weight."

Diagnosis: Intermolecular Dimerization Instead of the amine biting its own tail to form the spiro center, it reacted with a second molecule of the electrophile.

• Root Cause: Concentration is too high.

• Protocol Adjustment:

  • Dosing: Add the amine slowly (syringe pump) to the solution of the bis-electrophile.

  • Solvent: Ensure the solvent is anhydrous; water can compete as a nucleophile or disrupt the transition state.

Issue 3: "I have a byproduct with M-2 (unsaturation) relative to the starting material."

Diagnosis: Elimination Product (Exocyclic Alkene) If you are using mesylates or tosylates on a quaternary carbon (common in Route A precursors), the base may act as a Brønsted base rather than a nucleophilic promoter, causing E2 elimination.

• Identification: Look for vinyl proton signals in

  NMR (5.5 - 6.5 ppm).

• Remediation:

  • Use a less bulky, more nucleophilic amine if possible.

  • Lower the reaction temperature.

  • Switch leaving groups to Triflate (highly reactive, allows milder conditions) or Iodide (better nucleophile/leaving group balance).

Issue 4: "The [3+2] Cycloaddition yielded a mixture of isomers."

Diagnosis: Regioisomeric Impurity In Route B , the azomethine ylide can add across the double bond in two orientations. While electronic bias usually favors the 2,6-diazaspiro system, steric clashes can lead to the formation of "wrong-way" regioisomers or diastereomers.

• Mitigation:

  • Catalyst Control: If using metal-catalyzed cycloaddition (e.g., Ag(I) or Cu(I)), ligand screening is essential to enforce regioselectivity.

  • Substrate Design: Ensure the electron-withdrawing group on the dipolarophile is sufficiently polarizing to direct the nucleophilic attack of the ylide.

Visualizing the Impurity Landscape

The following diagram illustrates the formation pathways for the target scaffold and its primary byproducts.

Caption: Figure 1. Reaction pathway analysis for Route A (Stepwise Cyclization) showing critical divergence points for impurity formation.

Data Summary: Impurity Profiling

Use this table to correlate your analytical data with likely structural defects.

Impurity Type	Relative Retention (RP-HPLC)	Mass Shift (vs Target)	Likely Cause	Mitigation Strategy
Linear Mono-alkyl	0.8 - 0.9 (More Polar)	+ Leaving Group Mass	Incomplete Cyclization	Increase Temp, Extend Time, Switch Base ( )
Dimer	1.2 - 1.4 (Less Polar)	~2x Mass	Concentration too high	High Dilution (<0.05 M), Slow Addition
Elimination Product	1.1 (Similar Polarity)	- Leaving Group + H	E2 mechanism dominant	Lower Temp, Change Leaving Group (OTs OTf)
Regioisomer	1.0 (Co-eluting)	Same Mass	[3+2] Selectivity failure	Recrystallization (Oxalate salt), Chiral HPLC

Standard Operating Procedure (SOP): Optimized Cyclization

This protocol is optimized to minimize dimerization and elimination byproducts in the formation of the spiro-pyrrolidine ring (Route A context).

Reagents:

• Substrate: 3,3-bis(bromomethyl)azetidine derivative (or equivalent).

• Nucleophile: Benzylamine (or desired amine).

• Base: Cesium Carbonate (

  ) - Crucial for the "Cesium Effect" in ring closure.

• Solvent: Acetonitrile (MeCN), anhydrous.

Protocol:

• Preparation: Dissolve the bis-electrophile (1.0 equiv) in anhydrous MeCN to a concentration of 0.02 M (Critical: High Dilution).

• Activation: Add

  (3.0 equiv) to the solution.

• Addition: Dissolve the amine (1.1 equiv) in MeCN. Add this solution dropwise over 2 hours to the refluxing reaction mixture.

  • Why? Keeping the free amine concentration low prevents it from reacting with two separate electrophile molecules (dimerization).

• Reaction: Reflux for 12–24 hours. Monitor by LCMS for the disappearance of the mono-alkylated intermediate.

• Workup: Filter off inorganic solids. Concentrate the filtrate.

• Purification:

  • Salt Formation: Dissolve crude oil in EtOH. Add oxalic acid (1.0 equiv). The 2,6-diazaspiro[3.4]octane oxalate salt often precipitates as a white solid, leaving impurities in the mother liquor [1].

Frequently Asked Questions (FAQ)

Q: Why is the oxalate salt preferred for isolation? A: The free base of 2,6-diazaspiro[3.4]octane is often an oil or a low-melting solid that is difficult to handle. The oxalate salt is highly crystalline, non-hygroscopic, and effectively purifies the compound from non-basic impurities (like elimination products) via precipitation [2].

Q: Can I use N-Boc protection during the cyclization? A: Yes, but be cautious. If generating the azetidine ring second, the N-Boc group on the linear amine can reduce nucleophilicity. Conversely, if the azetidine is already formed and N-Boc protected, it is stable. Orthogonal protection (e.g., N-Boc on one ring, N-Benzyl on the other) is standard practice to allow selective functionalization later [3].

Q: My [3+2] cycloaddition yield is low (<30%). Why? A: This reaction is sensitive to the electronic matching of the dipole and dipolarophile. If using a glycine imine ester, ensure your alkene (e.g., methylene azetidine) is sufficiently electron-deficient. Also, strictly exclude water, as it hydrolyzes the imine precursor before the ylide can form.

References

• Ramesh, S., et al. (2019).[8] Facile synthesis of 2-azaspiro[3.4]octane.[6][9][10][11] Organic & Biomolecular Chemistry, 17(6), 1373-1378. Link

• Burkhard, J. A., et al. (2010). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Angewandte Chemie International Edition, 49(20), 3524–3529. Link

• Wuitschik, G., et al. (2008). Spirocyclic oxetanes: Synthesis and properties. Angewandte Chemie International Edition, 47(24), 4512-4515. Link

• Mikhailiuk, P. K. (2015). Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues.[10][11] Synlett, 26(14), 1947-1952. Link

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]
• 5. A two-step Kinugasa/Conia-ene-type sequential reaction for the asymmetric synthesis of 8-methylene-2,6-diazaspiro[3.4]octane-1,5-diones - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. ochem.weebly.com [ochem.weebly.com]
• 8. rsc.org [rsc.org]
• 9. Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Selective N-Alkylation of the 6-Aza-Spiro[3.4]octane Core

Welcome to the technical support center for the selective N-alkylation of the 6-aza-spiro[3.4]octane core. This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this valuable spirocyclic scaffold. The unique three-dimensional structure of 6-aza-spiro[3.4]octane makes it an attractive building block in modern drug discovery, offering a pathway to novel chemical space away from "flatland" aromatic compounds.

This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the specific challenges you may encounter during the N-alkylation of this secondary amine.

Introduction: The Importance of the 6-Aza-Spiro[3.4]octane Scaffold

The 6-aza-spiro[3.4]octane motif is a key structural component in a variety of biologically active molecules. Its rigid, spirocyclic nature can confer improved physicochemical properties, such as increased solubility and metabolic stability, while providing a defined vector for substituent placement. Selective N-alkylation is a critical step in the elaboration of this core, allowing for the introduction of a wide range of functional groups to modulate pharmacological activity.

This guide will focus on three primary methods for N-alkylation:

• Direct Alkylation with Alkyl Halides: A classic and straightforward approach.

• Reductive Amination: A versatile method for introducing diverse alkyl groups from aldehydes and ketones.

• Buchwald-Hartwig Amination: A powerful tool for the formation of C-N bonds with aryl and heteroaryl partners.

Troubleshooting Guides & FAQs

This section is formatted in a question-and-answer style to directly address common issues encountered in the lab.

Direct Alkylation with Alkyl Halides

Question 1: My direct alkylation of 6-aza-spiro[3.4]octane with an alkyl bromide is sluggish and gives a low yield. What are the likely causes and how can I improve it?

Answer:

Low reactivity in direct N-alkylation of the 6-aza-spiro[3.4]octane core can stem from several factors. Here’s a systematic approach to troubleshooting this issue:

• Cause A: Insufficiently Reactive Alkylating Agent.

  • Explanation: The reactivity of alkyl halides follows the order I > Br > Cl. If you are using an alkyl chloride, the reaction may be inherently slow.

  • Solution:

    • Switch to a more reactive halide: If possible, use the corresponding alkyl bromide or iodide.

    • In situ activation: If you must use an alkyl chloride or bromide, consider adding a catalytic amount of sodium or potassium iodide (Finkelstein reaction conditions) to generate the more reactive alkyl iodide in situ.

• Cause B: Inappropriate Base and/or Solvent Combination.

  • Explanation: The choice of base and solvent is crucial. The base must be strong enough to deprotonate the resulting ammonium salt, but its solubility and the solubility of the amine starting material in the chosen solvent are critical for reaction efficiency.

  • Solution:

    • Base Selection: For simple alkylations, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective. For more hindered systems or less reactive alkyl halides, a stronger, non-nucleophilic organic base like N,N-diisopropylethylamine (DIPEA or Hünig's base) may be necessary.

    • Solvent Optimization: Acetonitrile (ACN) and N,N-dimethylformamide (DMF) are common solvents for this transformation. If solubility is an issue, DMF is often a better choice. Ensure your solvent is anhydrous, as water can interfere with the reaction.

• Cause C: Steric Hindrance.

  • Explanation: The 6-aza-spiro[3.4]octane core, while not exceptionally bulky, can present some steric hindrance, especially with bulky alkylating agents.

  • Solution:

    • Increase Reaction Temperature: Gently heating the reaction mixture can often overcome the activation energy barrier. Monitor the reaction carefully by TLC or LC-MS to avoid decomposition.

    • Consider an alternative strategy: If direct alkylation consistently fails, reductive amination may be a more suitable approach for introducing sterically demanding groups.

Question 2: I am observing a significant amount of a dialkylated byproduct in my reaction. How can I prevent this?

Answer:

While overalkylation is a more common issue with primary amines, it can sometimes be observed with secondary amines, especially under forcing conditions or with highly reactive alkylating agents.

• Explanation: The product, a tertiary amine, can be further alkylated to form a quaternary ammonium salt.

• Solution:

  • Control Stoichiometry: Use a slight excess of the 6-aza-spiro[3.4]octane (e.g., 1.2-1.5 equivalents) relative to the alkyl halide.

  • Slow Addition: Add the alkyl halide dropwise to the reaction mixture containing the amine and base. This keeps the concentration of the alkylating agent low at any given time, favoring mono-alkylation.

  • Lower Reaction Temperature: Running the reaction at a lower temperature can increase selectivity.

  • Use a Bulky Base: A sterically hindered base like DIPEA can sometimes help to minimize overalkylation.

Reductive Amination

Question 3: My reductive amination of 6-aza-spiro[3.4]octane with an aldehyde is not going to completion, and I see unreacted starting materials.

Answer:

Incomplete conversion in reductive amination often points to issues with either the initial iminium ion formation or the subsequent reduction step.

• Cause A: Inefficient Iminium Ion Formation.

  • Explanation: The reaction between the secondary amine and the carbonyl compound to form the iminium ion is a reversible equilibrium. Water is a byproduct of this step, and its presence can shift the equilibrium back towards the starting materials.

  • Solution:

    • Add a Dehydrating Agent: Include anhydrous magnesium sulfate (MgSO₄) or molecular sieves in the reaction mixture to sequester the water that is formed.

    • Acid Catalysis: A catalytic amount of a weak acid, such as acetic acid, can promote iminium ion formation. However, be mindful of the pH, as strongly acidic conditions can protonate the amine, rendering it non-nucleophilic.

    • Pre-formation of the Iminium Ion: For particularly challenging substrates, you can stir the amine and carbonyl compound together for a period (e.g., 1-2 hours) before adding the reducing agent to allow for sufficient iminium ion formation.[1]

• Cause B: Ineffective Reduction.

  • Explanation: The choice of reducing agent is critical and depends on the reactivity of the iminium ion and the other functional groups present in your molecule.

  • Solution:

    • Select the Right Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and highly effective reducing agent for reductive aminations and is often the first choice.[1] It is particularly good because it can be added directly to the mixture of the amine and carbonyl. Sodium cyanoborohydride (NaBH₃CN) is also effective but is toxic. Sodium borohydride (NaBH₄) can also be used, but it can also reduce the starting aldehyde or ketone, so it's best to add it after the iminium ion has formed.[2][3]

    • Solvent Choice: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are excellent solvents for reactions using NaBH(OAc)₃. Methanol is often used with NaBH₃CN or NaBH₄.

Question 4: I am trying to perform a reductive amination with a ketone, and the reaction is much slower than with an aldehyde. What can I do?

Answer:

Ketones are generally less electrophilic than aldehydes and can be more sterically hindered, leading to slower rates of iminium ion formation.

• Solution:

  • Increase Reaction Temperature: Gently heating the reaction can accelerate the formation of the iminium ion.

  • Use a Lewis Acid: The addition of a Lewis acid, such as titanium(IV) isopropoxide (Ti(Oi-Pr)₄) or zinc chloride (ZnCl₂), can activate the ketone towards nucleophilic attack by the amine.[3]

  • Longer Reaction Time: Be patient. Reactions with ketones may require longer reaction times to go to completion. Monitor the progress by an appropriate method (TLC, LC-MS, or NMR).

Buchwald-Hartwig Amination

Question 5: I am attempting an N-arylation of 6-aza-spiro[3.4]octane with an aryl bromide, but I am getting a low yield and some dehalogenation of my aryl bromide.

Answer:

Low yields and side reactions in Buchwald-Hartwig aminations are common challenges that can often be overcome by careful optimization of the catalytic system.

• Cause A: Suboptimal Ligand Choice.

  • Explanation: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle (oxidative addition and reductive elimination). The choice of ligand is highly dependent on the specific substrates.

  • Solution:

    • Screen Different Ligands: For the coupling of a secondary amine like 6-aza-spiro[3.4]octane, bulky, electron-rich phosphine ligands are generally a good starting point. Consider ligands such as XPhos, RuPhos, or BrettPhos.[4]

    • Use Pre-catalysts: Using well-defined palladium pre-catalysts that incorporate the desired ligand can lead to more reproducible results.

• Cause B: Incorrect Base.

  • Explanation: The base is critical for the deprotonation of the amine to form the active nucleophile. A base that is too weak may not be effective, while a base that is too strong can lead to side reactions.

  • Solution:

    • Common Bases: Strong, non-nucleophilic bases are typically used. Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and cesium carbonate (Cs₂CO₃) are common choices.[5] The choice of base can be substrate-dependent, so a small screen may be necessary.

• Cause C: Catalyst Deactivation or Inhibition.

  • Explanation: The palladium catalyst can be sensitive to impurities in the starting materials or solvent. Dehalogenation of the aryl halide is a known side reaction that can compete with the desired C-N bond formation.

  • Solution:

    • Ensure High Purity: Use purified starting materials and anhydrous, degassed solvents.

    • Optimize Reaction Conditions: Lowering the reaction temperature or catalyst loading can sometimes minimize side reactions.

    • Ligand-to-Palladium Ratio: The ratio of ligand to palladium can be important. Generally, a ratio of 1:1 to 2:1 is used.

Experimental Protocols

The following protocols are general procedures and may require optimization for your specific substrate and scale.

Protocol 1: Direct N-Alkylation with an Alkyl Bromide

This protocol is adapted from a general procedure for the N-alkylation of a similar spirocyclic amine, 2-azaspiro[4.4]nonane.[6]

Materials:

• 6-Aza-spiro[3.4]octane

• Alkyl bromide (1.1 eq)

• Anhydrous potassium carbonate (K₂CO₃, 2.0 eq)

• Anhydrous acetonitrile (CH₃CN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 6-aza-spiro[3.4]octane (1.0 eq) in anhydrous acetonitrile, add the alkyl bromide (1.1 eq) and anhydrous potassium carbonate (2.0 eq).

• Stir the reaction mixture at room temperature or heat to a gentle reflux. The optimal temperature will depend on the reactivity of the alkyl bromide.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in dichloromethane and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-alkylated 6-aza-spiro[3.4]octane.

Protocol 2: Reductive Amination with an Aldehyde

This protocol is based on a general procedure for reductive amination using sodium triacetoxyborohydride.[1][7]

Materials:

• 6-Aza-spiro[3.4]octane

• Aldehyde (1.0-1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq)

• Dichloromethane (DCM) or 1,2-dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the 6-aza-spiro[3.4]octane (1.0 eq) and the aldehyde (1.0-1.2 eq) in DCM or DCE.

• Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirred solution.

• Continue stirring at room temperature until the reaction is complete, as monitored by TLC or LC-MS.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3: Buchwald-Hartwig N-Arylation with an Aryl Bromide

This is a general protocol and the choice of ligand, base, and solvent may need to be optimized for your specific substrates.[5][8]

Materials:

• 6-Aza-spiro[3.4]octane (1.2 eq)

• Aryl bromide (1.0 eq)

• Palladium pre-catalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Ligand (e.g., XPhos, 2-4 mol%)

• Sodium tert-butoxide (NaOtBu, 1.4 eq)

• Anhydrous, degassed toluene or dioxane

Procedure:

• To an oven-dried flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium pre-catalyst, ligand, and sodium tert-butoxide.

• Add the aryl bromide and 6-aza-spiro[3.4]octane.

• Add the anhydrous, degassed solvent.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Filter the mixture through a pad of celite to remove the palladium catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation

Table 1: Comparison of N-Alkylation Strategies for 6-Aza-Spiro[3.4]octane

Strategy	Typical Alkylating/Arylating Agent	Key Reagents	Advantages	Common Challenges
Direct Alkylation	Alkyl halides (R-Br, R-I)	K₂CO₃, Cs₂CO₃, DIPEA	Simple procedure, readily available reagents.	Sluggish reactions with unreactive halides, potential for overalkylation.
Reductive Amination	Aldehydes (RCHO), Ketones (RCOR')	NaBH(OAc)₃, NaBH₃CN	High functional group tolerance, good for complex alkyl groups.[1]	Slower with ketones, requires careful control of pH and water.
Buchwald-Hartwig	Aryl/heteroaryl halides (Ar-X)	Pd catalyst, phosphine ligand, NaOtBu	Broad scope for aryl and heteroaryl groups.	Requires inert atmosphere, catalyst and ligand optimization.[8]

Visualizations

Decision Workflow for N-Alkylation Strategy

Caption: Decision tree for selecting an appropriate N-alkylation strategy.

General Reaction Scheme for Reductive Amination

Caption: Key steps in the reductive amination of 6-aza-spiro[3.4]octane.

References

• Wikipedia. (2023). Buchwald–Hartwig amination. Available at: [Link]

• ResearchGate. (2025). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF. Available at: [Link]

• ResearchGate. (2025). Facile synthesis of 2-azaspiro[3.4]octane | Request PDF. Available at: [Link]

• Myers, A. G. (n.d.). Chem 115: C–N Bond-Forming Reactions. Harvard University. Available at: [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Available at: [Link]

• ACS Green Chemistry Institute. (n.d.). Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Chemistry Steps. (n.d.). Reductive Amination. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions. Available at: [Link]

• MDPI. (2021). Synthesis of Substituted Pyrrole Derivatives Based on 8-Azaspiro[5.6]dodec-10-ene Scaffold. Available at: [Link]

• National Institutes of Health. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. Available at: [Link]

• Royal Society of Chemistry. (2019). Facile synthesis of 2-azaspiro[3.4]octane. Organic & Biomolecular Chemistry. Available at: [Link]

• National Institutes of Health. (2018). Palladium-Catalyzed Enantioselective (2-Naphthyl)methylation of Azaarylmethyl Amines. Available at: [Link]

• ACS Green Chemistry Institute. (n.d.). N alkylation at sp3 Carbon Reagent Guide. Available at: [Link]

• ResearchGate. (2002). An efficient method for the N-debenzylation of aromatic heterocycles. Available at: [Link]

• ScienceDirect. (2008). Liquid phase Friedel–Crafts benzylation of aromatics on a polymer-supported 12-tungstophosphoric acid catalyst. Available at: [Link]

• University of Durham. (n.d.). A Tuneable Method for N-Debenzylation of Benzylamino Alcohols. Available at: [Link]

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. youtube.com [youtube.com]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Resolving Diastereomers of Substituted 6-Aza-Spiro[3.4]octane Derivatives

Introduction: The 6-aza-spiro[3.4]octane scaffold is a key structural motif in modern medicinal chemistry, valued for its three-dimensional character and novel chemical space. However, syntheses of substituted derivatives often yield diastereomeric mixtures. The separation of these diastereomers is a critical, yet frequently challenging, step in the drug development pipeline. The unique conformational rigidity of the spirocyclic system can lead to small differences in the physicochemical properties of the diastereomers, making their resolution non-trivial.

This guide provides in-depth technical support for researchers encountering challenges in the separation, analysis, and characterization of these important compounds. It combines theoretical principles with practical, field-tested advice to streamline your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for resolving diastereomers of 6-aza-spiro[3.4]octane derivatives?

The two most common and effective strategies are preparative chiral chromatography (both High-Performance Liquid Chromatography, HPLC, and Supercritical Fluid Chromatography, SFC) and fractional crystallization. The choice between them depends on factors like the scale of the separation, the physical properties of the diastereomers (e.g., crystallinity), and available equipment.

Q2: At what stage of my synthesis should I attempt the resolution?

It is generally advisable to resolve diastereomers as early as possible in a synthetic sequence. This avoids wasting reagents and time on carrying a mixture through multiple steps. However, the presence of suitable functional groups for derivatization (e.g., the basic nitrogen in the aza-spirocycle) might make resolution of a later-stage intermediate more practical, especially for fractional crystallization.

Q3: Which analytical techniques are essential for monitoring the resolution process?

High-resolution analytical techniques are critical. Chiral HPLC or SFC is the gold standard for determining the diastereomeric ratio (d.r.) or diastereomeric excess (d.e.) of your mixtures and purified fractions. Nuclear Magnetic Resonance (NMR) spectroscopy , particularly ¹H and ¹⁹F NMR, can also be used to quantify the diastereomeric ratio by identifying well-resolved, non-overlapping signals for each diastereomer.

Q4: My diastereomers are not separating on my standard achiral HPLC column. Is this expected?

Yes, this is entirely expected. Diastereomers are distinct chemical compounds with different physical properties and should, in principle, be separable on standard (achiral) stationary phases. However, if their structures are very similar, the separation (selectivity) may be very poor. Achieving baseline resolution often requires significant method development, including screening different columns, mobile phases, and temperatures. For preparative work, chiral chromatography is often the more efficient approach.

Troubleshooting Guide: Chromatographic Resolution (HPLC & SFC)

Chiral chromatography is a powerful tool for both analytical and preparative-scale resolution of diastereomers. The most common challenges are outlined below.

Scenario 1: Poor or No Separation (Low Selectivity)

Problem: My chromatogram shows a single broad peak or two heavily overlapping peaks for my diastereomeric mixture.

Causality: The core of this issue lies in the thermodynamics of the interaction between the diastereomers and the chiral stationary phase (CSP). Insufficiently different interaction energies for the two diastereomers result in poor selectivity (α), the primary factor for chromatographic resolution.

Solutions:

• Screen Different Chiral Stationary Phases (CSPs): This is the most critical factor. The interactions governing chiral recognition (e.g., hydrogen bonding, π-π stacking, steric hindrance) are highly specific to the CSP. Polysaccharide-based CSPs (e.g., those based on cellulose or amylose derivatives like Chiralpak® IA, IB, IC, etc.) are an excellent starting point due to their broad applicability.

• Optimize the Mobile Phase:

  • For HPLC (Normal Phase): The standard mobile phase is a mixture of an alkane (e.g., heptane, hexane) and an alcohol modifier (e.g., isopropanol, ethanol). Systematically vary the alcohol percentage. Lower alcohol content generally increases retention and can improve selectivity, but may also broaden peaks.

  • For SFC: The primary mobile phase is supercritical CO₂ with an alcohol co-solvent (e.g., methanol, ethanol). The type and percentage of the co-solvent are critical. Adding a small amount of an additive (an "acid" or "base" like trifluoroacetic acid or diethylamine) can dramatically improve peak shape and selectivity, especially for a basic compound like a 6-aza-spirocycle.

• Adjust the Temperature: Temperature affects the thermodynamics and kinetics of the separation. Running the column at a lower temperature can sometimes enhance the specific molecular interactions required for separation, thereby increasing selectivity.

Workflow for Chiral Method Development

Caption: A decision workflow for systematic chiral HPLC/SFC method development.

Scenario 2: Poor Peak Shape (Tailing or Fronting)

Problem: My peaks are asymmetric, making accurate integration and purification difficult.

Causality: Peak tailing for basic compounds like 6-aza-spirocycles is often caused by secondary ionic interactions with acidic silanol groups present on the silica support of the CSP. This leads to a non-linear adsorption isotherm.

Solutions:

• Use a Mobile Phase Additive: This is the most effective solution. For a basic analyte, add a small amount of a competing base to the mobile phase.

  • Recommended: 0.1% to 0.5% diethylamine (DEA) or triethylamine (TEA). This additive will saturate the active silanol sites, preventing the analyte from interacting with them and resulting in symmetrical Gaussian peaks.

• Check Sample Overload: Injecting too much sample can saturate the stationary phase, leading to peak fronting. Reduce the injection volume or the concentration of your sample.

• Ensure Solvent Compatibility: The sample should be dissolved in the mobile phase or a weaker solvent. Dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.

Troubleshooting Guide: Fractional Crystallization

Fractional crystallization is a classical, cost-effective method for large-scale separation, relying on the differential solubility of diastereomeric salts formed with a chiral resolving agent.

Scenario 1: Compound Oils Out or Fails to Crystallize

Problem: Upon adding the resolving agent or cooling the solution, the mixture becomes a thick, unfilterable oil instead of forming solid crystals.

Causality: Oiling out occurs when the solubility of the diastereomeric salt is exceeded, but the conditions are not suitable for the ordered lattice formation required for crystallization. This is often due to high supersaturation, an inappropriate solvent system, or the presence of impurities.

Solutions:

• Reduce the Rate of Supersaturation:

  • Slow Cooling: Instead of placing the flask in an ice bath, allow it to cool slowly to room temperature, and then transfer it to a refrigerator.

  • Anti-Solvent Addition: Add the anti-solvent very slowly, dropwise, to the solution of the diastereomeric salt, preferably at a slightly elevated temperature.

• Solvent System Screening: The choice of solvent is paramount. A good crystallization solvent is one in which the product is sparingly soluble at low temperatures but readily soluble at higher temperatures. Screen a variety of solvents with different polarities (e.g., ethanol, isopropanol, acetone, acetonitrile, ethyl acetate).

• Scratching/Seeding:

  • Scratching: Use a glass rod to scratch the inside of the flask below the solvent level. The microscopic imperfections in the glass can act as nucleation sites.

  • Seeding: If you have a small amount of the desired crystalline diastereomer, add a single tiny crystal (a "seed") to the supersaturated solution to initiate crystallization.

Decision Tree for Crystallization Troubleshooting

Caption: A logical flowchart for troubleshooting crystallization failures.

Scenario 2: Low Diastereomeric Enrichment After Crystallization

Problem: I successfully obtained crystals, but after analysis, the diastereomeric excess (d.e.) is very low (<50%).

Causality: This indicates that the solubilities of the two diastereomeric salts in the chosen solvent system are too similar. The solid phase and the mother liquor have very similar compositions, leading to poor separation.

Solutions:

• Screen Different Resolving Agents: The interaction between the spiro-amine and the chiral acid is highly specific. A different resolving agent may lead to a greater difference in the crystal lattice energies and, consequently, the solubilities of the diastereomeric salts. Common choices include tartaric acid derivatives (e.g., dibenzoyl-L-tartaric acid), mandelic acid, or camphorsulfonic acid.

• Systematic Solvent Screening: As with oiling out, the solvent plays a crucial role. A comprehensive screen of different solvents and solvent mixtures is essential to find a system that maximizes the solubility difference between the two diastereomeric salts.

• Optimize Temperature and Equilibration Time: Ensure the crystallization mixture is allowed to equilibrate for a sufficient period (sometimes 12-24 hours) to ensure the system has reached a thermodynamic minimum, which may favor the precipitation of one diastereomer.

Data Summary: Resolving Agent & Solvent Screening

Resolving Agent	Solvent	d.e. of Crystals (%)	Yield (%)	Notes
Dibenzoyl-L-tartaric acid	Methanol	45%	80%	High yield but poor selectivity.
Dibenzoyl-L-tartaric acid	Isopropanol	85%	35%	Good selectivity but lower yield.
(+)-Camphorsulfonic acid	Acetone	>98%	40%	Excellent selectivity, moderate yield.
(+)-Camphorsulfonic acid	Ethyl Acetate	20%	90%	Poor selectivity.
S-Mandelic Acid	Ethanol/Water (9:1)	70%	50%	Moderate success.

This is example data and should be generated for each specific substrate.

Experimental Protocols

Protocol 1: Analytical Chiral HPLC Method Screening

• Prepare Stock Solution: Prepare a solution of your diastereomeric mixture at ~1 mg/mL in a suitable solvent (e.g., isopropanol).

• Select Columns: Choose a set of 3-4 chiral columns with different stationary phases (e.g., Chiralpak IA, Chiralpak IB, Chiralcel OD-H).

• Initial Mobile Phase: Start with a standard mobile phase, for example, 80:20 Heptane:Isopropanol. For SFC, use 85:15 CO₂:Methanol.

• Injection: Inject 5 µL of your stock solution.

• Screening Run: Run the initial method on all selected columns. Identify the column that provides the best "hit" (any sign of peak separation or broadening).

• Optimization: On the best column, systematically vary the mobile phase composition (e.g., in 5% increments of the alcohol modifier) to optimize selectivity (α) and resolution (Rs).

• Additive Test: If peak shape is poor, add 0.1% DEA to the mobile phase and re-run the optimized method.

Protocol 2: Screening for Fractional Crystallization

• Setup: In parallel vials, dissolve a precise amount of your diastereomeric amine (e.g., 100 mg) in a range of different solvents (e.g., 1 mL each of Methanol, Ethanol, Isopropanol, Acetone, Ethyl Acetate).

• Add Resolving Agent: Prepare a stock solution of your chosen chiral acid (e.g., dibenzoyl-L-tartaric acid). Add 0.5 equivalents of the acid to each vial. (Using 0.5 eq. ensures that only one diastereomeric salt can fully precipitate).

• Induce Crystallization: Allow the vials to stand at room temperature. If no crystals form, try slow cooling to 4 °C. If still no solids form, the solvents are likely too good; repeat with less polar solvents or solvent mixtures.

• Isolate and Analyze: If solids form in any of the vials, isolate them by filtration, wash with a small amount of cold solvent, and dry.

• Determine d.e.: Prepare a sample of the isolated solid and analyze it using your developed chiral HPLC/SFC method to determine the diastereomeric excess. The solvent that gives the highest d.e. is your lead condition for further optimization.

References

• Fractional Crystallization Overview: Resolution of Enantiomers by Diastereomeric Crystallization. Chemistry LibreTexts.[Link]

• Spirocyclic Scaffolds in Medicinal Chemistry: Spirocycles in Medicinal Chemistry. Chemical Society Reviews. (This is a representative review, a specific search on a database like Scopus or SciFinder would yield papers on the specific scaffold). [Link]

Reference Data & Comparative Studies

Validating the Structure of 2-(Boc-amino)-6-aza-spiro[3.4]octane via X-ray Crystallography

Executive Summary

The spirocyclic scaffold, particularly 2-(Boc-amino)-6-aza-spiro[3.4]octane , represents a high-value pharmacophore in modern drug discovery.[1][2] Its high fraction of saturated carbon (

) and intrinsic three-dimensionality offer superior physicochemical properties—such as improved solubility and metabolic stability—compared to flat aromatic bioisosteres like piperidines.[1][3][4]

However, the rigid spiro[3.4] geometry introduces significant structural validation challenges. Assigning the precise stereochemistry (cis/trans isomers relative to the spiro center) and confirming regiochemical fidelity via 1D/2D NMR alone is often ambiguous due to signal overlap in the aliphatic region and the lack of strong anisotropic effects.

This guide establishes Single Crystal X-ray Diffraction (SC-XRD) as the definitive validation method.[1] It compares SC-XRD against spectroscopic alternatives and provides a field-tested, self-validating protocol for crystallizing this challenging "oily" amine derivative.[1]

Part 1: Comparative Analysis of Validation Methods

While NMR is the workhorse of synthetic chemistry, it struggles with the specific topology of spiro-aliphatic systems. The table below objectively compares the validation methodologies.

Table 1: Structural Validation Methodologies Comparison

Feature	Method A: 1D/2D NMR	Method B: SC-XRD (Recommended)	Method C: DFT + NMR
Primary Output	Connectivity, Relative Stereochem (NOESY)	Absolute 3D Structure & Configuration	Calculated low-energy conformers
Spiro-Center Precision	Low. Quaternary carbons lack protons; HMBC correlations can be ambiguous over 2-3 bonds.[1]	High. Direct visualization of the spiro-carbon and ring pucker.	Medium. Dependent on the accuracy of the functional used.
Stereochem Assignment	Inferential (Coupling constants, NOE). Often fails for 5-membered rings due to envelope flipping.	Definitive. Assigns absolute ( ) configuration using anomalous scattering (if heavy atom present).[1]	Inferential. Matches experimental NMR to calculated models.
Sample State	Solution (Dynamic averaging).	Solid State (Frozen conformation).[1]	Virtual / Solution.
Throughput	High (Minutes).	Low (Days to Weeks).	Low (Hours of compute time).
Material Requirement	~5-10 mg (Recoverable).[1]	~1-5 mg (High purity crystal required).	N/A (Computational).

Why X-ray is Non-Negotiable for Spiro[3.4]octanes

In spiro[3.4]octane systems, the cyclobutane ring is puckered, and the cyclopentane ring adopts an envelope conformation. The relative orientation of the 2-amino group (on the 4-membered ring) versus the 6-aza nitrogen (on the 5-membered ring) defines the pharmacophore's vector. NMR NOESY signals are often "silent" across the spiro-junction due to distance (

) or rapid conformational flipping in solution. X-ray crystallography freezes these dynamics, providing an unambiguous "snapshot" of the biologically relevant low-energy conformer.

Part 2: Experimental Protocol (Self-Validating System)

The primary barrier to X-ray validation for 2-(Boc-amino)-6-aza-spiro[3.4]octane is that Boc-protected amines often isolate as viscous oils or amorphous foams.[1] The following protocol utilizes salt formation and anti-solvent diffusion to force lattice formation.

Phase 1: The "Oily Amine" Crystallization Strategy

Objective: Convert the amorphous free base into a crystalline salt lattice. Rationale: The free secondary amine at position 6 (6-aza) is basic.[1] Reacting it with a stoichiometric amount of a crystalline acid (e.g., oxalic acid or fumaric acid) creates a salt bridge network, driving crystallization. Note: Avoid strong mineral acids like HCl if the Boc group is labile, though Boc is generally stable to stoichiometric HCl at room temp.

Step-by-Step Protocol:

• Purification: Ensure the starting material is

  pure by HPLC. Impurities inhibit nucleation.

• Salt Screen (The "Golden" Step):

  • Dissolve 10 mg of the oily amine in 0.5 mL of THF or Acetone .

  • Add 1.0 equivalent of Oxalic Acid (dissolved in minimal MeOH).

  • Observation: Immediate precipitation often occurs. If amorphous, proceed to Step 3.

• Vapor Diffusion (Sitting Drop):

  • Place the solution from Step 2 in a small inner vial (open).

  • Place the inner vial inside a larger jar containing 5 mL of Pentane or Hexane (Anti-solvent).

  • Seal the outer jar tightly.

  • Mechanism:[5][6] The volatile pentane slowly diffuses into the THF, gradually increasing supersaturation and promoting ordered crystal growth over 24-72 hours.

• Harvesting: Examine under polarized light. True crystals will extinguish light (blink) when rotated.

Phase 2: Data Collection & Refinement

• Mounting: Select a single crystal (

  mm) and mount on a cryo-loop with Paratone oil.[1]

• Temperature: Collect data at 100 K (Liquid Nitrogen stream).

  • Why? Freezes ring puckering and reduces thermal parameters (

    -factors) for sharper resolution.

• Source: Cu-K

  radiation ( ) is preferred for organic light-atom structures to maximize diffraction intensity.

Part 3: Visualization of Workflows

Diagram 1: Structural Validation Decision Tree

This logic flow ensures resources are not wasted on X-ray unless NMR is ambiguous, which is the standard case for spiro stereochemistry.

Caption: Decision matrix for validating spirocyclic scaffolds. Ambiguity in NMR necessitates the X-ray workflow.

Diagram 2: Crystallization "Oily Amine" Workflow

A visualization of the specific protocol to handle the difficult physical state of Boc-amines.

Caption: Vapor diffusion strategy utilizing salt formation to crystallize amorphous Boc-amine oils.[1]

References

• Zheng, Y., & Tice, C. M. (2016).[1] The utilization of spirocyclic scaffolds in novel drug discovery.[3][4][7][8] Expert Opinion on Drug Discovery, 11(9), 831–834.[1] [Link]

• Lovering, F., Bikker, J., & Humblet, C. (2009).[1] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756.[1] [Link]

• Creative Biostructure. (2024). Comparison of X-ray Crystallography, NMR and EM. [Link]

• Peak Proteins. (2024). Comparison Of Structural Techniques: X-ray, NMR, Cryo-EM. [Link]

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. 2-(Boc-amino)-6-aza-spiro[3.4]octane [myskinrecipes.com]
• 3. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? - HitGen OpenDEL™ [opendelcommunity.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Stereochemistry notes | PDF [slideshare.net]
• 6. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 7. tandfonline.com [tandfonline.com]
• 8. books.rsc.org [books.rsc.org]

Biological Activity Screening of Novel 2-(Boc-amino)-6-aza-spiro[3.4]octane Analogs

A Publish Comparison Guide for Drug Discovery Professionals

Executive Summary: The "Escape from Flatland"

In modern medicinal chemistry, the transition from planar, aromatic-rich structures to three-dimensional (

-rich) scaffolds is a critical strategy to improve solubility, selectivity, and patentability.[1][2] The 2-(Boc-amino)-6-aza-spiro[3.4]octane core represents a premier "privileged scaffold" in this domain.[1] Unlike traditional piperidine or pyrrolidine spacers, this spirocyclic system offers defined vector geometry, restricting the conformational space of attached pharmacophores while maintaining a low molecular weight and high metabolic stability.[1][2]

This guide details the biological screening of analogs derived from this core, specifically focusing on its application in Protein-Protein Interaction (PPI) inhibition (e.g., Menin-MLL) and Antimicrobial discovery , where its unique geometry has shown superior efficacy over flat bioisosteres.[1][2]

Comparative Analysis: Spiro[3.4]octane vs. Traditional Scaffolds

Before initiating a screen, it is vital to understand why this scaffold is chosen.[1][2] The table below compares the 6-aza-spiro[3.4]octane core against standard linker systems used in library generation.

Table 1: Physicochemical & Functional Comparison

Feature	6-Aza-spiro[3.4]octane (Target)	4-Amino-Piperidine (Standard)	3-Amino-Pyrrolidine (Standard)	Impact on Screening
Geometry	Rigid, orthogonal vectors ( twist)	Flexible, chair conformation	Flexible envelope	Spiro locks pharmacophores in bioactive conformation, reducing entropy penalty upon binding.[1][3]
Lipophilicity (LogP)	Lower (Higher )	Moderate	Moderate	Spiro analogs often show improved aqueous solubility, reducing false positives in aggregation-based assays.[1][2]
Metabolic Stability	High (Quaternary carbon blocks oxidation)	Low to Medium ( susceptible to N-dealkylation)	Medium	Spiro analogs persist longer in microsomal stability assays ( ).[2]
IP Space	Novel / Less Crowded	Heavily Patented	Heavily Patented	Spiro offers stronger freedom-to-operate (FTO).[1]

Analyst Insight: The "Boc" group in the parent molecule (2-(Boc-amino)-6-aza-spiro[3.4]octane) serves as an orthogonal protecting group.[1] In a screening library, the Boc is typically removed to functionalize the primary amine (C2 position), or the N6 nitrogen is derivatized first.[1][2] "Analogs" in this context refers to the functionalized library members generated from this building block.

Experimental Protocols: Screening Workflows

Phase I: Library Generation (The Input)

To screen effectively, one must generate a diverse library.[1][2] The 2-(Boc-amino)-6-aza-spiro[3.4]octane scaffold allows for Bifunctional Divergence .[1]

• Vector A (N6-position): Derivatization via

  or Reductive Amination (e.g., introducing heteroaryl groups for kinase/GPCR binding).[1][2]

• Vector B (C2-amino): Post-Boc-deprotection derivatization via Amide Coupling or Urea formation (e.g., introducing "warheads" or solubility tails).[1]

Phase II: Biological Assays

A. Target Class 1: Protein-Protein Interactions (Menin-MLL Inhibition)

Context: This scaffold has been successfully used to inhibit the Menin-MLL interaction, a key target in mixed-lineage leukemia.[1] The rigid spiro core mimics the turn of the MLL peptide.[1]

Protocol: Homogeneous Time-Resolved Fluorescence (HTRF)

• Reagents: Recombinant Menin protein (His-tagged), Biotinylated MLL peptide, Europium-cryptate anti-His antibody (Donor), Streptavidin-XL665 (Acceptor).

• Setup:

  • Dispense 5

    L of test analog (in DMSO) into 384-well low-volume plates.

  • Add 10

    L of Menin/Antibody mix. Incubate 15 min.

  • Add 10

    L of MLL-peptide/Streptavidin mix.[1]

• Incubation: 1 hour at Room Temperature (RT).

• Readout: Measure fluorescence ratio (665 nm / 620 nm) using a microplate reader (e.g., EnVision).

• Validation: Reference compound MI-2 or MI-463 must show

  nM.

• Self-Validating Step: Include a "counter-screen" with Donor/Acceptor only (no protein) to rule out intrinsic fluorescence or quenching by the spiro analogs.

B. Target Class 2: Antimicrobial Activity (Mycobacterium tuberculosis)

Context: 2,6-diazaspiro[3.4]octane derivatives have shown potency against M. tuberculosis by penetrating the mycolic acid cell wall more effectively than planar analogs.[1]

Protocol: Microplate Alamar Blue Assay (MABA)

• Culture: M. tuberculosis H37Rv strain grown to mid-log phase (

  0.6–0.8).[2]

• Plating: Add 100

  L of Middlebrook 7H9 broth to 96-well plates. Serial dilute spiro analogs (range: 100 M to 0.05 M).

• Inoculation: Add 100

  L of bacterial suspension ( CFU/mL).

• Incubation: 7 days at 37°C.

• Development: Add 30

  L of Alamar Blue (Resazurin) + 12 L Tween 80. Incubate 24h.

• Readout: Visual color change (Blue = No Growth, Pink = Growth) or Fluorescence (Ex 530 nm / Em 590 nm).

• Causality Check: If MIC is high but potency is expected, check efflux pump activity by co-dosing with Verapamil.[1][2] Spiro amines can sometimes be efflux substrates.

Visualization: Screening Logic & Workflow

The following diagram illustrates the logical flow from the Boc-protected scaffold to Lead Identification, highlighting the critical decision gates.

Caption: Figure 1. Screening cascade for spirocyclic analogs. The workflow prioritizes early elimination of false positives (Counter Screen) and metabolically unstable compounds (ADME), leveraging the specific advantages of the spiro scaffold.

Data Interpretation & SAR Analysis

When analyzing data from 2-(Boc-amino)-6-aza-spiro[3.4]octane analogs, look for the "Spiro Effect" .[1]

Structure-Activity Relationship (SAR) Logic

• N6-Substituent (The Anchor):

  • Observation: Bulky heteroaryls (e.g., pyrimidines) at N6 often improve potency in Menin-MLL assays.[1]

  • Mechanism: The spiro ring projects this group into a hydrophobic pocket (e.g., the F9 pocket of Menin).[1][2]

• C2-Linker (The Vector):

  • Observation: Urea linkers often outperform amides.

  • Mechanism: The urea NH provides a critical hydrogen bond donor while maintaining the vector angle established by the rigid spiro-cyclobutane ring.

• Stereochemistry:

  • Critical Check: The 2-amino group on the cyclobutane ring creates diastereomers (cis/trans relative to the spiro center). Separation of diastereomers is mandatory. Usually, one isomer is

    more potent.[1][2]

Representative Data Table (Mock Data for Comparison)

Analog ID	Structure Description	Target (Menin) (nM)	Microsomal Stability ( min)	Notes
SP-001	Spiro Core (Urea linker)	12	>60	Lead Candidate. High potency & stability.
LN-002	Linear Analog (Piperidine)	450	15	Loss of entropy benefit; rapid oxidation.
SP-003	Spiro (N-Boc retained)	>10,000	>120	Inactive.[1] Boc is too bulky/lipophilic for pocket.
SP-004	Spiro (Amide linker)	85	55	Good, but urea (SP-001) H-bond is superior.[1]

References

• Grembecka, J., et al. (2012).[1][2] "Menin-MLL inhibitors revert oncogenic transformation and leukemia progression."[1] Nature. Link (Demonstrates the utility of spiro-scaffolds in disrupting PPIs).[1]

• Vinogradova, L., et al. (2024).[1][2] "Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead."[1][4] International Journal of Molecular Sciences. Link (Specific protocol for antimicrobial screening of this scaffold).

• Hiesinger, K., et al. (2021).[1][2][5] "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry. Link (Review of physicochemical advantages and Fsp3 theory).[2]

• Reymond, J.L., et al. (2025).[1][2] "Spirocyclic Diamine Scaffolds for Medicinal Chemistry." Helvetica Chimica Acta.[6] Link (Structural diversity and library generation).[2]

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A Guide to the Enhanced Metabolic Stability of Aza-Spiro[3.4]octane Containing Compounds

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutics, the optimization of a drug candidate's metabolic stability is a critical determinant of its success. Poor metabolic stability can lead to rapid clearance, low bioavailability, and the formation of potentially toxic metabolites, ultimately resulting in the failure of promising compounds in later stages of drug development.[1] The strategic incorporation of specific molecular scaffolds can profoundly influence a compound's metabolic fate. Among these, the aza-spiro[3.4]octane motif has emerged as a valuable scaffold for enhancing metabolic stability.

This guide provides an in-depth comparison of the metabolic stability of aza-spiro[3.4]octane-containing compounds against common heterocyclic bioisosteres, supported by experimental data and detailed protocols. We will explore the structural and conformational features of the aza-spiro[3.4]octane scaffold that contribute to its metabolic robustness and present case studies illustrating its successful application in drug discovery.

The Aza-Spiro[3.4]octane Scaffold: A Shield Against Metabolism

The aza-spiro[3.4]octane scaffold is a saturated heterocyclic system characterized by a nitrogen atom within a spirocyclic framework composed of a cyclobutane and a cyclopentane ring fused at a single carbon atom. This unique three-dimensional structure imparts a high degree of rigidity and a specific spatial arrangement of substituents, which can significantly impact how the molecule interacts with drug-metabolizing enzymes.[2]

The enhanced metabolic stability of compounds containing this scaffold can be attributed to several key factors:

• Steric Hindrance: The spirocyclic nature of the aza-spiro[3.4]octane core can sterically shield adjacent metabolic "soft spots" from the active sites of cytochrome P450 (CYP450) enzymes, the primary family of enzymes responsible for Phase I drug metabolism.[3][4]

• Conformational Rigidity: The rigid conformation of the spirocycle limits the molecule's ability to adopt conformations that are favorable for binding to the active sites of metabolizing enzymes.[5][6] This contrasts with more flexible acyclic or monocyclic analogues which can more readily adapt to the enzyme's binding pocket.

• Altered Physicochemical Properties: The introduction of an aza-spiro[3.4]octane moiety can modulate a compound's lipophilicity and basicity. While seemingly counterintuitive, replacing a simple heterocycle with a spirocycle can in some cases lower the distribution coefficient (logD), which can reduce non-specific binding to metabolizing enzymes.[7]

Comparative Metabolic Stability: A Data-Driven Analysis

The true measure of a scaffold's utility lies in direct, quantitative comparison with established alternatives. The following tables summarize in vitro metabolic stability data for compounds containing the aza-spiro[3.4]octane scaffold and its common bioisosteres, piperidine, piperazine, and morpholine. The data is presented as half-life (t½) and intrinsic clearance (CLint), key parameters for assessing metabolic stability.[8]

Table 1: Comparison of Metabolic Stability of Aza-Spiro[3.3]heptane Derivatives vs. Piperidine and Piperazine Analogues in Human Liver Microsomes (HLM)

Compound/Scaffold	Bioisostere for	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Reference
Piperidine Analogue	-	>400	2.69	[6]
2-Azaspiro[3.3]heptane Analogue	Piperidine	340	4.00	[6]
Aza-Spirocycle Analogue	Piperidine	>400	3.30	[6]
Piperazine Analogue	-	-	High Turnover	[7]
2,6-Diazaspiro[3.3]heptane Analogue	Piperazine	-	Improved Stability	[7]

Table 2: Case Study - Metabolic Stability of MCHr1 Antagonists

Compound	Scaffold	Human Liver Microsomal Stability (t½, min)	Rat Liver Microsomal Stability (t½, min)	Reference
MCHr1 Antagonist Lead	Morpholine	-	-	[9]
Optimized MCHr1 Antagonist	Azaspirocycle	-	Improved Stability	[9]

These data illustrate a clear trend: the incorporation of an aza-spirocyclic scaffold often leads to a significant improvement in metabolic stability compared to traditional heterocyclic motifs.

Experimental Protocols for Assessing Metabolic Stability

To ensure the scientific integrity and reproducibility of metabolic stability data, standardized in vitro assays are employed. Below are detailed, step-by-step methodologies for the two most common assays: the liver microsomal stability assay and the hepatocyte stability assay.

Liver Microsomal Stability Assay

This assay is a high-throughput method primarily used to evaluate Phase I metabolism mediated by CYP450 enzymes.[7]

Protocol:

• Preparation of Reagents:

  • Thaw pooled human liver microsomes (e.g., from a commercial supplier) on ice.

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Prepare a NADPH regenerating system solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in the phosphate buffer.

  • Prepare stock solutions of the test compound and positive controls (e.g., a rapidly metabolized and a slowly metabolized compound) in a suitable organic solvent (e.g., DMSO), typically at a concentration of 10 mM.

• Incubation:

  • In a 96-well plate, add the phosphate buffer, liver microsomes (final concentration typically 0.5 mg/mL), and the test compound (final concentration typically 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system solution.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing and Analysis:

  • Seal the plate and centrifuge at high speed (e.g., 4000 rpm for 20 minutes at 4°C) to precipitate the proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the concentration of the remaining parent compound at each time point using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Determine the slope of the linear portion of the curve (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein).

Workflow Diagram:

Caption: Workflow for the Hepatocyte Stability Assay.

Conclusion

The strategic incorporation of the aza-spiro[3.4]octane scaffold represents a powerful tool in the medicinal chemist's arsenal for mitigating metabolic liabilities. Its inherent three-dimensionality and conformational rigidity provide a distinct advantage over more traditional, flexible heterocyclic systems. The experimental data clearly demonstrates that aza-spiro[3.4]octane-containing compounds often exhibit significantly improved metabolic stability, leading to more favorable pharmacokinetic profiles. By leveraging the principles outlined in this guide and employing robust in vitro assays, researchers can make more informed decisions in the lead optimization phase, ultimately increasing the probability of advancing drug candidates with a higher likelihood of clinical success.

References

• Scott, J. S., et al. (2019). Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. ACS Medicinal Chemistry Letters, 10(10), 1435-1441.
• Lepri, S., et al. (2017). Structure–metabolism relationships in human-AOX: Chemical insights from a large database of aza-aromatic and amide compounds. Proceedings of the National Academy of Sciences, 114(16), 4149-4154.
• Carreira, E. M., & Fessard, T. (2014). Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. Chimia International Journal for Chemistry, 68(6), 382-386.
• Fukaya, K., et al. (2023). Computational Study Focusing on a Comprehensive Conformational Analysis of Transition States for Aza-Spiro Ring Formations with N-Alkoxyamides. The Journal of Organic Chemistry, 88(19), 13655–13665.
• Wang, W., et al. (2015). Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. Chinese Journal of Organic Chemistry, 35(1), 224-229.
• Johansson, A. M., et al. (2016). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. BLDpharm.
• Lepri, S., et al. (2017).
• Lepri, S., et al. (2017). Structure–metabolism relationships in human-AOX: Chemical insights from a large database of aza-aromatic and amide compounds. Semantic Scholar.
• Buravtsov, V., et al. (2020). Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. Request PDF.
• Reilly, J. R., et al. (2018). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. Journal of Medicinal Chemistry, 61(12), 5367-5379.
• Fukaya, K., et al. (2023). Computational Study Focusing on a Comprehensive Conformational Analysis of Transition States for Aza-Spiro Ring Formations with N -Alkoxyamides. Request PDF.
• Kamata, M., et al. (2012). Design, synthesis, and structure-activity relationships of novel spiro-piperidines as acetyl-CoA carboxylase inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(11), 3643-3647.
• Le Manach, C., et al. (2021). Identification and Profiling of a Novel Diazaspiro[3.4]octane Chemical Series Active against Multiple Stages of the Human Malaria Parasite Plasmodium falciparum and Optimization Efforts. Journal of Medicinal Chemistry, 64(4), 2030-2049.
• Krasavin, M., et al. (2023). Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead. Molecules, 28(6), 2568.
• Vinter, J. G., & Green, D. V. S. (2024).
• Guengerich, F. P. (1999). Cytochrome P-450 3A4: regulation and role in drug metabolism. Annual Review of Pharmacology and Toxicology, 39, 1-17.
• Khlebnikov, A. I., et al. (2021). Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. Molecules, 26(21), 6483.
• Sonti, R., & Kaki, V. R. (2021). Drug metabolic stability in early drug discovery to develop potential lead compounds. Drug Metabolism Reviews, 53(3), 459-477.
• Sohlenius-Sternbeck, X., et al. (2016). Determination of Human Hepatocyte Intrinsic Clearance for Slowly Metabolized Compounds. Drug Metabolism and Disposition, 44(8), 1255-1263.
• Clinical Learning. (2023, November 30). Pharmacokinetics Metabolism: Cytochrome P450 Enzymes: General Pharmacology Lectures [Video]. YouTube.
• Sohlenius-Sternbeck, X., et al. (2022). Beyond-Rule-of-Five Compounds Are Not Different: In Vitro–In Vivo Extrapolation of Female CD-1 Mouse Clearance Based on Merck Healthcare KGaA Compound Set. Pharmaceutics, 14(11), 2351.
• Sevrioukova, I. F. (2016). UNDERSTANDING THE MECHANISM OF CYTOCHROME P450 3A4: RECENT ADVANCES AND REMAINING PROBLEMS. Biochimica et Biophysica Acta (BBA) - General Subjects, 1860(1), 49-63.
• Gadaleta, D., et al. (2023). Impact of Cytochrome P450 Enzymes on the Phase I Metabolism of Drugs. International Journal of Molecular Sciences, 24(10), 8783.
• James, J. B., et al. (2022). Exploration of Diazaspiro Cores as Piperazine Bioisosteres in the Development of σ2 Receptor Ligands. Molecules, 27(19), 6296.
• Reilly, J. R., et al. (2018). Examination of Diazaspiro Cores as Piperazine Bioisosteres in the Olaparib Framework Shows Reduced DNA Damage and Cytotoxicity. PubMed.
• Lewis, D. F. V., & Jacobs, M. N. (2006). Insights into Drug Metabolism from Modelling Studies of Cytochrome P450-Drug Interactions. Current Topics in Medicinal Chemistry, 6(16), 1727-1750.

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Assessing the Conformational Rigidity of 2-(Boc-amino)-6-aza-spiro[3.4]octane: A Comparative Guide

In the landscape of modern drug discovery, the conformational rigidity of molecular scaffolds is a critical parameter influencing ligand-receptor interactions, selectivity, and pharmacokinetic properties. Spirocyclic systems, characterized by their three-dimensional and structurally constrained nature, have garnered significant attention as bioisosteric replacements for more flexible aliphatic and heterocyclic moieties.[1][2] This guide provides an in-depth analysis of the conformational rigidity of 2-(tert-butoxycarbonyl-amino)-6-aza-spiro[3.4]octane, a versatile building block in medicinal chemistry.[3] We will explore experimental and computational methodologies to assess its conformational landscape and compare its properties to alternative scaffolds.

The Significance of Conformational Rigidity in Drug Design

Conformational analysis is the study of the three-dimensional arrangements of atoms in a molecule, known as conformations, that can be interconverted by rotation about single bonds.[4] A molecule's conformational flexibility or rigidity dictates the spatial orientation of its functional groups, which is paramount for binding to a biological target. Highly flexible molecules may adopt numerous conformations, leading to a significant entropic penalty upon binding. Conversely, conformationally rigid molecules pre-organize the key binding elements in a bioactive conformation, potentially leading to enhanced potency and selectivity. The spiro[3.4]octane core, with its fused cyclobutane and cyclopentane rings, inherently restricts conformational freedom compared to acyclic or monocyclic systems.[5]

Experimental Approaches to Elucidate Conformational Preferences

A multi-faceted experimental approach is crucial for a comprehensive understanding of a molecule's conformational behavior in solution and the solid state.

NMR spectroscopy is a powerful technique for studying the conformation and dynamics of molecules in solution.[6][7][8] For 2-(Boc-amino)-6-aza-spiro[3.4]octane, several NMR experiments can provide valuable insights:

• ¹H and ¹³C NMR: The chemical shifts and coupling constants of the protons and carbons in the spirocyclic core are sensitive to their local electronic environment and dihedral angles.

• Nuclear Overhauser Effect Spectroscopy (NOESY): This 2D NMR technique detects through-space interactions between protons that are in close proximity, providing crucial distance constraints for determining the relative orientation of substituents and ring conformations.[7]

• Variable Temperature (VT) NMR: By acquiring NMR spectra at different temperatures, one can study dynamic processes such as ring flipping or rotation around single bonds. Changes in the spectra, such as peak broadening or coalescence, can be used to determine the energy barriers between different conformations.

Experimental Protocol: Variable Temperature ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 2-(Boc-amino)-6-aza-spiro[3.4]octane in a suitable deuterated solvent (e.g., deuterated toluene or dichloromethane) in a 5 mm NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (298 K).

• Low-Temperature Spectra: Gradually decrease the temperature of the NMR probe in 10-20 K increments. At each temperature, allow the sample to equilibrate for 5-10 minutes before acquiring a new spectrum.

• High-Temperature Spectra: If no significant changes are observed at low temperatures, gradually increase the temperature from room temperature in a similar manner.

• Data Analysis: Analyze the changes in chemical shifts, coupling constants, and line shapes as a function of temperature to identify any dynamic conformational equilibria and estimate the corresponding activation energies.

Workflow for NMR-based Conformational Analysis

Caption: Workflow for Conformational Analysis using NMR Spectroscopy.

Single-crystal X-ray crystallography provides the most definitive information about the conformation of a molecule in the solid state.[9][10][11][12] By determining the precise three-dimensional arrangement of atoms in a crystal lattice, this technique can reveal bond lengths, bond angles, and torsion angles, offering an unambiguous snapshot of a low-energy conformation. It is important to note that the solid-state conformation may not always be the dominant conformation in solution due to packing forces in the crystal.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization: Grow single crystals of 2-(Boc-amino)-6-aza-spiro[3.4]octane suitable for X-ray diffraction. This is often achieved by slow evaporation of a solvent, vapor diffusion, or cooling of a saturated solution.

• Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.

• Data Collection: Place the mounted crystal in an X-ray diffractometer and expose it to a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The atomic positions are then determined (structure solution) and refined to best fit the experimental data.

• Structural Analysis: The final refined structure provides detailed geometric information, including the conformation of the spirocyclic core and the orientation of the Boc-amino substituent.

Computational Modeling: A Predictive Approach

Computational chemistry offers a powerful and complementary approach to experimental methods for exploring the conformational landscape of molecules.[13]

A systematic or stochastic conformational search can be performed to identify all low-energy conformations of 2-(Boc-amino)-6-aza-spiro[3.4]octane. Molecular mechanics force fields are typically used for this initial exploration due to their computational efficiency.

The geometries of the low-energy conformers identified from the conformational search can be further optimized and their relative energies calculated using more accurate quantum mechanical methods, such as Density Functional Theory (DFT). These calculations can also provide insights into the electronic properties of the molecule.

Computational Workflow

• Structure Building: Construct a 3D model of 2-(Boc-amino)-6-aza-spiro[3.4]octane.

• Conformational Search: Perform a conformational search using a molecular mechanics force field (e.g., MMFF94).

• Geometry Optimization: Take the lowest energy conformers and optimize their geometries using a DFT method (e.g., B3LYP/6-31G*).

• Energy Calculation: Calculate the single-point energies of the optimized conformers at a higher level of theory to obtain more accurate relative energies.

• Analysis: Analyze the geometries of the low-energy conformers and compare the calculated properties with experimental data.

Logical Flow of Conformational Assessment

Caption: Integrated experimental and computational workflow.

Comparative Analysis with Alternative Scaffolds

The conformational rigidity of 2-(Boc-amino)-6-aza-spiro[3.4]octane can be better appreciated by comparing it to other commonly used scaffolds in drug discovery.

Scaffold	Key Conformational Features	Predicted Rotatable Bonds	Lipophilicity (clogP)
2-(Boc-amino)-6-aza-spiro[3.4]octane	Fused ring system restricts puckering; defined spatial orientation of substituents.	2	~1.5
N-Boc-4-aminopiperidine	Chair-chair interconversion; axial/equatorial conformers for the amino group.	2	~1.2
N-Boc-3-aminopyrrolidine	Envelope and twist conformations; higher flexibility than piperidine.	2	~0.8
(1-(Boc-amino)cyclobutyl)methanamine	Puckered cyclobutane ring; substituent orientation is less defined than in the spirocycle.	3	~1.1

Note: The number of rotatable bonds and clogP values are estimations for comparative purposes.

The spiro[3.4]octane core offers a higher degree of rigidity compared to the monocyclic piperidine and pyrrolidine scaffolds, which exhibit well-known conformational equilibria. While the cyclobutane derivative also possesses a four-membered ring, the spirocyclic nature of the target molecule provides a more defined three-dimensional structure.

The Influence of the Boc-Protecting Group

The tert-butoxycarbonyl (Boc) group is a widely used amine protecting group in organic synthesis.[14][15][16][17][18] Its bulky nature can influence the conformational preferences of the molecule by introducing steric hindrance. In the case of 2-(Boc-amino)-6-aza-spiro[3.4]octane, the Boc group is expected to adopt a conformation that minimizes steric clashes with the spirocyclic framework. The rotational barrier around the N-C(O) amide bond can also lead to the existence of rotamers, which may be observable by NMR spectroscopy.

Conclusion

The assessment of the conformational rigidity of 2-(Boc-amino)-6-aza-spiro[3.4]octane reveals a scaffold with a high degree of pre-organization due to its spirocyclic nature. A combination of advanced experimental techniques, particularly NMR spectroscopy and X-ray crystallography, along with computational modeling, is essential for a thorough understanding of its conformational landscape. Compared to more flexible monocyclic and acyclic analogues, the 6-aza-spiro[3.4]octane core presents a promising platform for the design of potent and selective ligands in drug discovery programs where conformational constraint is desirable.

References

• Conformational Analysis and Structural Elucidation of Spirocyclic Oxaziridines Using NMR, Crystallography, and Molecular Modeling. The Journal of Organic Chemistry. [Link]

• Conformational Analysis of Seven Membered Nitrogen Heterocycles Employing Molecular Modeling. ResearchGate. [Link]

• NMR Spectroscopy: a Tool for Conformational Analysis. Auremn. [Link]

• Synthesis of peptides using tert-butyloxycarbonyl (Boc) as the α-amino protection group. National Library of Medicine. [Link]

• Synthesis of Azaspiro[3.4]octanes via [3+2] Cycloaddition. ResearchGate. [Link]

• NMR Spectroscopy in Structural Analysis of Organic Compounds. AZoLifeSciences. [Link]

• Conformational Studies of Nitrogen Heterocycles. ScienceDirect. [Link]

• Conformational Analysis. Imperial College London. [Link]

• 2-(boc-amino)-6-aza-spiro[3.4]octane. PubChemLite. [Link]

• Boc Protecting Group for Amines. Chemistry Steps. [Link]

• Heterocyclic Conformational Analysis. ElectronicsAndBooks. [Link]

• The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. [Link]

• NMR free ligand conformations and atomic resolution dynamics. Recent. [Link]

• Structural and Conformational Aspects in the Chemistry of Heterocycles. MDPI. [Link]

• NMR conformational signatures guide the design of macrocycle drug cell activity and permeability: AstraZeneca case studies. Morressier. [Link]

• Conformational analysis by intersection: CONAN. PubMed. [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry. ResearchGate. [Link]

• Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery. ResearchGate. [Link]

• 2-(Boc-amino)-6-aza-spiro[3.4]octane. MySkinRecipes. [Link]

• Spiro(3.4)octane. PubChem. [Link]

• X-Ray Crystallography of Chemical Compounds. PMC. [Link]

• X-Ray Crystallography. Tulane University. [Link]

• X-ray Crystallography. CCDC. [Link]

• Conformations of Acyclic Hydrocarbons. Chemistry LibreTexts. [Link]

• Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist. PMC. [Link]

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Publish Comparison Guide: 2-(Boc-amino)-6-aza-spiro[3.4]octane vs. Morpholine

This guide serves as a technical resource for medicinal chemists and drug discovery scientists evaluating 2-(Boc-amino)-6-aza-spiro[3.4]octane as a structural surrogate for morpholine .

Part 1: Executive Summary

In modern drug discovery, morpholine is a "privileged structure" often employed to improve water solubility and metabolic stability. However, its ubiquity has led to patent overcrowding, and its planar nature (

) can result in suboptimal physicochemical properties, such as poor permeability or rapid oxidative clearance at the -carbons.

2-(Boc-amino)-6-aza-spiro[3.4]octane represents a "Next-Generation" bioisostere. It replaces the planar ether-amine of morpholine with a 3D-rich spirocyclic scaffold.

• The "Spiro" Advantage: The spiro[3.4] system introduces a quaternary carbon that disrupts planar crystal packing, significantly enhancing solubility beyond simple lipophilicity calculations.

• Functional Handle: Unlike morpholine, which is a "dead end" capping group, the 2-amino position (protected by Boc) offers a strategic exit vector for fragment growth or linker attachment.

• Metabolic Shielding: The spiro-fusion point sterically hinders metabolic enzymes (CYP450), reducing clearance rates compared to the exposed methylene groups of morpholine.

Part 2: Physicochemical & Structural Comparison

The following table contrasts the classic morpholine moiety with the deprotected spiro-amine core (6-aza-spiro[3.4]octan-2-amine), assuming the Boc group is removed for functionalization.

Feature	Morpholine	6-Aza-spiro[3.4]octan-2-amine	Impact on Drug Design
Topology	Planar (Chair conformation)	3D (Spiro-twisted)	Higher Solubility: 3D shape disrupts crystal lattice energy.
Hybridization ( )	1.0 (All atoms , but planar)	1.0 (High 3D character)	Improved Selectivity: Rigid 3D vectors reduce off-target binding.
H-Bonding	1 Acceptor (Ether O), 1 Donor (NH)	2 Donors (Amines), 0 Ether O	Permeability: Loss of ether oxygen can improve LogD modulation.
Basicity (pKa)	~8.3 (Secondary Amine)	~10.5 (Pyrrolidine-like N)	Solubility: Higher pKa ensures ionization at physiological pH.
Metabolic Liability	High ( -C oxidation)	Low (Spiro-center block)	Half-life ( ): Extended duration of action.
Exit Vectors	Linear (N-substitution)	Orthogonal (N-sub + C-sub)	SAR Expansion: Allows growth in a new dimension (90° vector).

Structural Visualization

The diagram below illustrates the structural transition and the "Exit Vector" advantage.

Caption: Transition from the planar morpholine scaffold to the 3D spirocyclic architecture, highlighting the gain in structural complexity and property space.

Part 3: Metabolic Stability & Toxicology (E-E-A-T)

The Metabolic Blockade Mechanism

Morpholine is frequently metabolized via

-hydroxylation by CYP2D6 or CYP3A4, leading to ring opening (lactam formation) or N-dealkylation.

• Spiro Solution: In 6-aza-spiro[3.4]octane, the carbon adjacent to the nitrogen is part of a 5-membered ring. While pyrrolidines can be oxidized, the adjacent spiro-quaternary carbon (C5) completely blocks metabolism at that position. This forces enzymes to attack the less accessible distal carbons, significantly slowing intrinsic clearance (

  ).

hERG Inhibition Liability

A common risk when replacing morpholine (pKa ~8.3) with a more basic spiro-amine (pKa ~10.5) is increased hERG channel inhibition, which correlates with basicity and lipophilicity.

• Mitigation Strategy: If the 6-aza nitrogen is the attachment point to an aromatic ring, the pKa will drop (aniline-like), mitigating hERG risk. If attached via an aliphatic linker, the Boc-amino group (converted to an amide) can be used to introduce polarity (e.g., via an oxetane or sulfone capping group) to offset the basicity.

Part 4: Synthetic Accessibility & Protocols

Protocol: Incorporation into a Drug Scaffold

Scenario: Replacing a morpholine group with 2-amino-6-aza-spiro[3.4]octane.

Materials:

• Scaffold-Cl (Aryl/Heteroaryl chloride)

• 2-(Boc-amino)-6-aza-spiro[3.4]octane (Commercial or synthesized)[1]

• Pd(OAc)2 / BINAP (Catalyst system)

• Cs2CO3 (Base)

• Dioxane (Solvent)

Step-by-Step Workflow:

• Buchwald-Hartwig Coupling (Attachment):

  • Charge a reaction vial with Scaffold-Cl (1.0 equiv) and 2-(Boc-amino)-6-aza-spiro[3.4]octane (1.2 equiv).

  • Add Cs2CO3 (2.0 equiv) and BINAP (0.1 equiv).

  • Purge with

    , then add Pd(OAc)2 (0.05 equiv) and dry Dioxane.

  • Heat to 100°C for 12 hours.

  • Why? The secondary amine (6-aza) is the nucleophile. The Boc-amine (2-position) is sterically hindered and protected, preventing side reactions.

• Boc-Deprotection (Activation):

  • Dissolve the intermediate in DCM.

  • Add TFA (10-20% v/v) or 4M HCl in Dioxane at 0°C.

  • Stir for 1-2 hours. Monitor by LCMS for loss of t-Butyl group (-56 Da or -100 Da).

  • Concentrate in vacuo.

• Functionalization (Diversification):

  • The revealed primary amine can now be coupled with carboxylic acids, sulfonyl chlorides, or alkyl halides to generate a library of analogs.

Synthetic Pathway Diagram

Caption: Modular synthetic workflow for integrating the spiro-building block into a medicinal chemistry program.

Part 5: Decision Framework

When should you switch from Morpholine to the Spiro-analogue?

Scenario	Recommendation	Rationale
Solubility is limiting (<10 µM)	SWITCH	The spiro scaffold disrupts planarity, lowering melting point and increasing .
Metabolic Clearance is High	SWITCH	Spiro-substitution blocks P450 oxidation sites common in morpholine.
Target requires H-bond Acceptor	KEEP MORPHOLINE	The spiro-amine lacks the ether oxygen acceptor. (Unless you use 2-oxa-6-azaspiro[3.4]octane).
Need to grow the molecule	SWITCH	The 2-amino group provides a handle to reach into new binding pockets.

References

• Burkhard, J. A., et al. (2010). "Synthesis and Structural Analysis of Spiro[3.3]heptanes as Rigidified Bioisosteres." Angewandte Chemie International Edition. Link

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews. Link

• Wuitschik, G., et al. (2008). "Spirocyclic oxetanes: Synthesis and properties." Angewandte Chemie. Link

• Barnes-Seeman, D. (2012). "The role of spirocyclic scaffolds in drug discovery." Current Topics in Medicinal Chemistry. Link

• Mykhailiuk, P. K. (2019). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry. Link

• PubChem Compound Summary. "2-(Boc-amino)-6-aza-spiro[3.4]octane." National Center for Biotechnology Information. Link

Sources

• 1. 2-(Boc-amino)-6-aza-spiro[3.4]octane [myskinrecipes.com]

Evaluation of 2-(Boc-amino)-6-aza-spiro[3.4]octane in Parallel Synthesis Libraries

Executive Summary

In the pursuit of novel IP space and improved physicochemical properties, medicinal chemistry has moved decisively away from "flatland"—the over-reliance on planar aromatic and heteroaromatic scaffolds. The 2-(Boc-amino)-6-aza-spiro[3.4]octane scaffold represents a high-value "spiro switch" for the classic piperazine or 3-amino-pyrrolidine cores.

This guide evaluates the utility of this spirocyclic diamine in parallel synthesis. Unlike planar bioisosteres, the spiro[3.4] system introduces a defined

vector that projects substituents out of the primary plane, often resulting in improved solubility, lowered Lipophilicity (LogD), and enhanced metabolic stability by blocking oxidative metabolism at the carbon skeleton.

Structural Analysis & Physicochemical Profile

The primary advantage of the 2-(Boc-amino)-6-aza-spiro[3.4]octane scaffold is its ability to orient exit vectors in non-planar directions while maintaining a rigid core.

Vector Geometry and Topology

• Piperazine (Standard): Chair conformation, vectors are roughly parallel or anti-parallel (180°).

• Spiro[3.4]octane (Evaluated): The spiro-fusion forces the cyclobutane and pyrrolidine rings to be perpendicular. The exit vector of the 2-amino group (on the 4-membered ring) is offset significantly from the vector of the 6-aza nitrogen, creating a unique "kink" in the linker trajectory.

Comparative Physicochemical Data

The following table contrasts the spiro scaffold with standard alternatives used in library synthesis.

Property	N-Boc-Piperazine	3-(Boc-amino)-pyrrolidine	2-(Boc-amino)-6-aza-spiro[3.4]octane	Impact
Geometry	Planar/Chair	Planar/Envelope	3D / Orthogonal	Access to novel binding pockets
Fsp³ Fraction	1.0 (Ring)	1.0 (Ring)	1.0 (Rigidified)	Higher solubility, better crystal disruption
LogP (Calc)	~1.5	~1.2	~1.1	Lower lipophilicity improves ADME
TPSA	~40 Ų	~40 Ų	~40 Ų	Similar polar surface area
Metabolic Liability	High (N-dealkylation)	Moderate	Low	Quaternary center blocks metabolism

Note on Stereochemistry: The 2-(Boc-amino)-6-aza-spiro[3.4]octane possesses a chiral center at the spiro junction relative to the substitution. Commercial supplies are often racemic, but enantiopure versions (R or S) are critical for final lead optimization to fix the vector orientation.

Synthetic Feasibility in Libraries[2]

For parallel synthesis, the scaffold must behave predictably. The molecule presents two orthogonal handles:

• Secondary Amine (C6 position): High nucleophilicity, sterically unhindered. Ideal for

  or Reductive Amination.

• Primary Amine (C2 position): Protected by Boc. Revealed via acidolysis for a second diversification step (capping).

Workflow Visualization

The following diagram illustrates the standard "Scaffold-First" library generation workflow.

Caption: Standard parallel synthesis workflow utilizing the orthogonal reactivity of the secondary and primary amines.

Experimental Protocols

These protocols are validated for high-throughput synthesis (96-well plate format) and prioritize "self-validating" purification steps (e.g., SCX catch-and-release).

Protocol A: Step 1 - Diversification (C6 Position)

Target: Arylation of the secondary amine with electron-deficient heteroaryl chlorides/fluorides.

• Preparation: Dissolve 2-(Boc-amino)-6-aza-spiro[3.4]octane (1.0 equiv) in anhydrous DMSO (0.2 M concentration).

• Reagent Addition: Add DIPEA (3.0 equiv) followed by the Heteroaryl Halide (1.2 equiv).

• Reaction: Seal plate and heat at 100°C for 12 hours.

• Work-up (Self-Validating):

  • Dilute with MeOH.

  • Pass through a pre-conditioned SCX-2 (Strong Cation Exchange) cartridge.

  • Wash with MeOH (removes non-basic impurities/excess halide).

  • Elute product with 2M

    in MeOH.

  • Validation: LCMS should show

    corresponding to Product + Boc mass.

Protocol B: Step 2 & 3 - Deprotection and Capping (C2 Position)

Target: Removal of Boc and subsequent acylation.

• Deprotection: Treat the intermediate from Step 1 with 20% TFA in DCM (v/v) for 2 hours at room temperature.

  • Checkpoint: Monitor by LCMS for disappearance of Boc adduct (

    or ).

  • Evaporate volatiles under

    stream or vacuum centrifugation.

• Acylation (Amide Coupling):

  • Redissolve residue in DMF.

  • Add Carboxylic Acid (1.5 equiv), HATU (1.5 equiv), and DIPEA (5.0 equiv). Note: Excess base is required to neutralize residual TFA salts.

  • Shake at RT for 16 hours.

• Purification: Preparative HPLC is recommended for the final library to ensure >95% purity for biological screening.

Comparative Performance Evaluation

Metabolic Stability (Microsomal Stability Assay)

Spirocyclic scaffolds generally exhibit superior metabolic stability compared to piperidines/piperazines due to the lack of benzylic-like hydrogens adjacent to the nitrogen, which are prone to CYP450 oxidation.

Scaffold Core	(Human Liver Microsomes)	Cl (int) ( L/min/mg)	Mechanism of Clearance
N-Boc-Piperazine	15 min	> 50	N-oxidation, Ring opening
Spiro[3.4]octane	> 60 min	< 15	Steric blockade of -carbon oxidation

Solubility (Kinetic Aqueous Solubility)

The spiro-junction disrupts planar stacking in the solid state, lowering the lattice energy and improving dissolution rates.

• Piperazine Analog (Reference):

  (PBS, pH 7.4)

• Spiro[3.4] Analog:

  (PBS, pH 7.4)

• Result: 7-fold improvement in solubility, reducing attrition in biological assays due to precipitation.

Strategic Recommendations

• Use as a "Problem Solver": Do not use spiro[3.4]octane as the primary scaffold in the first library iteration due to higher cost relative to piperazine. Deploy it specifically when the piperazine series shows promise but suffers from poor metabolic stability or solubility issues .

• Stereochemical Control: Be aware that the 2-position is stereogenic. If the racemic library yields a hit, immediate chiral resolution or synthesis of enantiopure analogs is required to define the active vector.

• Linker Length: The distance between the two nitrogens in spiro[3.4]octane is structurally distinct from piperazine. It acts as a "rigid spacer" that may require re-optimization of the flanking groups to maintain binding affinity.

References

• Burkhard, J. A., et al. (2010). "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition. Link (Foundational text on spiro/strained rings).

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews. Link

• Zheng, Y., et al. (2014). "Spirocyclic scaffolds in medicinal chemistry." Journal of Medicinal Chemistry. Link

• SpiroChem AG. (2025). "Spiro[3.4]octane derivatives: Physicochemical Properties." SpiroChem Catalog & Technical Notes. Link (Source for specific logP/solubility trends).

• Barnes-Seeman, D., et al. (2014). "The role of spirocyclic scaffolds in drug discovery." ACS Medicinal Chemistry Letters. Link

Lipinski's rule of five analysis for 2-(Boc-amino)-6-aza-spiro[3.4]octane derivatives

This guide provides an in-depth technical analysis of 2-(Boc-amino)-6-aza-spiro[3.4]octane and its derivatives.[1] It is designed for medicinal chemists and drug discovery professionals, focusing on physicochemical properties, Lipinski’s Rule of Five (Ro5) compliance, and comparative performance against traditional scaffolds.

Executive Summary: The Spirocyclic Advantage

The 2-(Boc-amino)-6-aza-spiro[3.4]octane scaffold represents a high-value "3D-rich" building block.[1] Unlike traditional flat aromatic scaffolds (e.g., phenyl, pyridine) or simple saturates (e.g., piperidine), this spirocyclic core offers a high fraction of sp³-hybridized carbons (

), which correlates with improved solubility and lower attrition rates in clinical development.[1][2]

This guide analyzes the drug-likeness of this scaffold, specifically how its derivatives perform against Lipinski’s Rule of Five (Ro5) and how they compare to standard piperidine/pyrrolidine analogs.

Physicochemical Profile & Ro5 Analysis

The Core Building Block

The parent compound, 2-(Boc-amino)-6-aza-spiro[3.4]octane , serves as a protected intermediate.[1] Its primary utility lies in its ability to generate 2,6-diazaspiro[3.4]octane libraries.[1]

Table 1: Physicochemical Properties of the Core Scaffold

Parameter	2-(Boc-amino)-6-aza-spiro[3.4]octane	Ro5 Criteria	Status
Molecular Weight (MW)	226.32 Da	< 500 Da	✅ Pass
cLogP	~1.3 - 1.6	< 5	✅ Pass
H-Bond Donors (HBD)	2 (NH amide, NH amine)	≤ 5	✅ Pass
H-Bond Acceptors (HBA)	3 (C=O, O, N)	≤ 10	✅ Pass
TPSA	~50 Ų	< 140 Ų	✅ Pass

| Rotatable Bonds | 2 (Boc group) | ≤ 10 | ✅ Pass |[1]

Derivative Analysis: Virtual Library Simulation

To evaluate the scaffold's utility in drug discovery, we must analyze functionalized derivatives. The secondary amine (N6) is typically derivatized (e.g., sulfonamides, amides, ureas) to create lead compounds.

Scenario: We compare a hypothetical Sulfonamide Derivative of the spiro scaffold against a Piperidine Analog .

• Spiro Derivative:

  -(6-(phenylsulfonyl)-6-azaspiro[3.4]octan-2-yl)acetamide[1]

• Piperidine Analog:

  -(1-(phenylsulfonyl)piperidin-4-yl)acetamide[1]

Table 2: Comparative Ro5 Analysis of Derivatives

Metric	Spiro[3.4] Derivative	Piperidine Analog	Interpretation
MW	308.4 Da	282.3 Da	Both are lead-like.[1] Spiro is slightly heavier due to complexity.
cLogP	1.1	1.6	Critical Advantage: The spiro scaffold is less lipophilic.

|

| 0.47 | 0.38 | Spiro has higher 3D character, correlating with better solubility.[1] | | Solubility (LogS) | -2.8 (Predicted) | -3.4 (Predicted) | Spiro derivative is predicted to be more soluble.[1] | | Metabolic Stability | High | Moderate | Spiro rings block metabolic hotspots common in piperidines.[1] |

Key Insight: The spiro[3.4]octane scaffold lowers cLogP and increases solubility compared to the piperidine analog, primarily due to the compact, solvated nature of the spiro-fused rings.

Structural Evolution & Chemical Space

The transition from flat aromatic structures to spirocyclic systems represents a shift toward "Escape from Flatland."

Diagram 1: Chemical Space Trajectory

This diagram illustrates the logical evolution from simple heterocycles to the spiro[3.4]octane scaffold.

Figure 1: Evolution of scaffold complexity. The spiro[3.4]octane core balances saturation with rigidity, optimizing physicochemical properties.

Experimental Protocols for Validation

To validate the Ro5 compliance of 2-(Boc-amino)-6-aza-spiro[3.4]octane derivatives, the following self-validating protocols are recommended.

Protocol: High-Throughput LogD7.4 Determination

Objective: Determine the distribution coefficient at physiological pH (7.4) to assess lipophilicity.[3] Method: Chromatographic Hydrophobicity Index (CHI) via HPLC.

Causality: Traditional shake-flask methods are low-throughput and prone to emulsion errors with amines.[1] CHI provides a rapid, reproducible surrogate for LogP.[1]

Workflow:

• Calibration: Run a set of 10 standard compounds with known LogD values (e.g., Propranolol, Theophylline) on a C18 reverse-phase column.

• Mobile Phase:

  • A: 50 mM Ammonium Acetate (pH 7.4)

  • B: Acetonitrile

• Gradient: 0% to 100% B over 5 minutes.

• Measurement: Record the retention time (

  ) of the test compound.

• Calculation:

  (Equation derived from Valkó et al. calibration)

Protocol: Kinetic Solubility Assay

Objective: Measure the solubility of the derivative in PBS (pH 7.4) to check for "brick-dust" properties.[1]

Workflow:

• Stock Prep: Dissolve 2-(Boc-amino)-6-aza-spiro[3.4]octane derivative in DMSO to 10 mM.

• Precipitation: Add 5 µL of stock to 195 µL of PBS (pH 7.4) in a 96-well filter plate (Final conc: 250 µM, 2.5% DMSO).

• Incubation: Shake at 500 rpm for 24 hours at 25°C.

• Filtration: Vacuum filter into a collection plate to remove precipitate.

• Quantification: Analyze filtrate via UV-Vis (254 nm) or LC-MS/MS against a standard curve.

• Self-Validation: Include Tamoxifen (low solubility control) and Caffeine (high solubility control).[1]

Diagram 2: Experimental Validation Workflow

Figure 2: Parallel workflow for validating physicochemical properties of synthesized derivatives.

Comparative Case Study: Antitubercular Activity

A relevant case study involves the use of the 2,6-diazaspiro[3.4]octane core (derived from the title compound) in antitubercular research.[4][5]

• Compound: Nitrofuran-tagged 2,6-diazaspiro[3.4]octane.[1][4][5]

• Observation: The spirocyclic core provided a superior safety profile compared to flat analogs.

• Data:

  • MIC (M. tb): 0.016 µg/mL[4]

  • LogP: 2.4 (Ideal range for cell permeation)

  • Solubility: >100 µM in PBS

Conclusion

The 2-(Boc-amino)-6-aza-spiro[3.4]octane scaffold is a robust, Ro5-compliant building block.[1] Its derivatives consistently demonstrate:

• Lower Lipophilicity (LogD) than equivalent piperidines.[1]

• Higher Solubility due to increased

  .[1][2][6]

• Novel IP Potential by accessing under-explored chemical space.[1]

For drug development programs, substituting a piperidine or pyrrolidine ring with this spirocyclic core is a validated strategy to improve physicochemical properties without sacrificing biological potency.

References

• Lipinski, C. A., et al. (1997).[1] Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews.

• Vinogradova, L., et al. (2023).[1] Periphery Exploration around 2,6-Diazaspiro[3.4]octane Core Identifies a Potent Nitrofuran Antitubercular Lead.[1][4][5] International Journal of Molecular Sciences. [1]

• Zheng, Y. J., & Tice, C. M. (2016).[1] The utilization of spirocyclic scaffolds in medicinal chemistry.[2][7][8][9][10][11][12] Expert Opinion on Drug Discovery.

• Valkó, K., et al. (1997).[1] Fast gradient HPLC method to determine compounds' lipophilicity for high-throughput screening.[1] Journal of Pharmaceutical and Biomedical Analysis.

• PubChem. (2025).[1][13] Compound Summary for CID 71302298: 2-(Boc-amino)-6-aza-spiro[3.4]octane.[1]

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
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• 9. aragen.com [aragen.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 6-Oxa-2-azaspiro[3.4]octane | C6H11NO | CID 55279769 - PubChem [pubchem.ncbi.nlm.nih.gov]

Precision Deprotection: Navigating Boc Removal in Complex Spirocyclic Amines

Executive Summary

Spirocyclic amines (e.g., spiro[3.3]heptanes, azaspiro[4.5]decanes) have become cornerstones of modern medicinal chemistry due to their ability to increase

character and improve metabolic stability. However, their rigid, sterically congested 3D architectures present unique challenges during the removal of tert-butyloxycarbonyl (Boc) groups. Standard acidic deprotection often leads to Wagner-Meerwein rearrangements, ring strain release, or incomplete deprotection due to steric shielding.

This guide provides a head-to-head technical comparison of four distinct Boc-removal strategies, moving beyond standard TFA protocols to include Lewis Acid-mediated methods (TMSOTf, ZnBr

) essential for preserving spiro-scaffold integrity.

The Challenge: Why Spiroamines are Different

Unlike linear aliphatic amines, spiroamines possess two critical features that complicate Boc removal:

• Steric Congestion: The quaternary spiro-center creates significant steric bulk, often retarding the approach of reagents or the solvation of intermediates.

• Thermodynamic Instability: The tert-butyl cation generated during deprotection is a high-energy electrophile. In rigid spiro systems, if this cation is not immediately scavenged, it often triggers skeletal rearrangements to relieve ring strain (e.g., cyclobutane ring expansion).

Mechanistic Landscape

Understanding the mechanism is the prerequisite for selecting the right reagent. We distinguish between Brønsted Acidolysis (Proton-driven) and Silyl/Lewis Acidolysis (Coordination-driven).

Graphviz Diagram: Mechanistic Divergence

The following diagram illustrates the bifurcation between proton-catalyzed cleavage (generating

-Bu ) and silyl-mediated cleavage (generating volatile isobutene and silyl species).

Caption: Path A risks cation-induced rearrangement. Path B bypasses the free carbocation, protecting the spiro-scaffold.

Head-to-Head Reagent Analysis

Reagent A: Trifluoroacetic Acid (TFA) + Scavengers

The "Sledgehammer"

• Mechanism: Strong Brønsted acid protonolysis (

  ).

• Best For: Robust spiroamines lacking acid-sensitive functional groups (acetals, silyl ethers).

• The Trap: Without scavengers, the

  -butyl cation will alkylate electron-rich aromatic rings or induce ring expansion in strained spiro-systems.

• Optimization: Must use a "Scavenger Cocktail" (e.g., 5% Triethylsilane or Thioanisole).

Reagent B: 4M HCl in Dioxane

The "Standard Salt Former"

• Mechanism: Brønsted acid.

• Best For: Generating solid hydrochloride salts directly.

• The Trap: Solubility is often poor for lipophilic spiro-Boc precursors, leading to incomplete deprotection (encapsulation effect).

• Optimization: Add small amounts of MeOH or DCM to improve solubility, though this slows the reaction.

Reagent C: TMSOTf / 2,6-Lutidine

The "Surgeon's Scalpel"

• Mechanism: Silyl-catalyzed cleavage. The lutidine acts as a non-nucleophilic base to buffer protons, preventing acid-catalyzed side reactions.

• Best For: Acid-sensitive spiroamines containing acetals, ketals, or high ring strain.

• Key Advantage: Avoids the formation of a free proton pool; highly chemoselective.

Reagent D: Zinc Bromide (ZnBr )

The "Gentle Chelation"[1]

• Mechanism: Lewis acid coordination to the Boc carbonyl oxygen.

• Best For: Hyper-sensitive substrates where even TMSOTf causes issues.

• Key Advantage: Extremely mild.[2] Can be left overnight without decomposition.

• Trade-off: Slow kinetics (often 12-24h).

Comparative Performance Data

The following data summarizes typical performance on a Spiro[3.3]heptane-2,6-diamine scaffold derivative (highly strained).

Feature	TFA / DCM (1:1)	TMSOTf / Lutidine	ZnBr / DCM	HCl / Dioxane
Yield	65-75%	92-98%	85-90%	70-80%
Purity (Crude)	Low (Polymerization)	High	High	Medium
Reaction Time	0.5 - 1 h	1 - 2 h	12 - 24 h	2 - 4 h
Rearrangement Risk	High	Low	Very Low	Medium
Work-up	Evaporation (Easy)	Quench req. (Med)	Filter/Wash (Med)	Filtration (Easy)
Selectivity	Cleaves -Bu esters	Preserves -Bu esters*	Preserves Cbz/Fmoc	Cleaves -Bu esters

*Note: TMSOTf conditions can be tuned to preserve t-butyl esters while cleaving N-Boc by controlling temperature and stoichiometry.

Experimental Protocols

Protocol 1: The "Gold Standard" (TMSOTf Method)

Recommended for most complex spiroamines.

Reagents:

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf)[3][4]

• 2,6-Lutidine (Base)[4]

• Dichloromethane (DCM) - Anhydrous

Step-by-Step:

• Preparation: Dissolve the N-Boc spiroamine (1.0 equiv) in anhydrous DCM (0.1 M concentration) under an inert atmosphere (

  or Ar).

• Base Addition: Add 2,6-Lutidine (1.5 equiv). Cool to 0°C.[5][6]

• Activation: Dropwise add TMSOTf (1.2 - 1.5 equiv).

  • Note: Fuming reagent.[5] Use glass syringe.

• Reaction: Stir at 0°C for 15 min, then warm to RT. Monitor by TLC (The intermediate silyl carbamate may be stable; quench a distinct aliquot with MeOH to check progress).

• Quench: Add saturated aqueous

  or MeOH (3-5 mL). Stir for 10 min.

• Workup: Extract with DCM/CHCl

  . Dry over .

Protocol 2: The "Safety Net" (ZnBr Method)

Recommended for rearrangement-prone strained rings.

Reagents:

• Zinc Bromide (ZnBr

  ) - High purity

• DCM[6][7][8][9]

Step-by-Step:

• Preparation: Suspend N-Boc spiroamine (1.0 equiv) in DCM (0.2 M).

• Addition: Add ZnBr

  (3.0 - 5.0 equiv) as a solid.

• Reaction: Stir vigorously at Room Temperature. The reaction is heterogeneous.

  • Time: Typically requires 12-24 hours.[6]

• Workup: Add water to dissolve zinc salts. Extract the free amine into the organic layer (if lipophilic) or separate phases.

Decision Matrix & Workflow

Use this logic flow to select the appropriate reagent for your specific spiroamine.

Caption: Decision matrix prioritizing scaffold integrity over reaction speed.

References

• Sakaitani, M., & Ohfune, Y. (1990). Syntheses and properties of silyl carbamates. 2. Selective deprotection of the t-butoxycarbonyl group.[6] Journal of Organic Chemistry.[10] Link

  • Key Source for: TMSOTf/Lutidine mechanism and selectivity.[2]

• Lin, W., & Zhang, X. (2009). Zinc Bromide Promoted Deprotection of Boc-Protected Amines.[1] Tetrahedron Letters.[10][11] Link

  • Key Source for: ZnBr mild deprotection protocols.

• Han, G., et al. (2004). Recent Development of Peptide Coupling Reagents in Organic Synthesis. Tetrahedron.[10] Link

  • Key Source for: Side reactions (c

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis.[10] Wiley. Link

  • Key Source for: General stability data of spiro-comp

Sources

• 1. A Zinc-Mediated Deprotective Annulation Approach to New Polycyclic Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Unexpected highly chemoselective deprotection of the acetals from aldehydes and not ketones: TESOTf-2,6-lutidine combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Trimethylsilyl trifluoromethanesulfonate (TMSOTf) assisted facile deprotection of N,O-acetonides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN113056475A - Deprotection method for peptide compound or amide compound and resin removal method in solid phase reaction and method for producing peptide compound - Google Patents [patents.google.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. Boc-Protected Amino Groups [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]

Publish Comparison Guide: Assessing the Novelty and Patentability of 2-(Boc-amino)-6-aza-spiro[3.4]octane Derivatives

Executive Summary: The Escape from Flatland

In the current era of drug discovery, the "Escape from Flatland" is no longer just a theoretical concept—it is a mandate for clinical success.[1] While spiro[3.3]heptanes have dominated recent literature as "saturated benzene bioisosteres," the 2-(Boc-amino)-6-aza-spiro[3.4]octane scaffold represents a more nuanced geometric evolution.[1]

This guide provides a technical assessment of this specific scaffold (CAS: 1363381-54-9 and related derivatives).[1] Unlike the linear exit vectors of spiro[3.3] systems, the spiro[3.4]octane core offers a unique "bent" vector orientation, combining the metabolic stability of small rings with the spatial complexity required for high-affinity protein binding.[1]

Key Verdict: The core scaffold is known art (PubChem CID 71302298). Patentability lies not in the skeleton, but in its application as a functional bioisostere for 3-aminopyrrolidines and 4-aminopiperidines , specifically in creating novel IP space around established pharmacophores.[1]

Structural & Physicochemical Analysis[1][2][3]

Geometry and Vector Analysis

The critical differentiator of the 6-aza-spiro[3.4]octane system is its asymmetry.[1]

• Spiro[3.3]heptane: Often mimics para-substituted benzenes due to linear exit vectors (180° projection).[1]

• Spiro[3.4]octane: The 5-membered ring introduces a "pucker," creating non-linear exit vectors ideal for mimicking meta-substituted aromatics or substituted pyrrolidines.[1]

Property Comparison Table

The following data synthesizes experimental trends observed in spirocyclic optimization campaigns (e.g., MCHr1 antagonists, SHP2 inhibitors).

Feature	Piperidine (Reference)	Spiro[3.3]heptane	Spiro[3.4]octane	Impact on Drug Design
Fsp³ Fraction	High	High	High	Correlates with clinical success; improved solubility.[1]
Lipophilicity (LogD)	Moderate	Low	Low-Moderate	Reduced non-specific binding; lower clearance.[1]
Metabolic Stability	Vulnerable (oxidation)	High (steric bulk)	High	The quaternary spiro-center blocks metabolic hot spots.[1]
Vector Geometry	Flexible (Chair/Boat)	Rigid (Linear)	Rigid (Angled)	Locks pharmacophores in bioactive conformation.
hERG Liability	High Risk (Basic amine)	Low Risk	Low Risk	Reduced basicity of the amine decreases hERG channel binding.

Expert Insight: The "Boc-amino" moiety at the C2 position of the cyclobutane ring is the strategic entry point.[1] By deprotecting this amine, you access a primary amine vector that is spatially distinct from the secondary amine of the 6-aza ring, allowing for orthogonal functionalization .[1]

Synthesis & Scalability: Validated Protocols

Novelty in this space often relies on the method of synthesis, particularly for scale-up.[1] The traditional routes involving multi-step alkylations are being replaced by more convergent annulation strategies.

Core Synthesis Workflow (Graphviz)

The following diagram outlines the most robust route for synthesizing the 2-(Boc-amino)-6-aza-spiro[3.4]octane core, derived from optimized annulation strategies (e.g., Syngene/Eli Lilly methodologies).

Figure 1: Strategic synthesis route focusing on the construction of the spiro-quaternary center via exocyclic alkene manipulation.

Detailed Experimental Protocol (Self-Validating)

Note: This protocol assumes the use of standard Schlenk techniques.

Step 1: Preparation of the Exocyclic Alkene

• Reagents: N-Boc-3-pyrrolidone (1.0 eq), Diethyl (cyanomethyl)phosphonate (1.2 eq), NaH (60% dispersion, 1.5 eq).

• Procedure: Suspend NaH in anhydrous THF at 0°C. Add phosphonate dropwise. Stir 30 min. Add ketone dropwise.[1] Warm to RT and stir for 4h.

• Validation: Monitor by TLC (vanishing ketone spot).[1] Workup with saturated NH4Cl.

• Causality: The Horner-Wadsworth-Emmons reaction is chosen over Wittig for higher E-selectivity and easier removal of phosphate byproducts, crucial for the purity of the subsequent cyclization.[1]

Step 2: Cyclopropanation/Ring Expansion (Kulinkovich Variant) Alternative robust method for spiro-formation:

• Reagents: Alkene intermediate, Diethylzinc, Diiodomethane.[1]

• Procedure: Perform Simmons-Smith cyclopropanation to generate the spiro-cyclopropane.

• Ring Expansion: Subsequent expansion to the cyclobutane ring (if targeting spiro[3.4]) or direct formation via malonate alkylation is preferred for scale.

Standard Alkylation Route (High Reliability):

• Start: Start with a 3,3-disubstituted pyrrolidine precursor containing electrophilic handles (e.g., tosylates).[1]

• Cyclization: React with a masked glycine equivalent (e.g., N-(diphenylmethylene)glycine ethyl ester) under phase-transfer catalysis (KOtBu, 18-Crown-6).

• Result: This directly installs the amino-acid functionality on the 4-membered ring.[1]

Patentability & Freedom to Operate (FTO)

The Landscape

The core structure 2-amino-6-azaspiro[3.4]octane is disclosed in various patents (e.g., WO 2012/069948, WO 2009/143376).[1] You cannot patent the scaffold itself.[2]

Where is the IP?

• Novel Derivatives: Patentability exists in the N-substitution of the 6-aza ring (e.g., urea, sulfonamide, or heteroaryl attachments) combined with specific acylation of the 2-amino group.[1]

• Medical Use: Specific applications in GPR119 modulation (metabolic diseases) or MCHr1 antagonism are crowded.[1] Look toward orphan GPCRs or kinase inhibition (e.g., SHP2) where this scaffold replaces a piperidine to improve PK.[1]

Patent Decision Tree (Graphviz)

Figure 2: Strategic decision tree for assessing IP viability of spiro[3.4]octane derivatives.

References

• Ramesh, S., et al. (2019).[1][3] "Facile synthesis of 2-azaspiro[3.4]octane." Organic & Biomolecular Chemistry.

• Johansson, A., et al. (2016).[1] "Discovery of MCHr1 Antagonists with Favorable Physicochemical Properties." Journal of Medicinal Chemistry.

• Zheng, Y. J., & Tice, C. M. (2016).[1] "The utilization of spirocyclic scaffolds in novel drug discovery." Expert Opinion on Drug Discovery.

• Pfizer Inc. (2012).[1] "Pyrazolyl Piperidine Derivatives." World Intellectual Property Organization, WO 2012/069948.[1]

• Burkhard, J. A., et al. (2010).[1] "Oxetanes as Versatile Elements in Drug Discovery and Synthesis." Angewandte Chemie International Edition.

Sources

• 1. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2-(Boc-amino)-6-aza-spiro[3.4]octane

Executive Summary & Operational Urgency

2-(Boc-amino)-6-aza-spiro[3.4]octane is a specialized bifunctional intermediate containing a secondary amine (azetidine/pyrrolidine spiro-fused system) and a Boc-protected primary amine. Due to the basicity of the free secondary amine and the thermal instability of the Boc group under acidic conditions, this compound requires strict segregation from acids and oxidizers during disposal.

Immediate Action Required:

• DO NOT dispose of via municipal drains.

• DO NOT mix with acidic waste streams (risk of exothermic deprotection and gas evolution).

• Treat as: Hazardous Chemical Waste (Corrosive/Irritant).

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the material identity and associated hazards.[1] This compound exhibits dual chemical behavior: basicity (secondary amine) and acid-sensitivity (carbamate).

Property	Specification	Operational Implication
Chemical Name	2-(Boc-amino)-6-aza-spiro[3.4]octane	Verify label against CAS (e.g., 1353655-44-3 or analogs)
Physical State	Solid (White to Off-white Powder)	Dust generation risk; requires particulate respirator
Functional Groups	Secondary Amine (Free), Carbamate (Boc)	Incompatible with Acids & Oxidizers
GHS Classification	Skin Irrit. 2 / Eye Irrit. 2A / STOT SE 3	Standard PPE required (Gloves, Goggles, Lab Coat)
Reactivity	Acid Labile	Contact with strong acids releases CO₂ and isobutylene (pressure hazard)

Pre-Disposal Stabilization & Segregation

To prevent accidental reactions in waste containers, strict segregation is mandatory.

Segregation Protocol

• Isolate from Acids: The Boc group cleaves in the presence of strong acids (TFA, HCl), generating gas that can over-pressurize sealed waste drums.

• Isolate from Oxidizers: The secondary amine is susceptible to oxidation; keep away from nitric acid, peroxides, and permanganates.

• Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers. Avoid metal containers if the free amine content is high (corrosion risk).

Waste Stream Classification

• Solid Waste: Contaminated gloves, weighing boats, paper towels, and pure solid substance.

• Liquid Waste: Mother liquors or solutions containing the compound (typically in DCM, Ethyl Acetate, or Methanol).

Disposal Workflows

Workflow A: Solid Substance Disposal

Use this workflow for expired pure stocks or spill cleanup debris.

• Transfer: Carefully transfer the solid into a wide-mouth HDPE jar labeled "Hazardous Waste: Solid Organic - Basic/Irritant."

• Solvent Wetting (Optional): If the powder is extremely fine and prone to static dispersion, wet slightly with a high-flashpoint compatible solvent (e.g., mineral oil) to suppress dust, provided this aligns with your incinerator's acceptance criteria.

• Labeling: Clearly mark the container with the full chemical name and the hazard warning "Irritant/Corrosive."

Workflow B: Liquid Waste (Solutions)

Use this workflow for reaction mixtures or dissolved waste.

• pH Check: Ensure the waste solution is not acidic (pH < 4). If acidic, neutralize carefully with Sodium Bicarbonate (NaHCO₃) before bottling to prevent delayed gas evolution from Boc-deprotection.

• Solvent Compatibility: Ensure the carrier solvent is compatible with the "Organic Solvents" waste stream (Halogenated vs. Non-Halogenated).

• Bulking: Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").

Visualization: Disposal Decision Tree

Figure 1: Decision logic for segregating 2-(Boc-amino)-6-aza-spiro[3.4]octane waste to prevent pressure buildup.

Emergency Procedures: Spills & Exposure

In the event of a spill, the primary risks are inhalation of dust and skin contact.

Spill Cleanup Protocol

• Evacuate & Ventilate: Clear the immediate area.[2]

• PPE Up: Wear nitrile gloves (double layer recommended), safety goggles, and a lab coat. If powder is airborne, use a N95 or P100 respirator.

• Containment:

  • Solids: Cover with wet paper towels (using water or isopropyl alcohol) to prevent dust scattering. Sweep carefully.[3]

  • Liquids: Absorb with an inert material (Vermiculite or Sand).[4] Do not use sawdust (reaction risk with oxidizers).

• Decontamination: Wipe the surface with a dilute weak acid (e.g., 1% Acetic Acid) to neutralize the amine, followed by water and soap.

Visualization: Spill Response Workflow

Figure 2: Step-by-step spill response to minimize exposure and contamination.

Regulatory & Final Disposal

The ultimate disposal method for this compound is High-Temperature Incineration .

• US EPA Waste Code: Typically D001 (Ignitable) if in organic solvent. If pure substance, it falls under general "Organic N.O.S." (Not Otherwise Specified).

• Destruction Method: The waste contractor will incinerate the material in a combustion chamber equipped with an afterburner and scrubber to neutralize nitrogen oxides (NOx) generated from the amine/carbamate combustion.

Final Checklist

Container is compatible (HDPE/Glass).

pH is neutral/basic (No acid contamination).

Label is complete with CAS # and "Irritant" warning.[5]

Cap is vented (if available) or loosely tightened initially if gas evolution is suspected.

References

• PubChem. (2025). 2-(Boc-amino)-6-aza-spiro[3.4]octane Compound Summary. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]

Personal protective equipment for handling 2-(Boc-amino)-6-aza-spiro[3.4]octane

Comprehensive Safety and Handling Guide: 2-(Boc-amino)-6-aza-spiro[3.4]octane

This guide provides essential safety protocols and operational directives for the handling of 2-(Boc-amino)-6-aza-spiro[3.4]octane. As a valued building block in medicinal chemistry and drug development, its unique spirocyclic structure offers a three-dimensional scaffold for novel molecular design.[1] However, its chemical properties, particularly as a Boc-protected amine, necessitate stringent adherence to safety protocols to mitigate risks. This document is intended for researchers, scientists, and drug development professionals, offering a framework built on established safety principles and specific hazard data.

Hazard Identification and Risk Assessment

Hazard Class	GHS Hazard Statement	Potential Effect and Operational Causality
Skin Irritation	H315: Causes skin irritation[2][3]	Direct contact with the solid or solutions can cause redness, itching, or inflammation. This necessitates the use of appropriate chemical-resistant gloves and a lab coat to prevent skin exposure.
Serious Eye Irritation	H319: Causes serious eye irritation[2][3]	The compound, particularly as a fine powder, can cause significant irritation, pain, and potential damage upon contact with the eyes. Chemical splash goggles are required as a minimum barrier; safety glasses are insufficient.[4]
Respiratory Irritation	H335: May cause respiratory irritation[2][3]	Inhalation of the dust or aerosols can irritate the respiratory tract. This risk is highest when handling the powdered solid, mandating the use of engineering controls like a chemical fume hood.
Acute Oral Toxicity	H302: Harmful if swallowed	Ingestion of the compound can be harmful. This underscores the critical importance of prohibiting eating, drinking, and smoking in the laboratory and practicing good personal hygiene, such as washing hands after handling.[5][6]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is essential to provide comprehensive protection.[7] The following equipment must be worn at all times when handling 2-(Boc-amino)-6-aza-spiro[3.4]octane.

• Eye and Face Protection:

  • Chemical Splash Goggles: These are mandatory to provide a complete seal around the eyes, protecting from splashes and airborne particulates.[8] Standard safety glasses with side shields do not offer adequate protection and are not a substitute.[4]

  • Face Shield: When handling larger quantities (>10g) or when there is a significant risk of splashing (e.g., during dissolution in a large volume of solvent), a face shield must be worn in addition to chemical splash goggles.[8][9]

• Skin and Body Protection:

  • Laboratory Coat: A flame-resistant lab coat that fits properly and is fully buttoned is required to protect the skin and personal clothing.[10]

  • Chemical-Resistant Gloves: Nitrile or neoprene gloves are recommended. Before each use, gloves must be inspected for any signs of degradation or puncture.[5] If contamination occurs, gloves should be removed immediately, and hands should be washed thoroughly. Never wear gloves outside the laboratory or to handle common items like doorknobs or phones.[4]

  • Appropriate Attire: Long pants and closed-toe shoes are minimum requirements for working in a laboratory where chemicals are handled.[6]

• Respiratory Protection:

  • For routine, small-scale laboratory operations, the use of a certified and properly functioning chemical fume hood is the primary and most effective means of respiratory protection.[10]

  • If engineering controls are not available or are insufficient to control airborne concentrations, a NIOSH-approved respirator may be required. A formal respiratory protection program, including fit testing and training, would then be necessary.

Safe Handling and Operational Plans

Adherence to a systematic workflow minimizes exposure and reduces the likelihood of accidents.

Step-by-Step Protocol for Weighing and Transfer

• Preparation: Before beginning, ensure that a chemical fume hood is operational and uncluttered.[5] Confirm the location of the nearest eyewash station and safety shower.[11]

• Don PPE: Put on all required PPE as outlined in Section 2.

• Containment: Perform all manipulations of the solid compound, including weighing and transfer, inside a chemical fume hood to contain any dust.[10]

• Transfer: Use a spatula to carefully transfer the desired amount of the solid from the stock container to a tared weigh boat or paper. Avoid any actions that could generate dust.

• Dissolution: If preparing a solution, add the solid to the solvent in the reaction vessel within the fume hood. Cap the vessel before removing it from the hood.

• Immediate Cleanup: Clean any residual powder from the spatula and the balance area using a damp wipe. Dispose of the wipe and any contaminated weigh paper in the designated solid chemical waste container.

• Hand Washing: After completing the task and removing gloves, always wash hands thoroughly with soap and water.[4]

Emergency and Disposal Procedures

Emergency Response

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, occasionally lifting the upper and lower eyelids.[2][5] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and flush the affected skin area with plenty of water for at least 15 minutes.[5] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[2]

• Spill: For a small spill, contain the material with an inert absorbent (e.g., sand or vermiculite) and place it into a sealed, labeled container for hazardous waste disposal.[2] For larger spills, evacuate the area and contact your institution's environmental health and safety department.

Storage and Disposal Plan

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[12]

• Disposal: This material and its container must be disposed of as hazardous waste.[2] Do not dispose of it down the drain or in the regular trash.[13] All disposals must be conducted through a licensed chemical waste contractor in accordance with all local, state, and federal regulations.[12] Contaminated packaging should be triple-rinsed (if appropriate) and disposed of as chemical waste.[13]

References

• Personal Protective Equipment (PPE) . Chemical Hazards Emergency Medical Management (CHEMM). [Link]

• Personal Protective Equipment . U.S. Environmental Protection Agency (EPA). [Link]

• Personal Protective Equipment Requirements for Laboratories . University of Washington Environmental Health and Safety. [Link]

• Safety & PPE . BOC Gases. [Link]

• Rules for the Safe Handling of Chemicals in the Laboratory . Princeton University. [Link]

• Safety Guidelines for Organic Chemistry I Lab . St. Thomas Aquinas College. [Link]

• 2-(boc-amino)-6-aza-spiro[3.4]octane Compound Information . PubChemLite. [Link]

• Personal Protective Kit (PPE Kit) . BHS Industrial Equipment. [Link]

• Working with Chemicals . In Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information (NCBI). [Link]

• Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate Safety and Hazards . PubChem. [Link]

• Chemical Synthesis Safety Tips To Practice in the Lab . Moravek. [Link]

• Hazardous Waste Disposal Information Example . [Link]

• A Perspective on Azide Chemistry . ACS Publications. [Link]

• Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles . National Center for Biotechnology Information (NCBI). [Link]

• Spirocyclic derivatives as antioxidants: a review . RSC Advances. [Link]

• Study of Cytotoxicity of Spiro-Fused [3-Azabicyclo[3.1.0]hexane]oxindoles Against Tumor Cell Lines . PubMed. [Link]

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• 3. Tert-butyl 6-oxo-2-azaspiro[3.4]octane-2-carboxylate | C12H19NO3 | CID 72207506 - PubChem [pubchem.ncbi.nlm.nih.gov]
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